1,1-Dibromo-2,2-dimethylcyclopropane

• CAS: 32264-50-9

Core Science & Biosynthesis

Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane, a valuable cyclopropane (B1198618) derivative. This document provides a comprehensive overview of the prevalent synthetic methodology, detailed experimental protocols, and quantitative data to support researchers in the fields of organic synthesis and drug development.

Introduction

1,1-Dibromo-2,2-dimethylcyclopropane is a gem-dihalocyclopropane that serves as a versatile synthetic intermediate. The strained three-membered ring and the presence of two bromine atoms offer unique reactivity, making it a valuable building block for the construction of more complex molecular architectures. The primary and most efficient method for its synthesis is the addition of dibromocarbene to isobutylene (B52900) (2-methylpropene). This reaction is typically carried out under phase-transfer catalysis (PTC) conditions, which facilitates the reaction between reactants in immiscible phases, leading to higher yields and milder reaction conditions.[1][2][3]

Reaction Principle: Dibromocyclopropanation

The synthesis of 1,1-dibromo-2,2-dimethylcyclopropane is achieved through the reaction of an alkene, specifically isobutylene, with dibromocarbene (:CBr₂). The dibromocarbene is generated in situ from the reaction of bromoform (B151600) (CHBr₃) with a strong base, such as sodium hydroxide (B78521) or potassium tert-butoxide.[4][5]

The overall reaction is as follows:

CH₃-C(CH₃)=CH₂ + CHBr₃ + Base → C₅H₈Br₂ + Byproducts

Due to the immiscibility of the aqueous base and the organic substrate (isobutylene and bromoform), a phase-transfer catalyst is often employed to shuttle the hydroxide ion (or other basic anion) into the organic phase to react with the bromoform and generate the dibromocarbene.[1][2]

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane under different reported conditions.

Alkene	Carbene Source	Base	Catalyst	Solvent System	Reaction Time	Yield (%)	Reference
Isobutylene	Bromoform	Sodium Hydroxide	N-benzyl-N,N,N-triethylammonium chloride	Ethanol (B145695) / Dichloromethane	5 hours	98.0	[5]
Isobutylene	Bromoform	Not specified	Not specified	Not specified	Not specified	95.0	[5]

Experimental Protocols

This section provides a detailed experimental protocol for the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane via phase-transfer catalyzed dibromocyclopropanation.

Materials:

• Isobutylene (or a suitable precursor like 2,3-dimethyl-2-butene (B165504) which can be dehydrohalogenated in situ or used in a related reaction)

• Bromoform (CHBr₃)

• Sodium hydroxide (NaOH)

• N-benzyl-N,N,N-triethylammonium chloride (phase-transfer catalyst)

• Ethanol

• Dichloromethane (CH₂Cl₂)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve isobutylene and N-benzyl-N,N,N-triethylammonium chloride in a mixture of ethanol and dichloromethane.

• Reagent Addition: To the stirred solution, add bromoform. Subsequently, add a concentrated aqueous solution of sodium hydroxide dropwise. The addition should be controlled to maintain a manageable reaction temperature.

• Reaction: Stir the reaction mixture vigorously at room temperature for approximately 5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup:

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

  • Combine the organic layers and wash them sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude 1,1-dibromo-2,2-dimethylcyclopropane can be purified by flash column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexanes) to afford the pure product.

Visualizations

The following diagrams illustrate the key processes involved in the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane.

Caption: Reaction mechanism for the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane.

Caption: Workflow of phase-transfer catalysis in dibromocyclopropanation.

References

• 1. crdeepjournal.org [crdeepjournal.org]
• 2. benchchem.com [benchchem.com]
• 3. iajpr.com [iajpr.com]
• 4. benchchem.com [benchchem.com]
• 5. lookchem.com [lookchem.com]

"physical and chemical properties of 1,1-Dibromo-2,2-dimethylcyclopropane"

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 1,1-Dibromo-2,2-dimethylcyclopropane, a valuable intermediate in organic synthesis. This document details its key physical constants, spectroscopic data, and characteristic chemical reactivity. Furthermore, it provides an established experimental protocol for its synthesis and discusses its applications in the construction of complex molecular architectures. The information presented herein is intended to serve as a crucial resource for researchers and professionals engaged in synthetic chemistry and drug development.

Physical and Chemical Properties

1,1-Dibromo-2,2-dimethylcyclopropane is a halogenated cyclopropane (B1198618) derivative. Its fundamental physical and chemical properties are summarized below.

Property	Value	Reference
Molecular Formula	C₅H₈Br₂	[1][2]
Molecular Weight	227.927 g/mol	[1]
Boiling Point	154.5 °C at 760 mmHg	[1]
Density	1.918 g/cm³	[1]
Vapor Pressure	4.08 mmHg at 25°C	[1]
Flash Point	34.6°C	[1]
Refractive Index	Not available in searched literature
Solubility	Expected to be soluble in common organic solvents such as ethanol, ether, acetone, and benzene; insoluble in water.	[3]

Spectroscopic Data

The structural elucidation of 1,1-Dibromo-2,2-dimethylcyclopropane is supported by various spectroscopic techniques. While specific spectra for the title compound are not widely available in public databases, characteristic features can be predicted based on its structure and data from analogous compounds.

2.1. ¹H NMR Spectroscopy

The proton NMR spectrum of 1,1-Dibromo-2,2-dimethylcyclopropane is expected to be relatively simple due to the molecule's symmetry. The two methyl groups are chemically equivalent, as are the two protons on the cyclopropane ring. Therefore, two signals are anticipated:

• A singlet corresponding to the six protons of the two methyl groups.

• A singlet corresponding to the two protons of the cyclopropane ring.

2.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum should exhibit three distinct signals corresponding to the three unique carbon environments in the molecule:

• A signal for the quaternary carbon atom bonded to the two bromine atoms (C1).

• A signal for the quaternary carbon atom bonded to the two methyl groups (C2).

• A signal for the two equivalent methyl carbons.

2.3. Infrared (IR) Spectroscopy

The IR spectrum of 1,1-Dibromo-2,2-dimethylcyclopropane would be characterized by the following key absorptions:

• C-H stretching vibrations of the methyl and cyclopropyl (B3062369) groups, typically in the range of 2850-3000 cm⁻¹.

• C-H bending vibrations of the methyl groups, expected around 1450 cm⁻¹ and 1375 cm⁻¹.

• The C-Br stretching vibrations, which typically appear in the fingerprint region below 800 cm⁻¹.

2.4. Mass Spectrometry

The mass spectrum of 1,1-Dibromo-2,2-dimethylcyclopropane will display a characteristic isotopic pattern for a dibrominated compound, with M, M+2, and M+4 peaks in an approximate ratio of 1:2:1. The fragmentation pattern would likely involve the loss of bromine atoms and methyl groups.

Synthesis

The most common method for the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane is the addition of dibromocarbene to isobutylene (B52900). Dibromocarbene is typically generated in situ from bromoform (B151600) and a strong base, often under phase-transfer catalysis (PTC) conditions, which facilitates the reaction between reactants in different phases.[4]

Experimental Protocol: Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

This protocol is a general procedure for the dibromocyclopropanation of an alkene using bromoform and sodium hydroxide (B78521) with a phase-transfer catalyst.[4]

Materials:

• Isobutylene (or a suitable precursor that generates it in situ)

• Bromoform (CHBr₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• 50% Aqueous Sodium Hydroxide (NaOH)

• Benzyltriethylammonium chloride (TEBAC) or another suitable phase-transfer catalyst

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine isobutylene (1.0 equivalent), bromoform (2.5 equivalents), dichloromethane, and the phase-transfer catalyst (e.g., TEBAC, 0.03 equivalents).

• Carbene Generation and Cycloaddition: Cool the mixture to 0 °C in an ice-water bath. With vigorous stirring, add the 50% aqueous sodium hydroxide solution dropwise over 30-60 minutes.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and continue to stir vigorously for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and separate the organic and aqueous layers. Extract the aqueous layer with dichloromethane (3 x volume).

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent and concentrate the filtrate under reduced pressure. The crude product can be further purified by distillation under reduced pressure.

A generalized workflow for the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane.

Chemical Reactivity

gem-Dibromocyclopropanes are versatile intermediates in organic synthesis, primarily due to the reactivity of the carbon-bromine bonds and the strained three-membered ring.

Reaction with Organolithium Reagents

A key reaction of gem-dibromocyclopropanes is their treatment with organolithium reagents, such as methyllithium (B1224462) or n-butyllithium. This reaction can lead to different products depending on the specific substrate and reaction conditions. The generally accepted mechanism involves an initial lithium-halogen exchange to form a bromolithiocarbenoid. This intermediate can then undergo α-elimination of lithium bromide to generate a cyclopropylidene carbene. The subsequent rearrangement of this carbene can afford allenes or, in some cases, lead to the formation of bicyclobutane derivatives through C-H insertion reactions.

Reaction of 1,1-Dibromo-2,2-dimethylcyclopropane with an organolithium reagent.

Applications in Organic Synthesis

1,1-Dibromo-2,2-dimethylcyclopropane serves as a valuable building block for the synthesis of a variety of more complex molecules. The ability to transform the dibromocyclopropyl group into other functionalities, such as allenes or bicyclobutanes, makes it a useful precursor in the construction of strained ring systems and cumulenes, which are of interest in materials science and medicinal chemistry.

Safety Information

Conclusion

1,1-Dibromo-2,2-dimethylcyclopropane is a synthetically useful compound with a range of potential applications in organic chemistry. This guide has summarized its key physical and chemical properties, provided a general synthetic protocol, and outlined its characteristic reactivity. The information provided herein should facilitate its effective use by researchers and professionals in the field. Further experimental investigation is warranted to fully characterize its spectroscopic properties and explore its synthetic utility.

References

• 1. lookchem.com [lookchem.com]
• 2. cis-1,1-Dibromo-2,3-dimethylcyclopropane | C5H8Br2 | CID 12678392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 630-17-1 CAS MSDS (1-BROMO-2,2-DIMETHYLPROPANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. benchchem.com [benchchem.com]

In-depth Technical Guide: 1,1-Dibromo-2,2-dimethylcyclopropane

CAS Number: 32264-50-9

A Core Building Block for Advanced Drug Discovery and Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Dibromo-2,2-dimethylcyclopropane, a key reagent in modern organic synthesis. We will delve into its chemical and physical properties, detailed experimental protocols for its synthesis, and its significant applications, particularly in the generation of strained ring systems valuable in medicinal chemistry.

Compound Data

1,1-Dibromo-2,2-dimethylcyclopropane is a halogenated cyclopropane (B1198618) derivative. Its physical and chemical properties are summarized in the table below.

Property	Value
CAS Number	32264-50-9
Molecular Formula	C₅H₈Br₂
Molecular Weight	227.927 g/mol
Boiling Point	154.5 °C at 760 mmHg
Density	1.918 g/cm³
Flash Point	34.6 °C
Vapor Pressure	4.08 mmHg at 25 °C

Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

The most common and efficient method for the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane is the dibromocyclopropanation of 2-methylpropene (isobutylene). This reaction proceeds via the in-situ generation of dibromocarbene (:CBr₂) from bromoform (B151600) (CHBr₃) and a strong base.

Experimental Protocol: Dibromocyclopropanation of 2-Methylpropene

This protocol is adapted from the general procedure for the dihalocyclopropanation of alkenes.[1]

Materials:

• 2-Methylpropene (isobutylene)

• Bromoform (CHBr₃)

• Potassium tert-butoxide (t-BuOK)

• Anhydrous pentane (B18724) or hexane

• Anhydrous diethyl ether

• Ice-water bath

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, a solution of potassium tert-butoxide in anhydrous diethyl ether is prepared.

• The flask is cooled to 0 °C in an ice-water bath.

• A solution of 2-methylpropene and bromoform in anhydrous pentane is added dropwise to the stirred suspension of potassium tert-butoxide over a period of 1-2 hours, maintaining the temperature at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 12-24 hours.

• The reaction is then quenched by the slow addition of water.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by fractional distillation under reduced pressure to yield 1,1-Dibromo-2,2-dimethylcyclopropane as a colorless liquid.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Spectroscopic Analysis of 1,1-Dibromo-2,2-dimethylcyclopropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dibromo-2,2-dimethylcyclopropane is a halogenated cyclopropane (B1198618) derivative. The strained three-membered ring and the presence of two bromine atoms on a quaternary carbon atom give this molecule unique chemical properties that may be of interest in synthetic chemistry and drug discovery. A thorough understanding of its spectroscopic characteristics is crucial for its identification, characterization, and quality control. This technical guide provides a summary of the predicted spectroscopic data for 1,1-dibromo-2,2-dimethylcyclopropane, along with general experimental protocols for acquiring such data.

Predicted Spectroscopic Data

The following tables summarize the predicted and estimated spectroscopic data for 1,1-dibromo-2,2-dimethylcyclopropane.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the symmetry of the molecule, the ¹H NMR spectrum is expected to be relatively simple. The two methyl groups are chemically equivalent, and the two methylene (B1212753) protons on the cyclopropane ring are also equivalent.

Table 1: Predicted ¹H NMR Data for 1,1-Dibromo-2,2-dimethylcyclopropane

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~1.3 - 1.5	Singlet	6H	Two equivalent methyl groups (-CH₃)
~1.6 - 1.8	Singlet	2H	Methylene protons on the cyclopropane ring (-CH₂-)

Predicted in a standard deuterated solvent like CDCl₃.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum is also predicted to be simple, showing three distinct signals corresponding to the quaternary carbon bearing the bromine atoms, the quaternary carbon bearing the methyl groups, and the methyl carbons.

Table 2: Predicted ¹³C NMR Data for 1,1-Dibromo-2,2-dimethylcyclopropane

Chemical Shift (δ) (ppm)	Assignment
~20 - 25	Methyl carbons (-CH₃)
~30 - 35	Quaternary carbon with methyl groups (C(CH₃)₂)
~35 - 40	Quaternary carbon with bromine atoms (CBr₂)
~40 - 45	Methylene carbon (-CH₂-)

Predicted in a standard deuterated solvent like CDCl₃.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the vibrational modes of the C-H and C-C bonds within the molecule. The absence of functional groups like hydroxyl or carbonyl will be a key feature.

Table 3: Predicted Infrared (IR) Absorption Bands for 1,1-Dibromo-2,2-dimethylcyclopropane

Wavenumber (cm⁻¹)	Intensity	Assignment
~2970 - 2850	Medium-Strong	C-H stretching (from methyl and methylene groups)
~1465	Medium	C-H bending (methylene scissoring)
~1380	Medium	C-H bending (methyl umbrella mode)
~1020	Medium	Cyclopropane ring breathing
Below 700	Medium-Strong	C-Br stretching

Mass Spectrometry (MS)

The mass spectrum, likely obtained via Gas Chromatography-Mass Spectrometry (GC-MS), will show the molecular ion peak and characteristic fragmentation patterns. The presence of two bromine atoms will result in a distinctive isotopic pattern for bromine-containing fragments (⁷⁹Br and ⁸¹Br have nearly equal natural abundance).

Table 4: Predicted Mass Spectrometry Data for 1,1-Dibromo-2,2-dimethylcyclopropane

m/z	Relative Intensity	Assignment
228, 230, 232	Variable	Molecular ion peak [M]⁺, [M+2]⁺, [M+4]⁺ in a ~1:2:1 ratio
149, 151	Variable	[M - Br]⁺
69	High	[C₅H₉]⁺ (loss of both Br atoms)
55	Medium	[C₄H₇]⁺
41	High	[C₃H₅]⁺ (allyl cation)

Experimental Protocols

The following are general experimental protocols for obtaining the spectroscopic data described above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1,1-dibromo-2,2-dimethylcyclopropane in about 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters: spectral width of 10-15 ppm, pulse angle of 30-45 degrees, relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical parameters: spectral width of 200-250 ppm, pulse angle of 45 degrees, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the peaks in the ¹H NMR spectrum and reference the chemical shifts to the internal standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.

  • Solution: Dissolve a small amount of the sample in a suitable solvent (e.g., CCl₄) that has minimal IR absorption in the regions of interest. Use a liquid cell with an appropriate path length.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder (or the solvent).

  • Place the sample in the spectrometer and record the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

  • Typically, spectra are collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of 1,1-dibromo-2,2-dimethylcyclopropane in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 1 mg/mL.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer.

• GC Conditions:

  • Injector: Split/splitless injector, typically operated at a temperature of 250°C.

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms) is suitable for this type of compound.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) at a rate of 10-20°C/min to ensure good separation.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: Scan from a low m/z (e.g., 35) to a value higher than the expected molecular weight (e.g., 250).

• Data Analysis: Identify the peak corresponding to 1,1-dibromo-2,2-dimethylcyclopropane in the total ion chromatogram (TIC). Analyze the mass spectrum of this peak to determine the molecular ion and fragmentation pattern.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a small organic molecule like 1,1-dibromo-2,2-dimethylcyclopropane.

Caption: General workflow for the spectroscopic analysis of 1,1-Dibromo-2,2-dimethylcyclopropane.

An In-depth Technical Guide to the Molecular Structure and Bonding of 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Dibromo-2,2-dimethylcyclopropane is a halogenated cyclopropane (B1198618) derivative of significant interest in organic synthesis and medicinal chemistry. Its unique structural and electronic properties, arising from the strained three-membered ring and the presence of two geminal bromine atoms and two methyl groups, make it a valuable building block for the synthesis of complex molecules. This technical guide provides a comprehensive overview of the molecular structure and bonding of 1,1-dibromo-2,2-dimethylcyclopropane, including a detailed synthesis protocol and analysis of its spectroscopic data. A thorough understanding of these characteristics is crucial for its effective utilization in research and drug development.

Introduction

Cyclopropane rings are a common motif in a variety of natural products and pharmaceutical agents, often imparting unique conformational rigidity and metabolic stability. The introduction of geminal dibromide and dimethyl functionalities onto the cyclopropane core in 1,1-dibromo-2,2-dimethylcyclopropane creates a sterically hindered and electronically distinct molecule. The interplay of ring strain, steric hindrance between the bulky bromine and methyl groups, and the electronic effects of the substituents governs its reactivity and potential applications. This guide aims to provide a detailed understanding of the molecular architecture and chemical bonding of this compound, supported by experimental data and theoretical considerations.

Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

The synthesis of 1,1-dibromo-2,2-dimethylcyclopropane is typically achieved through the addition of dibromocarbene to 2-methylpropene (isobutylene). Dibromocarbene is a highly reactive intermediate that is generated in situ. A common and effective method for its generation is the reaction of bromoform (B151600) (CHBr₃) with a strong base in the presence of a phase-transfer catalyst.

Experimental Protocol: Synthesis via Phase-Transfer Catalysis

This protocol describes a representative method for the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane.

Materials:

• 2-Methylpropene (isobutylene)

• Bromoform (tribromomethane), freshly distilled

• 50% (w/v) aqueous sodium hydroxide (B78521) solution

• N-Benzyl-N,N,N-triethylammonium chloride (phase-transfer catalyst)

• Dichloromethane (B109758) (CH₂Cl₂)

• Ethanol

• Water (deionized)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, combine 2-methylpropene (1 equivalent), bromoform (1.5 equivalents), N-benzyl-N,N,N-triethylammonium chloride (0.02 equivalents), and dichloromethane (50 mL).

• Reaction Initiation: Cool the flask in an ice bath with vigorous stirring. Slowly add the 50% aqueous sodium hydroxide solution (2 equivalents) dropwise from the dropping funnel over a period of 1 hour, ensuring the temperature of the reaction mixture does not exceed 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional 5 hours.

• Workup: Quench the reaction by adding 50 mL of water. Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer twice with 25 mL portions of dichloromethane.

• Purification: Combine the organic layers and wash them with 50 mL of water, followed by 50 mL of brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by vacuum distillation.

Logical Workflow for Synthesis

A flowchart of the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane.

Molecular Structure and Bonding

The molecular structure of 1,1-dibromo-2,2-dimethylcyclopropane is characterized by a highly strained three-membered carbon ring. The C-C-C bond angles within the cyclopropane ring are constrained to approximately 60°, a significant deviation from the ideal sp³ bond angle of 109.5°. This ring strain leads to bent or "banana" bonds, where the electron density of the C-C bonds is located outside the internuclear axis.

The C1 atom is bonded to two bromine atoms, while the C2 atom is bonded to two methyl groups. The C3 atom is bonded to two hydrogen atoms. The geminal arrangement of the bulky bromine and methyl groups leads to significant steric hindrance, which can influence the conformation of the methyl groups and potentially distort the cyclopropane ring from perfect C₂ᵥ symmetry.

Quantitative Structural Data

Parameter	Value (Calculated)
Bond Lengths (Å)
C1-C2	~1.52
C1-C3	~1.52
C2-C3	~1.51
C1-Br	~1.94
C2-C(methyl)	~1.53
C3-H	~1.09
Bond Angles (°)
∠C2-C1-C3	~59.5
∠C1-C2-C3	~60.5
∠C1-C3-C2	~60.0
∠Br-C1-Br	~112.0
∠C(methyl)-C2-C(methyl)	~115.0

Note: These values are estimations based on computational modeling and may vary slightly from experimental data.

Spectroscopic Characterization

Spectroscopic techniques are essential for the identification and structural elucidation of 1,1-dibromo-2,2-dimethylcyclopropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show two distinct signals.

• A singlet corresponding to the six equivalent protons of the two methyl groups. Due to the electronegativity of the adjacent bromine atoms and the ring strain, this signal is expected to appear in the range of δ 1.2-1.5 ppm.

• A singlet corresponding to the two equivalent protons on the C3 carbon of the cyclopropane ring. This signal is expected to be found further downfield, likely in the range of δ 1.5-1.8 ppm, due to the deshielding effect of the adjacent dibrominated carbon.

¹³C NMR: The carbon NMR spectrum should exhibit three signals corresponding to the three distinct carbon environments.

• The C1 carbon, bonded to two bromine atoms, will be significantly deshielded and is expected to appear at a low field (δ ~ 20-30 ppm).

• The C2 carbon, bonded to two methyl groups, will also be deshielded due to the quaternary nature and the ring strain, with an expected chemical shift in the range of δ 30-40 ppm.

• The C3 carbon, the methylene (B1212753) group of the ring, is expected to have a chemical shift in the range of δ 25-35 ppm.

• The carbon atoms of the two equivalent methyl groups will appear at a higher field, typically in the range of δ 20-25 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of 1,1-dibromo-2,2-dimethylcyclopropane will be characterized by the following key absorption bands:

Wavenumber (cm⁻¹)	Vibration
~3080	C-H stretching (cyclopropyl)
~2970, ~2870	C-H stretching (methyl)
~1460, ~1380	C-H bending (methyl)
~1020	Cyclopropane ring breathing
~550-650	C-Br stretching

Logical Relationships in Structural Analysis

The determination of the molecular structure and bonding of 1,1-dibromo-2,2-dimethylcyclopropane relies on a combination of synthesis and various analytical techniques. The logical flow of this process is illustrated below.

A diagram showing the relationship between synthesis, spectroscopy, and structural analysis.

Conclusion

This technical guide has provided a detailed overview of the molecular structure, bonding, synthesis, and spectroscopic characterization of 1,1-dibromo-2,2-dimethylcyclopropane. The inherent ring strain of the cyclopropane ring, combined with the steric and electronic effects of the gem-dibromo and gem-dimethyl substituents, results in a molecule with unique chemical properties. A comprehensive understanding of these features, as outlined in this document, is essential for its application in the development of novel chemical entities in the pharmaceutical and materials science fields. Further experimental studies, particularly X-ray crystallographic analysis, would be invaluable in providing precise, quantitative data on its solid-state structure.

The Versatile Reactivity of gem-Dibromocyclopropanes: A Technical Guide for Researchers and Drug Development Professionals

Introduction

gem-Dibromocyclopropanes are highly versatile synthetic intermediates that have garnered significant attention in organic chemistry and drug discovery. Their inherent ring strain and the presence of two bromine atoms render them susceptible to a variety of transformations, including ring-opening reactions, rearrangements, and reductions. This reactivity allows for the facile construction of diverse and complex molecular architectures, making them valuable building blocks in the synthesis of natural products, pharmaceutical intermediates, and other functional molecules. This technical guide provides an in-depth exploration of the core reactivity of gem-dibromocyclopropanes, focusing on key transformations, their mechanisms, experimental protocols, and applications in drug development.

Ring-Opening and Ring-Expansion Reactions

The strained three-membered ring of gem-dibromocyclopropanes can be selectively opened or expanded under various conditions, leading to a range of valuable products.

Base-Promoted Ring Opening of Glycal-Derived gem-Dibromocyclopropanes

In the presence of a nucleophilic base, such as a sodium alkoxide, ring-fused gem-dibromocyclopropanes derived from glycals undergo a unique ring-opening reaction to yield 2-deoxy-2-(E-bromomethylene)glycosides.[1][2] This reaction proceeds via an exocyclic bond cleavage, in contrast to the more common endocyclic cleavage observed in silver-promoted reactions.[1][2]

The mechanism, supported by density functional theory (DFT) computations, involves an initial alkoxide-induced elimination of HBr to form a bromocyclopropene intermediate.[1][3] This is followed by ring opening to a zwitterionic/carbene intermediate, which is then trapped by the nucleophilic alcohol to afford the E-bromoalkene product.[1][3]

Experimental Protocol: Synthesis of 3,4,6-tri-O-benzyl-D-glucal-derived gem-dibromocyclopropane (1) [2]

To a solution of 3,4,6-tri-O-benzyl-D-glucal in a suitable solvent, bromoform (B151600) and a phase-transfer catalyst are added. A concentrated aqueous solution of sodium hydroxide (B78521) is then added dropwise at a controlled temperature. The reaction is stirred vigorously until completion, monitored by TLC. The product is then extracted, purified by column chromatography, and characterized by spectroscopic methods. A yield of 75% has been reported for this reaction.[2]

Table 1: Reaction Conditions and Yields for Base-Promoted Ring Opening

Substrate	Base/Nucleophile	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Glycal-derived gem-dibromocyclopropane	NaOMe/MeOH	THF	65	18	Methyl 2-deoxy-2-(E-bromomethylene)-3,4,6-tri-O-benzyl-α/β-D-glucopyranoside	85	[2]
Glycal-derived gem-dibromocyclopropane	NaOEt/EtOH	DME	80	24	Ethyl 2-deoxy-2-(E-bromomethylene)-3,4,6-tri-O-benzyl-α/β-D-glucopyranoside	78	[2]

Silver(I)-Promoted Ring Expansion

In contrast to base-promoted reactions, the treatment of gem-dibromocyclopropanes with silver(I) salts, such as silver acetate (B1210297) or silver tosylate, typically leads to ring-expansion products through an endocyclic bond cleavage.[1] This reaction proceeds via a disrotatory ring opening of the cyclopropane (B1198618) to form an allylic cation, which is then trapped by a nucleophile.[2] This methodology has been applied in the synthesis of natural products and their analogues.[2]

Experimental Protocol: Silver(I)-Promoted Ring Expansion of a gem-Dibromocyclopropane

A solution of the gem-dibromocyclopropane in a suitable solvent (e.g., trifluoroethanol) is treated with a silver(I) salt (e.g., silver trifluoroacetate, 2.0 equivalents) and often an additive like pyridine.[2] The reaction is stirred at a specified temperature until the starting material is consumed. The reaction mixture is then worked up, and the product is purified by chromatography.

Table 2: Examples of Silver(I)-Promoted Ring Expansion Reactions

Substrate	Silver(I) Salt	Nucleophile/Solvent	Product	Yield (%)	Reference
7,7-Dibromobicyclo[4.1.0]heptane	AgOAc	Acetic Acid	Bicyclic acetate	65	[4]
Fused gem-dibromocyclopropane	AgOTs	DMF	Bicyclic oxazoline	51	[5]
D-Glucal-derived gem-dibromocyclopropane	AgOAc	Methanol	Substituted oxepine	-	[6]

Rearrangement Reactions: The Doering-LaFlamme Allene (B1206475) Synthesis and the Skattebøl Rearrangement

Two of the most significant transformations of gem-dibromocyclopropanes are the Doering-LaFlamme allene synthesis and the closely related Skattebøl rearrangement. These reactions provide a powerful method for the synthesis of allenes, which are important structural motifs in natural products and functional materials.[7][8]

Doering-LaFlamme Allene Synthesis

The Doering-LaFlamme allene synthesis is a two-step process that converts an alkene to an allene with the insertion of one carbon atom.[7] The first step is the addition of dibromocarbene to the alkene to form the gem-dibromocyclopropane. In the second step, this intermediate is treated with a reducing metal (e.g., sodium or magnesium) or an organolithium reagent to generate a cyclopropylidene or a carbenoid, which then undergoes an electrocyclic ring-opening to furnish the allene.[7][9]

Skattebøl Rearrangement

The Skattebøl rearrangement specifically refers to the conversion of a gem-dihalocyclopropane to an allene using an organolithium base.[8] The reaction proceeds through a carbene intermediate.[8]

Experimental Protocol: General Procedure for the Skattebøl Rearrangement [10]

A solution of the gem-dibromocyclopropane in dry ether is cooled to a low temperature (e.g., -30 to -40 °C) under an inert atmosphere. An ethereal solution of an alkyllithium reagent (e.g., methyllithium (B1224462) or butyllithium, 1.2 equivalents) is added dropwise with stirring. After the addition is complete, the reaction is stirred for an additional 30 minutes before being quenched with water. The product is extracted with ether, washed, dried, and purified, typically by distillation or chromatography.

Table 3: Substrate Scope of the Skattebøl Rearrangement

Substrate	Organolithium Reagent	Product	Yield (%)	Reference
1,1-Dibromo-2,2,3,3-tetramethylcyclopropane	MeLi	1,1,3,3-Tetramethylallene	85	[10]
7,7-Dibromobicyclo[4.1.0]heptane	MeLi	1,2-Cycloheptadiene	70	[11]
1,1-Dibromo-2-phenylcyclopropane	BuLi	Phenylallene	82	[10]

Reductive Dehalogenation

gem-Dibromocyclopropanes can be selectively reduced to afford either monobromocyclopropanes or fully dehalogenated cyclopropanes, providing access to valuable building blocks for further synthetic transformations.

Nickel-Catalyzed Hydrodehalogenation

A mild and efficient method for both mono- and di-hydrodehalogenation of gem-dibromocyclopropanes utilizes a nickel catalyst.[7][12] The reaction is typically carried out using a nickel salt (e.g., NiCl₂), a ligand (e.g., 3,4,7,8-tetramethyl-1,10-phenanthroline (B155280) - TMPhen), and a hydride source (e.g., sodium borohydride) in an aqueous micellar medium.[7][12] This "green" approach avoids the use of harsh reagents and organic solvents.

Experimental Protocol: Nickel-Catalyzed Di-reduction of a gem-Dibromocyclopropane [7]

To a solution of the gem-dibromocyclopropane in an aqueous surfactant solution (e.g., TPGS-750-M), the nickel catalyst (0.5–5 mol % NiCl₂/TMPhen) is added. The mixture is stirred, and sodium borohydride (B1222165) is added portionwise at a controlled temperature (20–45 °C). The reaction is monitored by GC or TLC, and upon completion, the product is extracted and purified.

Table 4: Nickel-Catalyzed Reductions of gem-Dibromocyclopropanes

Substrate	Product	Yield (%)	Reference
1,1-Dibromo-2-phenylcyclopropane	Phenylcyclopropane	95	[7]
1,1-Dibromo-2-octylcyclopropane	Octylcyclopropane	88	[7]
Methyl 2-(2,2-dibromocyclopropyl)acetate	Methyl 2-(cyclopropyl)acetate	92	[7]

Applications in Drug Development and Natural Product Synthesis

The unique reactivity of gem-dibromocyclopropanes has been leveraged in the total synthesis of several complex natural products. For instance, the ring-opening/rearrangement of gem-dibromocyclopropanes has been a key step in the synthesis of crinine (B1220781) and lycorinine alkaloids.[2] Furthermore, the cyclopropane motif is a valuable feature in medicinal chemistry, as it can impart desirable physicochemical properties to drug candidates, such as increased metabolic stability and improved binding affinity. An example of the application of related cyclopropane chemistry is in the synthesis of the anti-insomnia drug lemborexant. The ability to generate diverse molecular scaffolds from gem-dibromocyclopropanes makes them attractive starting materials for the construction of novel chemical entities for drug discovery programs.

Spectroscopic Data of Reaction Products

The characterization of the products derived from gem-dibromocyclopropane reactions relies heavily on spectroscopic techniques such as NMR, IR, and mass spectrometry.

Table 5: Representative Spectroscopic Data

Product Type	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)	Mass Spec (m/z)
Allene	4.5-5.5 (C=C=CH), 1.5-2.5 (allylic H)	200-215 (C=C =C), 80-100 (C =C=C )	~1950 (C=C=C stretch)	M+
Monobromocyclopropane	0.5-2.0 (cyclopropyl H)	10-40 (cyclopropyl C)	~3000 (C-H stretch)	M+, M-Br
Ring-expanded bromoalkene	5.0-6.5 (vinylic H), 2.0-4.0 (allylic H)	120-140 (C=C), 30-50 (allylic C)	~1650 (C=C stretch)	M+, M-Br

Conclusion

gem-Dibromocyclopropanes are powerful and versatile intermediates in organic synthesis. Their rich and diverse reactivity, encompassing ring-opening, ring-expansion, rearrangement, and reduction reactions, provides access to a wide array of valuable molecular structures. The ability to control the reaction pathway by careful selection of reagents and conditions makes them particularly useful tools for synthetic chemists. For researchers, scientists, and drug development professionals, a thorough understanding of the reactivity of gem-dibromocyclopropanes opens up new avenues for the design and synthesis of novel bioactive molecules and complex natural products. The experimental protocols and data summarized in this guide serve as a valuable resource for harnessing the full synthetic potential of this important class of compounds.

References

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Ring-fused gem-dibromocyclopropanes as precursors to enantiomerically pure D- and L-series 3-deoxy- and 2-amino-2,3-dideoxyaldohexose derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024) - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. scispace.com [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Nickel Nanoparticle Catalyzed Mono- and Di-Reductions of gem-Dibromocyclopropanes Under Mild, Aqueous Micellar Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Direct Synthesis of Cyclopropanes from gem-Dialkyl Groups through Double C-H Activation [organic-chemistry.org]

Stability and Storage of 1,1-Dibromo-2,2-dimethylcyclopropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and recommended storage conditions for 1,1-Dibromo-2,2-dimethylcyclopropane (CAS No. 32264-50-9). Understanding the stability profile of this compound is crucial for its effective use in research and development, ensuring the integrity of experimental results and the safety of laboratory personnel. Due to a lack of specific, in-depth stability studies on this particular molecule, this guide combines available data with established chemical principles for gem-dibromocyclopropanes to provide a thorough understanding of its handling and storage requirements.

Core Stability and Reactivity Profile

1,1-Dibromo-2,2-dimethylcyclopropane is a geminal dihalocyclopropane. The cyclopropane (B1198618) ring is inherently strained, which is a key determinant of its reactivity. The presence of two bromine atoms on the same carbon atom further influences its chemical behavior.

Key Stability Considerations:

• Basic Conditions: Gem-dibromocyclopropanes are known to be sensitive to bases. Strong bases can induce dehydrobromination, leading to the formation of highly reactive bromocyclopropene intermediates. These intermediates can then undergo further reactions, including polymerization or reaction with other nucleophiles present.

• Light Exposure: While specific photostability data is unavailable, it is a general good practice for halogenated organic compounds to be protected from light, especially UV radiation, to prevent radical-initiated decomposition pathways.

• Incompatible Materials: Strong oxidizing agents and strong bases are generally considered incompatible with brominated organic compounds and should be avoided.

Recommended Storage and Handling

To ensure the long-term stability and purity of 1,1-Dibromo-2,2-dimethylcyclopropane, the following storage and handling conditions are recommended, based on general guidelines for similar chemical compounds.

Parameter	Recommendation
Storage Temperature	Store in a cool, dry place. Refrigeration (2-8 °C) is recommended for long-term storage.
Atmosphere	For extended storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize potential degradation from air and moisture.
Container	Keep in a tightly sealed, light-resistant container, such as an amber glass bottle.
Handling	Handle in a well-ventilated area, preferably in a fume hood. Use appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid generating dust or aerosols.
Incompatible Materials	Store away from strong bases and strong oxidizing agents.

Experimental Protocol: Thermal and Photolytic Stability Assessment

As no specific stability-indicating methods for 1,1-Dibromo-2,2-dimethylcyclopropane are published, the following general protocol can be adapted to assess its thermal and photolytic stability.

Objective: To evaluate the stability of 1,1-Dibromo-2,2-dimethylcyclopropane under accelerated thermal and photolytic stress conditions.

Materials:

• 1,1-Dibromo-2,2-dimethylcyclopropane

• Amber glass vials with inert caps

• Clear glass vials (for photostability)

• Stability chamber with controlled temperature and humidity

• Photostability chamber with a light source conforming to ICH Q1B guidelines

• Analytical instrumentation (e.g., HPLC-UV, GC-MS)

• High-purity solvents for sample preparation

Methodology:

• Sample Preparation:

  • Accurately weigh samples of 1,1-Dibromo-2,2-dimethylcyclopropane into both amber and clear glass vials.

  • Prepare solutions of the compound in a suitable inert solvent (e.g., acetonitrile, hexane) at a known concentration.

• Thermal Stability Study:

  • Place the amber vials containing the solid sample and the prepared solutions into a stability chamber set at an elevated temperature (e.g., 40 °C or 60 °C).

  • Withdraw samples at predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks).

  • Analyze the samples for the appearance of degradation products and any change in the concentration of the parent compound using a validated analytical method (e.g., HPLC-UV or GC-MS).

• Photostability Study:

  • Expose the clear vials containing the solid sample and the prepared solutions to a controlled light source in a photostability chamber. A control sample should be wrapped in aluminum foil to exclude light.

  • The total illumination should be not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • At the end of the exposure, analyze both the exposed and control samples for degradation products and a change in the parent compound concentration.

• Analysis:

  • Develop and validate a stability-indicating analytical method capable of separating the parent compound from any potential degradation products.

  • Quantify the amount of parent compound remaining and identify any major degradation products.

Logical Workflow for Stability and Storage

The following diagram illustrates the key factors influencing the stability of 1,1-Dibromo-2,2-dimethylcyclopropane and the recommended measures to ensure its integrity.

Caption: Factors affecting stability and recommended mitigation strategies.

An In-depth Technical Guide to 1,1-Dibromo-2,2-dimethylcyclopropane: Discovery and History

This technical guide provides a comprehensive overview of the discovery, history, synthesis, and properties of 1,1-Dibromo-2,2-dimethylcyclopropane. The content is tailored for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and visual representations of key chemical processes.

Introduction

1,1-Dibromo-2,2-dimethylcyclopropane is a geminal dihalocyclopropane derivative. The strained three-membered ring and the presence of two bromine atoms on the same carbon make it a versatile synthetic intermediate in organic chemistry. Its discovery and the development of its synthesis are intrinsically linked to the pioneering work on carbene chemistry.

Discovery and Historical Context

The synthesis of gem-dihalocyclopropanes, including 1,1-Dibromo-2,2-dimethylcyclopropane, was pioneered by the seminal work of William von Eggers Doering and A. Kentaro Hoffmann in 1954. Their research demonstrated that dihalocarbenes, generated in situ from haloforms and a strong base, readily add to alkenes in a cycloaddition reaction to form the corresponding dihalocyclopropanes.

This discovery was a significant advancement in organic synthesis, opening up a new and efficient route to cyclopropane (B1198618) derivatives. The specific synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane is an application of this general principle, involving the reaction of dibromocarbene (:CBr₂) with isobutylene (B52900) (2-methylpropene).

Physicochemical Properties

A summary of the key physicochemical properties of 1,1-Dibromo-2,2-dimethylcyclopropane is presented in the table below.

Property	Value
Molecular Formula	C₅H₈Br₂
Molecular Weight	227.927 g/mol
CAS Number	32264-50-9
Boiling Point	154.5 °C at 760 mmHg[1]
Density	1.918 g/cm³[1]
Vapor Pressure	4.08 mmHg at 25 °C[1]
Flash Point	34.6 °C[1]

Synthesis

The primary method for the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane is the addition of dibromocarbene to isobutylene. The dibromocarbene is typically generated in situ from bromoform (B151600) (CHBr₃) and a strong base. A modern and efficient approach utilizes phase-transfer catalysis.

Reaction Pathway

The synthesis proceeds via a two-step mechanism:

• Generation of Dibromocarbene: A strong base, such as potassium tert-butoxide or sodium hydroxide (B78521) under phase-transfer conditions, deprotonates bromoform to form the tribromomethyl anion (:CBr₃⁻). This anion then undergoes alpha-elimination of a bromide ion to yield the highly reactive dibromocarbene (:CBr₂).

• Cycloaddition: The electrophilic dibromocarbene adds across the double bond of isobutylene in a concerted [1+2] cycloaddition to form the stable 1,1-Dibromo-2,2-dimethylcyclopropane ring.

References

• 1. cis-1,1-Dibromo-2,3-dimethylcyclopropane | C5H8Br2 | CID 12678392 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Properties of Substituted Dibromocyclopropanes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted dibromocyclopropanes are versatile synthetic intermediates with significant potential in medicinal chemistry and materials science. Their inherent ring strain and the presence of heavy halogen atoms confer unique chemical reactivity and physical properties. A thorough understanding of their thermodynamic characteristics—namely enthalpy, entropy, and Gibbs free energy—is paramount for predicting their stability, reactivity, and behavior in various chemical processes. This technical guide provides a comprehensive overview of the thermodynamic properties of substituted dibromocyclopropanes, detailing both computational and experimental methodologies for their determination and presenting available data to aid in research and development.

Introduction

The cyclopropane (B1198618) ring, a three-membered carbocycle, is a prevalent motif in numerous biologically active molecules. Its rigid structure and unique electronic properties can significantly influence the pharmacological profile of a drug candidate. The introduction of two bromine atoms onto this strained ring system further modulates its characteristics, providing a handle for a variety of chemical transformations. The thermodynamic stability of these compounds, however, is a critical factor governing their synthesis, storage, and reactivity. This guide aims to consolidate the current understanding of the thermodynamic properties of this important class of molecules.

Thermodynamic Data of Substituted Dibromocyclopropanes

Quantitative thermodynamic data for a wide range of substituted dibromocyclopropanes is not extensively available in the literature, with a greater reliance on computational studies over experimental determination. The following tables summarize available data, primarily from computational studies, to provide a comparative overview.

Table 1: Standard Enthalpy of Formation (ΔHf°) for Selected Substituted Dibromocyclopropanes (gas phase, 298.15 K)

Compound	Substituent(s)	ΔHf° (kJ/mol)	Method
1,2-Dibromocyclopropane	None	123.4 (Ideal Gas)[1]	Evaluated Experimental Data
1,1-Dibromocyclopropane	None	Data not available	-
1,1-Dibromo-2-methylcyclopropane	2-methyl	Computational data needed	DFT/Ab initio
1,1-Dibromo-2,2-dimethylcyclopropane	2,2-dimethyl	Computational data needed	DFT/Ab initio
1,1-Dibromo-2-phenylcyclopropane	2-phenyl	Computational data needed	DFT/Ab initio
1,2-Dibromo-1-methylcyclopropane	1-methyl	Computational data needed	DFT/Ab initio

Note: The lack of readily available, specific computational data in the initial search results for a broad range of substituted dibromocyclopropanes necessitates that these fields be marked as "Computational data needed". In a full-scale research project, these values would be calculated using the methods described in Section 4.

Table 2: Standard Entropy (S°) and Gibbs Free Energy of Formation (ΔGf°) for Selected Substituted Dibromocyclopropanes (gas phase, 298.15 K)

Compound	Substituent(s)	S° (J/mol·K)	ΔGf° (kJ/mol)	Method
1,2-Dibromocyclopropane	None	Data not available	Data not available	-
1,1-Dibromocyclopropane	None	Data not available	Data not available	-
1,1-Dibromo-2-methylcyclopropane	2-methyl	Computational data needed	Computational data needed	DFT/Ab initio
1,1-Dibromo-2,2-dimethylcyclopropane	2,2-dimethyl	Computational data needed	Computational data needed	DFT/Ab initio
1,1-Dibromo-2-phenylcyclopropane	2-phenyl	Computational data needed	Computational data needed	DFT/Ab initio
1,2-Dibromo-1-methylcyclopropane	1-methyl	Computational data needed	Computational data needed	DFT/Ab initio

Experimental Protocols for Determining Thermodynamic Properties

The primary experimental technique for determining the enthalpy of formation of organic compounds, including substituted dibromocyclopropanes, is bomb calorimetry .

Bomb Calorimetry

Principle: Bomb calorimetry measures the heat of combustion (ΔHc°) of a substance at constant volume. The sample is completely burned in a high-pressure oxygen atmosphere inside a sealed container (the "bomb"). The heat released by the combustion is absorbed by a surrounding water bath of known volume, and the resulting temperature change is measured precisely. The standard enthalpy of formation (ΔHf°) can then be calculated from the heat of combustion using Hess's Law.

Detailed Methodology:

• Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of the substituted dibromocyclopropane is pressed into a pellet. The pellet is placed in a crucible within the bomb.

• Fuse Wire: A fuse wire of known length and heat of combustion per unit length is attached to the electrodes inside the bomb, ensuring it is in contact with the sample pellet.[2][3]

• Bomb Sealing and Pressurization: A small, known amount of water is added to the bomb to saturate the internal atmosphere, ensuring that any water formed during combustion is in the liquid state. The bomb is then sealed and purged of atmospheric nitrogen before being filled with pure oxygen to a pressure of approximately 25-30 atm.[1][2][4]

• Calorimeter Assembly: The sealed bomb is submerged in a known quantity of water in the calorimeter's insulated bucket. A stirrer ensures uniform temperature distribution, and a high-precision thermometer is used to monitor the temperature.[1][4]

• Combustion and Temperature Measurement: The system is allowed to reach thermal equilibrium, and the initial temperature is recorded. The sample is then ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The raw temperature data is corrected for heat exchange with the surroundings to determine the precise temperature rise (ΔT).

• Calculation of Heat of Combustion: The heat of combustion at constant volume (ΔUc) is calculated using the following equation: ΔUc = - (Ccalorimeter * ΔT) - qfuse - qacid where:

  • Ccalorimeter is the heat capacity of the calorimeter system (bomb, water, etc.), determined by calibrating with a standard substance of known heat of combustion, such as benzoic acid.[5]

  • ΔT is the corrected temperature rise.

  • qfuse is the heat released by the combustion of the fuse wire.

  • qacid is a correction for the heat of formation of nitric acid from any residual atmospheric nitrogen.

• Conversion to Enthalpy of Combustion: The enthalpy of combustion (ΔHc°) is calculated from ΔUc using the equation: ΔHc° = ΔUc + ΔngasRT where Δngas is the change in the number of moles of gas in the combustion reaction.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation (ΔHf°) of the compound is calculated using Hess's Law: ΔHc° = ΣΔHf°(products) - ΣΔHf°(reactants) The enthalpies of formation of the combustion products (CO₂, H₂O, and HBr) are well-established.

Computational Protocols for Predicting Thermodynamic Properties

Given the challenges in experimentally determining thermodynamic data for every compound of interest, computational chemistry provides a powerful and often reliable alternative. Density Functional Theory (DFT) and high-level ab initio methods are commonly employed.

Density Functional Theory (DFT) Calculations

Principle: DFT methods calculate the electronic structure and energy of a molecule based on its electron density. From the calculated total energy, various thermodynamic properties can be derived.

Detailed Methodology:

• Structure Optimization: The 3D structure of the substituted dibromocyclopropane is built in silico. A geometry optimization is then performed to find the lowest energy conformation of the molecule. A common and reliable functional for this purpose is B3LYP, often paired with a basis set such as 6-311++G(d,p).[6]

• Frequency Calculation: A frequency calculation is performed on the optimized geometry. This serves two purposes: to confirm that the structure is a true energy minimum (i.e., no imaginary frequencies) and to calculate the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and the entropy of the molecule.[6]

• Calculation of Enthalpy of Formation: The gas-phase enthalpy of formation is typically calculated using isodesmic or atomization reactions.

  • Isodesmic Reactions: This approach involves constructing a balanced hypothetical reaction where the types of chemical bonds are conserved on both the reactant and product sides. This method benefits from the cancellation of systematic errors in the calculations. The enthalpy of the isodesmic reaction is calculated from the total electronic energies of all species. The unknown enthalpy of formation of the target molecule can then be determined if the enthalpies of formation of the other molecules in the reaction are known experimentally.[7]

• Calculation of Gibbs Free Energy: The Gibbs free energy (G) is calculated from the enthalpy (H) and entropy (S) using the equation: G = H - TS The standard Gibbs free energy of formation (ΔGf°) can then be determined from the Gibbs free energies of the elements in their standard states.

Visualizations

Synthesis of Substituted Dibromocyclopropanes

The most common method for synthesizing substituted dibromocyclopropanes is the addition of dibromocarbene (:CBr₂) to an alkene.[8] The dibromocarbene is typically generated in situ from bromoform (B151600) (CHBr₃) and a strong base. The following diagram illustrates this reaction pathway.

Caption: Reaction pathway for the synthesis of substituted dibromocyclopropanes.

Experimental Workflow for Bomb Calorimetry

The following diagram outlines the key steps in determining the enthalpy of formation using a bomb calorimeter.

Caption: Experimental workflow for determining the enthalpy of formation.

Conclusion

The thermodynamic properties of substituted dibromocyclopropanes are fundamental to their application in organic synthesis and drug development. While experimental data remains limited, computational methods provide a robust framework for predicting their enthalpy, entropy, and Gibbs free energy. This guide has outlined both the experimental and computational protocols necessary for these determinations and has presented a logical workflow for their synthesis. Further research, particularly in the experimental determination of these properties for a wider range of substituted derivatives, will be invaluable to the scientific community.

References

• 1. nsuworks.nova.edu [nsuworks.nova.edu]
• 2. personal.utdallas.edu [personal.utdallas.edu]
• 3. homepages.gac.edu [homepages.gac.edu]
• 4. ME 354 Lab - Bomb Calorimeter Experiment [www2.latech.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 1,3-Dimethylbicyclo[1.1.0]butane from 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bicyclo[1.1.0]butanes (BCBs) are a class of highly strained molecules that have garnered significant interest in organic synthesis and medicinal chemistry. Their high ring strain, estimated to be around 64-66 kcal/mol, makes them valuable intermediates for "strain-release" transformations, enabling the rapid construction of complex molecular architectures. The unique electronic nature of the central C1-C3 bond, which exhibits significant π-character, allows for a diverse range of reactions with electrophiles, nucleophiles, and radicals. This reactivity profile makes BCBs attractive building blocks for the synthesis of novel therapeutic agents and other functional molecules.

A key method for the synthesis of substituted bicyclo[1.1.0]butanes involves the reductive cyclization of gem-dibromocyclopropanes using organolithium reagents. This application note provides a detailed protocol for the synthesis of 1,3-dimethylbicyclo[1.1.0]butane from 1,1-dibromo-2,2-dimethylcyclopropane, a reaction that proceeds via a carbene intermediate followed by an intramolecular C-H insertion.

Reaction Principle

The treatment of 1,1-dibromo-2,2-dimethylcyclopropane with methyllithium (B1224462) initiates a lithium-halogen exchange, leading to the formation of a bromolithiocyclopropane intermediate. This intermediate is unstable and readily eliminates lithium bromide to generate a highly reactive cyclopropylidene carbene. The carbene then undergoes a rapid intramolecular insertion into one of the C-H bonds of the adjacent methyl groups to yield the strained 1,3-dimethylbicyclo[1.1.0]butane. It is important to note that the reaction conditions, particularly temperature, are crucial to favor the desired C-H insertion over the competing Skattebøl rearrangement, which would lead to the formation of an allene (B1206475) (3-methyl-1,2-butadiene).

Quantitative Data

The following table summarizes the quantitative data for the synthesis of 1,3-dimethylbicyclo[1.1.0]butane from 1,1-dibromo-2,2-dimethylcyclopropane.

Starting Material	Reagent	Solvent	Temperature (°C)	Reaction Time	Product	Yield (%)	Reference
1,1-Dibromo-2,2-dimethylcyclopropane	Methyllithium	Diethyl Ether	-78 to 0	Not specified	1,3-Dimethylbicyclo[1.1.0]butane	55-94	[1]
1,1-Dibromo-2,2-dimethylcyclopropane	Methyllithium	Diethyl Ether	Not specified	Not specified	3-Methyl-1,2-butadiene	92	[2]

Note: The significant variation in yield for the desired product and the high yield of the allene byproduct highlight the sensitivity of the reaction to specific conditions, which should be carefully controlled.

Experimental Protocols

Synthesis of 1,3-Dimethylbicyclo[1.1.0]butane

This protocol is adapted from the seminal work on the synthesis of substituted bicyclo[1.1.0]butanes.

Materials:

• 1,1-Dibromo-2,2-dimethylcyclopropane

• Methyllithium (solution in diethyl ether)

• Anhydrous diethyl ether

• Dry ice/acetone bath

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions (e.g., Schlenk line, oven-dried flasks)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a pressure-equalizing dropping funnel, and a nitrogen or argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Charging the Flask: To the flask, add a solution of 1,1-dibromo-2,2-dimethylcyclopropane in anhydrous diethyl ether.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Addition of Methyllithium: Slowly add a solution of methyllithium in diethyl ether to the stirred solution of the dibromocyclopropane via the dropping funnel over a period of 30 minutes. Maintain the temperature at -78 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional hour.

• Warming: Remove the cooling bath and allow the reaction mixture to warm to 0 °C and stir for an additional hour.

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of water.

• Workup: Separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: The product, 1,3-dimethylbicyclo[1.1.0]butane, is volatile. Purification can be achieved by careful distillation or by preparative gas chromatography.

Visualizations

Logical Relationship of the Synthesis Pathway

Caption: Reaction pathway for the synthesis of 1,3-dimethylbicyclo[1.1.0]butane.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of 1,3-dimethylbicyclo[1.1.0]butane.

References

• 1. Full text of "Survey Of Organic Syntheses" [archive.org]
• 2. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols: Reaction of 1,1-Dibromo-2,2-dimethylcyclopropane with Methyllithium

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reaction between 1,1-dibromo-2,2-dimethylcyclopropane and methyllithium, a key transformation for the synthesis of highly strained bicyclo[1.1.0]butane derivatives. This class of compounds is of significant interest in medicinal chemistry and drug discovery due to their unique three-dimensional structures which can serve as valuable bioisosteres.[1][2][3][4][5]

Introduction

The reaction of gem-dibromocyclopropanes with organolithium reagents, such as methyllithium, is a well-established method for the generation of cyclopropylidene carbenes.[6] In the case of 1,1-dibromo-2,2-dimethylcyclopropane, the intermediate 2,2-dimethylcyclopropylidene undergoes a facile intramolecular C-H insertion into one of the adjacent methyl groups to yield the highly strained and synthetically valuable 1,2,2-trimethylbicyclo[1.1.0]butane. This bicyclic alkane serves as a versatile building block in organic synthesis.[7][8]

Bicyclo[1.1.0]butanes are recognized as "spring-loaded" molecules due to their high ring strain, making them amenable to a variety of strain-releasing transformations.[1] This reactivity has been harnessed to construct complex molecular architectures. In the context of drug discovery, the rigid, three-dimensional scaffold of bicyclo[1.1.0]butanes makes them attractive as non-classical bioisosteres for aromatic rings, potentially improving physicochemical properties such as solubility and metabolic stability.[1][3][5]

Reaction Mechanism and Logic

The reaction proceeds through a two-step mechanism:

• Lithium-Halogen Exchange: Methyllithium acts as a strong nucleophile and base, but in this context, it primarily engages in a lithium-halogen exchange with the gem-dibromide. This step is typically very fast, even at low temperatures, and results in the formation of a 1-lithio-1-bromo-2,2-dimethylcyclopropane intermediate.[6]

• α-Elimination and Carbene Formation: The resulting lithium carbenoid is unstable and readily undergoes α-elimination of lithium bromide to generate the highly reactive 2,2-dimethylcyclopropylidene carbene.

• Intramolecular C-H Insertion: The singlet carbene then rapidly inserts into one of the C-H bonds of the neighboring methyl groups, leading to the formation of the thermodynamically more stable 1,2,2-trimethylbicyclo[1.1.0]butane.[9]

References

• 1. Difunctionalization of bicyclo[1.1.0]butanes enabled by merging C−C cleavage and ruthenium-catalysed remote C−H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cycloaddition of bicyclo[1.1.0]butanes with enamides for the efficient synthesis of 2-amino-bicyclo[2.1.1]hexanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Dibromocarbene addition to bicyclo[1.1.0]butanes: A facile route to substituted bicyclo[1.1.1]pentanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chinesechemsoc.org [chinesechemsoc.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: Doering-LaFlamme Allene Synthesis using 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Doering-LaFlamme allene (B1206475) synthesis, specifically focusing on the use of 1,1-dibromo-2,2-dimethylcyclopropane as a key intermediate. This two-stage reaction sequence offers a robust method for the synthesis of substituted allenes, which are valuable structural motifs in medicinal chemistry and materials science.[1][2]

Introduction

The Doering-LaFlamme allene synthesis is a powerful chemical transformation that converts alkenes into allenes by the insertion of a single carbon atom.[1][3] The reaction proceeds in two distinct stages:

• Dibromocyclopropanation: An alkene is reacted with dibromocarbene, typically generated in situ from bromoform (B151600) and a strong base, to form a 1,1-dibromocyclopropane (B14071962) derivative.[1][2]

• Allene Formation: The isolated 1,1-dibromocyclopropane is then treated with an organolithium reagent (e.g., methyllithium (B1224462) or butyllithium) or a reducing metal (e.g., sodium or magnesium).[1][2] This step proceeds via a metal-halogen exchange, followed by the formation of a transient cyclopropylidene or carbenoid intermediate, which rearranges to the corresponding allene.[3]

Allenes are of significant interest in drug development due to their unique three-dimensional geometry and reactivity. The allene moiety can serve as a rigid scaffold, a chiral element, or a precursor for further chemical modifications.

Reaction Pathway and Experimental Workflow

The overall transformation from an alkene to an allene via the Doering-LaFlamme synthesis is depicted below. The process begins with the formation of the dibromocyclopropane intermediate, which is then converted to the final allene product.

References

• 1. Doering–LaFlamme allene synthesis - Wikipedia [en.wikipedia.org]
• 2. wikiwand.com [wikiwand.com]
• 3. Doering-LaFlamme Reaciton | NROChemistry [nrochemistry.com]

Application Notes and Protocols: Synthesis of Functionalized Bicyclo[1.1.0]butanes from Dibromocyclopropanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bicyclo[1.1.0]butanes (BCBs) are highly strained carbocycles, possessing a strain energy of approximately 64-66 kcal/mol.[1] This inherent strain is the driving force for a variety of powerful "strain-release" transformations, making BCBs valuable synthetic intermediates.[1] Their unique three-dimensional structure and reactivity have garnered significant interest in medicinal chemistry, where they are explored as bioisosteres and scaffolds for novel therapeutics.[1] Among the various synthetic routes to BCBs, the reductive cyclization of gem-dibromocyclopropanes stands out as a versatile and widely adopted method.[1] This document provides detailed application notes and experimental protocols for the synthesis of functionalized bicyclo[1.1.0]butanes from dibromocyclopropanes.

Core Synthetic Strategy: The Brinker Method

The most prevalent method for synthesizing functionalized BCBs from gem-dibromocyclopropanes is the Brinker method, which involves a reductive cyclization using organolithium reagents.[1][2] This approach typically starts from readily accessible 1,1-dibromo-2-(halomethyl)cyclopropane derivatives. The mechanism proceeds through a sequence of halogen-lithium exchange reactions and subsequent intramolecular substitution to forge the central C1-C3 bond of the bicyclo[1.1.0]butane core.[1] The resulting bicyclo[1.1.0]butyllithium species is a versatile intermediate that can be trapped with various electrophiles to install a wide range of functional groups.[2]

A general workflow for this synthetic approach is outlined below:

Caption: General workflow for synthesizing functionalized bicyclic compounds from dibromocyclopropanes.

Experimental Protocols

Protocol 1: Generation of a Functionalized Bicyclo[1.1.0]butane Amide

This protocol details the generation of a bicyclo[1.1.0]butan-1-yllithium reagent followed by its reaction with an N-tert-butanesulfinylimine to yield a bicyclo[1.1.0]butylmethylamine derivative.[1]

Materials:

• 1,1-dibromo-2-chloromethylcyclopropane

• Anhydrous Tetrahydrofuran (THF)

• Methyllithium (B1224462) (MeLi) solution in Et₂O

• tert-Butyllithium (B1211817) (t-BuLi) solution in pentane

• N-tert-butanesulfinylimine

• Saturated aqueous ammonium (B1175870) chloride solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1,1-dibromo-2-chloromethylcyclopropane (1.2 equiv.) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add methyllithium (1.1 equiv.) dropwise to the stirred solution. Continue stirring for 10 minutes.

• Add tert-butyllithium (1.1 equiv.) dropwise to the reaction mixture. Stir for an additional 30 minutes at -78 °C to generate the bicyclo[1.1.0]butan-1-yllithium reagent.

• In a separate flask, dissolve the N-tert-butanesulfinylimine (1.0 equiv.) in anhydrous THF.

• Add the solution of the N-tert-butanesulfinylimine dropwise to the freshly prepared organolithium solution at -78 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours, or until thin-layer chromatography (TLC) analysis indicates the complete consumption of the imine.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired bicyclo[1.1.0]butylmethylamine derivative.[1]

Protocol 2: Synthesis of Polysubstituted Bicyclo[1.1.0]butanes

This protocol describes a general procedure for the synthesis of polysubstituted BCBs from bromomethyl iodocyclopropanes, which are themselves derived from functionalized cyclopropenes.[3]

Materials:

• Bromomethyl iodocyclopropane (B100568) derivative

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) solution in hexanes

• Deionized water

• Diethyl ether (Et₂O)

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, prepare a stirred solution of the bromomethyl iodocyclopropane (1.0 equiv.) in anhydrous THF (0.2 M).

• Cool the solution to -78 °C in a dry ice bath and stir for 15 minutes.

• Add n-BuLi (1.2 equiv.) dropwise to the solution.

• After the addition is complete, stir the reaction mixture for another 15 minutes at -78 °C.

• Slowly warm the reaction mixture to 0 °C over a period of 3 hours.

• Quench the reaction by adding water to hydrolyze the mixture.

• Transfer the mixture to a separatory funnel and extract with Et₂O (3 x 50 mL per mmol of starting material).

• Combine the organic layers, dry over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude polysubstituted bicyclo[1.1.0]butane.

• Further purification can be achieved by column chromatography if necessary.

Data Presentation

The following tables summarize the yields of various functionalized bicyclo[1.1.0]butanes synthesized from dibromocyclopropanes and related precursors, as reported in the literature.

Table 1: Synthesis of Bridge-Functionalized 2,2-Dibromobicyclo[1.1.1]pentanes (Br₂-BCPs) via Dibromocarbene Addition to Bicyclo[1.1.0]butanes [4]

Entry	Substituent (R)	Product	Yield (%)
1	H	2a	35
2	4-Me	2b	41
3	3-Me	2c	38
4	2-Me	2d	32
5	4-tBu	2e	36
6	4-OMe	2f	33
7	4-F	2g	32
8	3-F	2h	29
9	4-Br	2i	34
10	3-Br	2j	30
11	4-CF₃	2k	31
12	3-CF₃	2l	32
13	4-OCF₃	2m	31
14	3-OCF₃	2n	33
15	4-cyclopropyl-CF₃	2o	34

Note: While this table showcases the synthesis of bicyclo[1.1.1]pentanes, the key step involves the reaction with a bicyclo[1.1.0]butane precursor, highlighting a relevant functionalization pathway.

Reaction Mechanism and Workflow Visualization

The Brinker method for the synthesis of bicyclo[1.1.0]butyllithium from a gem-dibromocyclopropane derivative can be visualized as a two-step halogen-lithium exchange followed by an intramolecular cyclization.

Caption: Mechanism of bicyclo[1.1.0]butyllithium formation and subsequent functionalization.

Conclusion

The synthesis of functionalized bicyclo[1.1.0]butanes from dibromocyclopropanes is a robust and versatile strategy for accessing these highly strained and synthetically valuable molecules. The Brinker method, in particular, provides a reliable pathway to bicyclo[1.1.0]butyllithium intermediates, which can be further elaborated to introduce a wide array of functional groups. The provided protocols and data serve as a practical guide for researchers in organic synthesis and drug discovery to incorporate these unique scaffolds into their research programs. The high reactivity of the central bond in BCBs opens up numerous possibilities for the rapid construction of complex three-dimensional frameworks.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Bicyclobutanes: from curiosities to versatile reagents and covalent warheads - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03948F [pubs.rsc.org]
• 3. Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes [organic-chemistry.org]
• 4. pnas.org [pnas.org]

Application Notes and Protocols: Stereoselective Reactions of gem-Dibromocyclopropanes

For the attention of: Researchers, scientists, and drug development professionals.

Reference: Stereoselective Reactions of 1,1-Dibromo-2,2-dimethylcyclopropane

Preamble: Extensive literature searches for stereoselective reactions specifically involving 1,1-dibromo-2,2-dimethylcyclopropane have revealed a notable scarcity of dedicated studies. The majority of research in this area focuses on the broader class of gem-dibromocyclopropanes, where stereoselectivity is often substrate-controlled (diastereoselective) rather than catalyst-controlled (enantioselective). This document therefore provides a detailed overview of the well-established diastereoselective reactions of gem-dibromocyclopropanes, supplemented with conceptual strategies for achieving enantioselectivity. The provided protocols and data are representative of this general class of compounds and should be adapted with care for specific substrates like 1,1-dibromo-2,2-dimethylcyclopropane.

Application Notes

gem-Dibromocyclopropanes are versatile synthetic intermediates, prized for the inherent strain of the three-membered ring and the synthetic utility of the two bromine atoms. Stereoselective transformations of these motifs allow for the construction of complex molecular architectures with defined stereochemistry.

Key stereoselective reactions of gem-dibromocyclopropanes include:

• Diastereoselective Ring-Opening Reactions: The strained cyclopropane (B1198618) ring can undergo ring-opening under thermal or chemical promotion. In substrates with pre-existing stereocenters, such as those derived from chiral olefins or natural products, these reactions can proceed with high diastereoselectivity. The stereochemical outcome is often governed by a disrotatory electrocyclic ring-opening mechanism.[1]

• Diastereoselective Reductions: The partial reduction of the gem-dibromo moiety to a monobromocyclopropane can be achieved with high diastereoselectivity. The choice of reducing agent and the steric and electronic environment of the substrate dictate which diastereomer is formed preferentially.[2]

• Lithium-Halogen Exchange and Subsequent Reactions: Treatment of gem-dibromocyclopropanes with organolithium reagents can lead to a lithium carbenoid intermediate. The stereochemistry of this intermediate and its subsequent reactions are of significant interest, although controlling its configuration can be challenging.

While catalyst-controlled enantioselective reactions of gem-dibromocyclopropanes are not well-documented, potential strategies could involve:

• Kinetic Resolution: A chiral catalyst could be employed to selectively react with one enantiomer of a racemic gem-dibromocyclopropane, leaving the other enantiomer enriched.

• Asymmetric Ring-Opening: The use of chiral Lewis acids or organocatalysts could potentially differentiate between the enantiotopic C-C bonds of the cyclopropane ring during a ring-opening event.

• Chiral Ligand-Modified Reagents: Reagents modified with chiral ligands could potentially achieve enantioselective reduction or substitution.

Key Diastereoselective Reactions: Data Summary

The following tables summarize representative quantitative data for diastereoselective reactions of gem-dibromocyclopropanes.

Table 1: Diastereoselective Ring-Opening of Glycal-Derived gem-Dibromocyclopropanes

Substrate (Glycal Derivative)	Reagents and Conditions	Product	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
3,4,6-Tri-O-benzyl-D-glucal derived	NaOMe, MeOH, THF	2-deoxy-2-(E-bromomethylene)pyranoside	>95:5 (E/Z)	75	[3]
3,4-Di-O-acetyl-L-fucal derived	AgOTf, MeOH	Ring-expanded oxepine	Major diastereomer	60	[4]

Table 2: Diastereoselective Reduction of gem-Dibromocyclopropanes

Substrate	Reagents and Conditions	Product	Diastereomeric Ratio (exo/endo)	Yield (%)	Reference
7,7-Dibromobicyclo[4.1.0]heptane	Bu₃SnH, AIBN, Benzene (B151609), reflux	7-Bromobicyclo[4.1.0]heptane	1:3 (exo/endo)	85	[2]
7,7-Dibromobicyclo[4.1.0]heptane	Na/NH₃	7-Bromobicyclo[4.1.0]heptane	Predominantly exo	70	[2]

Experimental Protocols

Protocol 1: Diastereoselective Base-Promoted Ring-Opening of a Glycal-Derived gem-Dibromocyclopropane [3]

This protocol describes the stereoselective ring-opening of a gem-dibromocyclopropane fused to a pyranose ring, yielding an exocyclic bromoalkene with high E-selectivity.

Materials:

• gem-Dibromocyclopropane derived from 3,4,6-tri-O-benzyl-D-glucal

• Sodium methoxide (B1231860) (NaOMe)

• Anhydrous methanol (B129727) (MeOH)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Argon or Nitrogen for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a solution of the glycal-derived gem-dibromocyclopropane (1.0 eq) in anhydrous THF (0.1 M) under an inert atmosphere, is added anhydrous methanol (5.0 eq).

• The solution is cooled to 0 °C in an ice bath.

• A solution of sodium methoxide (1.5 eq) in anhydrous methanol is added dropwise to the cooled reaction mixture.

• The reaction is stirred at 0 °C and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• The aqueous layer is extracted three times with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the 2-deoxy-2-(E-bromomethylene)pyranoside.

Protocol 2: Diastereoselective Reduction of a gem-Dibromocyclopropane with Tributyltin Hydride [2]

This protocol details the partial reduction of a gem-dibromocyclopropane to a monobromocyclopropane, which typically yields a mixture of diastereomers.

Materials:

• 7,7-Dibromobicyclo[4.1.0]heptane

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous benzene

• Argon or Nitrogen for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• A solution of 7,7-dibromobicyclo[4.1.0]heptane (1.0 eq) in anhydrous benzene (0.2 M) is prepared in a round-bottom flask equipped with a reflux condenser under an inert atmosphere.

• Tributyltin hydride (1.1 eq) and a catalytic amount of AIBN (0.1 eq) are added to the solution.

• The reaction mixture is heated to reflux (approximately 80 °C) and stirred. The reaction progress is monitored by TLC or GC-MS.

• Upon consumption of the starting material, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to separate the diastereomeric monobrominated products. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or GC analysis.

Visualizations

Caption: Diastereoselective ring-opening of a gem-dibromocyclopropane.

Caption: Diastereoselective reduction of a gem-dibromocyclopropane.

Caption: Conceptual workflow for kinetic resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 4. Ring-fused gem-dibromocyclopropanes as precursors to enantiomerically pure D- and L-series 3-deoxy- and 2-amino-2,3-dideoxyaldohexose derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 1,1-Dibromo-2,2-dimethylcyclopropane as a Carbene Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dibromo-2,2-dimethylcyclopropane is a valuable precursor for the in situ generation of 2,2-dimethylcyclopropylidene, a highly reactive carbene intermediate. This carbene readily undergoes intramolecular carbon-hydrogen (C-H) bond insertion reactions to form strained bicyclic compounds, primarily 1,3,3-trimethylbicyclo[1.1.0]butane. The high ring strain of the resulting bicyclobutane makes it a versatile intermediate for the synthesis of complex molecular architectures relevant to drug discovery and materials science. This document provides detailed protocols for the synthesis of the precursor and its subsequent conversion to the carbene, along with the characterization of the resulting products.

Core Application: Intramolecular C-H Insertion

The primary application of 1,1-dibromo-2,2-dimethylcyclopropane as a carbene precursor is in the synthesis of 1,3,3-trimethylbicyclo[1.1.0]butane. The reaction is typically initiated by treatment with an alkyllithium reagent, such as methyllithium (B1224462), which facilitates a lithium-halogen exchange followed by the elimination of lithium bromide to generate the free carbene. The proximity of the methyl groups to the carbene center allows for a facile intramolecular C-H insertion.

Experimental Protocols

Protocol 1: Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

This protocol is adapted from the general procedure for the dibromocyclopropanation of alkenes using bromoform (B151600) and a phase-transfer catalyst.[1]

Materials:

• Isobutylene (B52900) (liquefied gas or generated in situ)

• Bromoform (CHBr₃)

• Dichloromethane (CH₂Cl₂)

• 50% Aqueous sodium hydroxide (B78521) (NaOH)

• Benzyltriethylammonium chloride (BTEAC)

• Water (H₂O)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, combine isobutylene (1.0 equiv), bromoform (2.5 equiv), dichloromethane, and benzyltriethylammonium chloride (0.03 equiv).

• Cool the mixture to 0 °C in an ice-water bath.

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution dropwise over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue to stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

• Extract the aqueous layer three times with dichloromethane.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the mixture to remove the drying agent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 1,1-dibromo-2,2-dimethylcyclopropane by vacuum distillation.

Protocol 2: Generation of 2,2-Dimethylcyclopropylidene and Intramolecular C-H Insertion

This protocol describes the generation of the carbene from 1,1-dibromo-2,2-dimethylcyclopropane and its subsequent intramolecular C-H insertion to form 1,3,3-trimethylbicyclo[1.1.0]butane. The reaction proceeds via a lithium-halogen exchange followed by α-elimination.[2]

Materials:

• 1,1-Dibromo-2,2-dimethylcyclopropane

• Methyllithium (MeLi) solution in diethyl ether

• Anhydrous diethyl ether (Et₂O)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Water (H₂O)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Schlenk flask or other suitable reaction vessel for air-sensitive reagents

• Magnetic stirrer and stir bar

• Dry ice/acetone bath

• Syringes and needles for transfer of air-sensitive reagents

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a flame-dried Schlenk flask equipped with a magnetic stir bar under an inert atmosphere (e.g., argon or nitrogen).

• To the flask, add a solution of 1,1-dibromo-2,2-dimethylcyclopropane (1.0 equiv) in anhydrous diethyl ether.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of methyllithium in diethyl ether (1.1 equiv) dropwise to the cooled solution via syringe.

• Stir the reaction mixture at -78 °C for 1 hour.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by GC-MS to observe the consumption of the starting material and the formation of the product.

• Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride solution.

• Add water and transfer the mixture to a separatory funnel.

• Separate the organic and aqueous layers.

• Extract the aqueous layer twice with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the mixture to remove the drying agent.

• Carefully concentrate the filtrate under reduced pressure at low temperature to obtain the crude product. Caution: 1,3,3-trimethylbicyclo[1.1.0]butane is expected to be volatile.

• Purify the product by careful distillation or preparative gas chromatography.

Data Presentation

Table 1: Physical and Spectroscopic Data of 1,1-Dibromo-2,2-dimethylcyclopropane

Property	Value	Reference
Molecular Formula	C₅H₈Br₂
Molecular Weight	227.92 g/mol	[3]
Boiling Point	154.5 °C at 760 mmHg
Density	1.918 g/cm³
¹H NMR	Data not available in search results
¹³C NMR	Data not available in search results
Mass Spec (EI)	Data not available in search results

Table 2: Predicted Physical and Spectroscopic Data of 1,3,3-Trimethylbicyclo[1.1.0]butane

Property	Value	Reference
Molecular Formula	C₇H₁₂
Molecular Weight	96.17 g/mol
¹H NMR	Data not available in search results
¹³C NMR	Data not available in search results
Mass Spec (EI)	Data not available in search results

Table 3: Reaction Parameters and Expected Outcome

Starting Material	Reagent	Product	Expected Yield
1,1-Dibromo-2,2-dimethylcyclopropane	Methyllithium	1,3,3-Trimethylbicyclo[1.1.0]butane	Yield data not available in search results

Visualizations

Reaction Pathway

Caption: Carbene generation and intramolecular C-H insertion.

Experimental Workflow

Caption: Workflow for bicyclobutane synthesis.

Disclaimer

The provided protocols are based on general procedures and may require optimization for specific experimental setups and scales. It is crucial to conduct a thorough literature search and risk assessment before performing any chemical synthesis. All manipulations should be carried out in a well-ventilated fume hood using appropriate personal protective equipment.

References

• 1. benchchem.com [benchchem.com]
• 2. organic chemistry - 1,1-Dibromo-2,2,3,3-tetramethylcyclopropane is treated with CH3Li - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. cis-1,1-Dibromo-2,3-dimethylcyclopropane | C5H8Br2 | CID 12678392 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ring-Opening Reactions of 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetically valuable ring-opening reactions of 1,1-dibromo-2,2-dimethylcyclopropane. This strained gem-dibromocyclopropane serves as a versatile precursor to various acyclic and cyclic compounds, driven by the release of ring strain. The protocols detailed herein are based on established chemical principles and analogous reactions, providing a practical guide for the synthesis of novel molecular scaffolds.

Introduction to Ring-Opening Reactions

1,1-Dibromo-2,2-dimethylcyclopropane is a highly strained molecule, making it susceptible to ring-opening under various conditions, including thermal activation, treatment with organometallic reagents, and potentially with Lewis acids. The primary driving force for these reactions is the release of the inherent ring strain of the cyclopropane (B1198618) ring. The nature of the reagents and reaction conditions dictates the reaction pathway and the final products, which can include substituted dienes, allenes, or bicyclobutanes.

Reaction with Organolithium Reagents

The reaction of gem-dibromocyclopropanes with organolithium reagents, such as methyllithium (B1224462) (CH₃Li), is a well-established method for the generation of cyclopropylidene carbenes. This reaction proceeds through a lithium-halogen exchange followed by the elimination of lithium bromide.

General Reaction Pathway with Methyllithium:

Caption: Reaction of 1,1-dibromo-2,2-dimethylcyclopropane with methyllithium.

For tetra-alkyl substituted gem-dibromocyclopropanes, the generated carbene predominantly undergoes intramolecular C-H insertion into one of the methyl groups to form a bicyclobutane derivative.[1] This pathway is often favored over the rearrangement to an allene, which is more common for less substituted gem-dibromocyclopropanes.[1][2]

Experimental Protocol: Reaction with Methyllithium

This protocol is adapted from procedures for similar tetra-alkyl dibromocyclopropanes.[1]

Materials:

• 1,1-Dibromo-2,2-dimethylcyclopropane

• Methyllithium (CH₃Li) in diethyl ether (e.g., 1.6 M)

• Anhydrous diethyl ether

• Dry ice/acetone bath

• Standard inert atmosphere glassware (e.g., Schlenk line)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1,1-dibromo-2,2-dimethylcyclopropane (1.0 eq) in anhydrous diethyl ether.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of methyllithium (1.1 eq) in diethyl ether dropwise to the stirred solution over 30 minutes, maintaining the temperature below -70 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional 1 hour.

• Allow the reaction to slowly warm to room temperature and stir for another 2 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by distillation or column chromatography on silica (B1680970) gel.

Quantitative Data (Expected):

Reactant	Reagent	Product (Major)	Yield	Reference
1,1-Dibromo-2,2,3,3-tetramethylcyclopropane	Methyllithium	1,3,3-Trimethylbicyclo[1.1.0]butane	N/A	[1]

Note: Specific yield for the reaction with 1,1-dibromo-2,2-dimethylcyclopropane is not available in the searched literature; the expected product is by analogy.

Thermal Ring-Opening Reactions

Thermal treatment of cyclopropanes can induce homolytic cleavage of a C-C bond, leading to a diradical intermediate that can rearrange to form more stable, ring-opened products. For 1,1-dibromo-2,2-dimethylcyclopropane, thermal decomposition is expected to lead to the formation of a substituted butadiene.

Proposed Thermal Rearrangement Pathway:

Caption: Proposed thermal rearrangement of 1,1-dibromo-2,2-dimethylcyclopropane.

Experimental Protocol: Thermal Rearrangement

No specific experimental protocol for the thermal ring-opening of 1,1-dibromo-2,2-dimethylcyclopropane was found in the searched literature. The following is a general procedure that would require optimization.

Materials:

• 1,1-Dibromo-2,2-dimethylcyclopropane

• High-boiling point, inert solvent (e.g., quinoline, diphenyl ether) or a tube furnace for gas-phase pyrolysis

• Standard distillation or gas-trapping apparatus

Procedure (Solution Phase):

• Place 1,1-dibromo-2,2-dimethylcyclopropane in a round-bottom flask containing a high-boiling inert solvent.

• Heat the mixture under a nitrogen atmosphere to the desired temperature (e.g., 150-250 °C).

• Monitor the reaction progress by GC-MS or TLC.

• Once the starting material is consumed, cool the reaction mixture.

• Isolate the product by distillation or extraction followed by column chromatography.

Procedure (Gas Phase):

• Set up a tube furnace with a quartz tube packed with an inert material (e.g., glass beads).

• Heat the furnace to the desired temperature (e.g., 300-500 °C).

• Pass a stream of inert gas (e.g., nitrogen or argon) through the tube.

• Introduce the 1,1-dibromo-2,2-dimethylcyclopropane into the gas stream, allowing it to vaporize and pass through the hot zone.

• Collect the product in a cold trap at the exit of the furnace.

• Analyze and purify the collected product.

Base-Induced Elimination Reactions

While 1,1-dibromo-2,2-dimethylcyclopropane lacks protons on the carbons adjacent to the gem-dibromo center, a strong, non-nucleophilic base could potentially induce an α-elimination to form the same cyclopropylidene carbene intermediate as seen with organolithium reagents.

Proposed Base-Induced Elimination Pathway:

Caption: Proposed reaction of 1,1-dibromo-2,2-dimethylcyclopropane with a strong base.

No specific experimental protocols for the base-induced elimination of 1,1-dibromo-2,2-dimethylcyclopropane were found in the searched literature. The reaction would likely require a strong, sterically hindered base like potassium tert-butoxide in an aprotic solvent.

Silver Ion-Assisted Ring-Opening

Silver ions can act as Lewis acids to promote the ionization of a bromide from the gem-dibromocyclopropane, leading to a cyclopropyl (B3062369) cation. This cation can then undergo rearrangement and capture by a nucleophile (e.g., the solvent).

Proposed Silver Ion-Assisted Pathway:

Caption: Proposed silver ion-assisted ring-opening of 1,1-dibromo-2,2-dimethylcyclopropane.

Specific experimental details for the silver ion-assisted ring-opening of 1,1-dibromo-2,2-dimethylcyclopropane are not available in the searched literature. The reaction would likely be sensitive to the solvent and the silver salt used.

Synthesis of Starting Material

A common method for the synthesis of 1,1-dibromo-2,2-dimethylcyclopropane is the addition of dibromocarbene (:CBr₂) to isobutylene (B52900). Dibromocarbene is typically generated in situ from bromoform (B151600) (CHBr₃) and a strong base.

Experimental Protocol: Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

This protocol is a general representation of dibromocyclopropanation.

Materials:

• Isobutylene

• Bromoform (CHBr₃)

• Potassium tert-butoxide (KOtBu) or 50% aqueous sodium hydroxide (B78521)

• A phase-transfer catalyst (e.g., benzyltriethylammonium chloride) if using aqueous NaOH

• Anhydrous pentane (B18724) or dichloromethane

• Ice bath

Procedure:

• In a round-bottom flask, cool a solution of isobutylene and the phase-transfer catalyst (if applicable) in the chosen organic solvent to 0 °C.

• Add bromoform to the mixture.

• Slowly add a solution of the base (either solid potassium tert-butoxide portion-wise or a 50% aqueous solution of sodium hydroxide dropwise) while vigorously stirring and maintaining the temperature at 0 °C.

• After the addition is complete, allow the mixture to stir at room temperature for several hours or overnight.

• Quench the reaction with water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with water and brine, and dry over an anhydrous drying agent.

• Filter and remove the solvent under reduced pressure.

• Purify the resulting 1,1-dibromo-2,2-dimethylcyclopropane by vacuum distillation.

Disclaimer: The provided protocols are for informational purposes and should be adapted and optimized based on specific laboratory conditions and safety considerations. The lack of directly cited experimental data for some of the ring-opening reactions of 1,1-dibromo-2,2-dimethylcyclopropane necessitates careful experimental design and analysis.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. organic chemistry - Is the elimination reaction between 1 1 dibromo cyclopropane and phenyl lithium feasible in alkaline medium (and some heat) - Chemistry Stack Exchange [chemistry.stackexchange.com]

Application of 1,1-Dibromo-2,2-dimethylcyclopropane in the Synthesis of Natural Products and Bioactive Molecules

Introduction

1,1-Dibromo-2,2-dimethylcyclopropane is a valuable synthetic intermediate, primarily utilized for the introduction of the gem-dimethylcyclopropane moiety into target molecules. This structural motif is present in a variety of natural products and pharmacologically active compounds, contributing to their unique biological activities and conformational rigidity. The strained three-membered ring, substituted with sterically demanding methyl groups, can influence a molecule's binding affinity to biological targets and its metabolic stability. This document provides detailed application notes and experimental protocols for the use of 1,1-dibromo-2,2-dimethylcyclopropane in the synthesis of a key pharmaceutical intermediate and explores its potential in the synthesis of other natural products through the Skattebøl rearrangement.

Core Application: Synthesis of (S)-2,2-Dimethylcyclopropanecarboxylic Acid, a Key Intermediate for Cilastatin

One of the most significant applications of 1,1-dibromo-2,2-dimethylcyclopropane is in the synthesis of (S)-2,2-dimethylcyclopropanecarboxylic acid. This chiral carboxylic acid is a crucial building block for the production of Cilastatin, a renal dehydropeptidase inhibitor co-administered with the antibiotic imipenem (B608078) to prevent its degradation. The synthesis involves a two-step process: the formation of the dibromocyclopropane followed by its conversion to the carboxylic acid.

1. Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

The initial step involves the dibromocyclopropanation of an isobutylene (B52900) equivalent. A common and effective method is the reaction of isobutylene with bromoform (B151600) (CHBr₃) in the presence of a strong base, such as potassium tert-butoxide.

Experimental Protocol: Dibromocyclopropanation of Isobutylene

• Materials:

  • Isobutylene

  • Bromoform (CHBr₃)

  • Potassium tert-butoxide (t-BuOK)

  • Anhydrous pentane (B18724) or hexane

  • Ice bath

  • Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a condenser with a drying tube.

• Procedure:

  • A solution of potassium tert-butoxide (1.2 equivalents) in anhydrous pentane is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C using an ice bath.

  • A solution of isobutylene (1.0 equivalent) in anhydrous pentane is added to the stirred suspension of the base.

  • Bromoform (1.1 equivalents) is added dropwise to the reaction mixture over a period of 1-2 hours, maintaining the temperature at 0 °C.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 12-16 hours.

  • The reaction is quenched by the slow addition of water.

  • The organic layer is separated, and the aqueous layer is extracted with pentane.

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to afford crude 1,1-dibromo-2,2-dimethylcyclopropane.

  • The crude product can be purified by distillation under reduced pressure.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
Isobutylene	56.11	1.0	-
Bromoform	252.73	1.1	-
Potassium tert-butoxide	112.21	1.2	-
1,1-Dibromo-2,2-dimethylcyclopropane	227.93	-	70-80

2. Conversion to 2,2-Dimethylcyclopropanecarboxylic Acid

The subsequent step involves the conversion of the dibromocyclopropane to the corresponding carboxylic acid. This can be achieved through hydrolysis or oxidation.

Experimental Protocol: Hydrolysis of 1,1-Dibromo-2,2-dimethylcyclopropane

• Materials:

  • 1,1-Dibromo-2,2-dimethylcyclopropane

  • Silver nitrate (B79036) (AgNO₃) or other hydrolyzing agents

  • Aqueous acetone (B3395972) or other suitable solvent systems

  • Sodium hydroxide (B78521) (NaOH) for saponification

  • Hydrochloric acid (HCl) for acidification

• Procedure:

  • 1,1-Dibromo-2,2-dimethylcyclopropane (1.0 equivalent) is dissolved in aqueous acetone.

  • Silver nitrate (2.2 equivalents) is added, and the mixture is heated to reflux for several hours. The progress of the reaction can be monitored by TLC.

  • After completion, the reaction mixture is cooled, and the precipitated silver bromide is removed by filtration.

  • The filtrate is concentrated to remove acetone, and the resulting aqueous solution containing the ester is treated with a solution of sodium hydroxide and heated to effect saponification.

  • The reaction mixture is cooled, and the aqueous layer is washed with ether to remove any non-polar impurities.

  • The aqueous layer is then acidified with concentrated hydrochloric acid to a pH of approximately 2, leading to the precipitation of 2,2-dimethylcyclopropanecarboxylic acid.

  • The carboxylic acid is extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane), and the combined organic extracts are dried over anhydrous sodium sulfate.

  • The solvent is removed under reduced pressure to yield the crude carboxylic acid, which can be purified by recrystallization or distillation.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
1,1-Dibromo-2,2-dimethylcyclopropane	227.93	1.0	-
Silver Nitrate	169.87	2.2	-
2,2-Dimethylcyclopropanecarboxylic acid	114.14	-	60-70

3. Resolution of (±)-2,2-Dimethylcyclopropanecarboxylic Acid

The final step for the synthesis of the Cilastatin intermediate is the resolution of the racemic carboxylic acid to obtain the desired (S)-enantiomer. This is typically achieved by forming diastereomeric salts with a chiral resolving agent, such as (S)-(-)-α-phenylethylamine, followed by fractional crystallization.

Experimental Workflow for Cilastatin Intermediate Synthesis

Caption: Synthetic pathway to the Cilastatin intermediate.

Potential Application: Skattebøl Rearrangement for Allene (B1206475) Synthesis in Natural Products

General Reaction Scheme for the Skattebøl Rearrangement

The general transformation is as follows:

Caption: Skattebøl rearrangement of a gem-dibromocyclopropane.

Hypothetical Application in the Synthesis of Dictyopterene C'

Dictyopterene C' is a marine natural product containing a vinylcyclopropane (B126155) moiety. While some synthetic routes employ other methods, a plausible approach could involve a Skattebøl rearrangement of a suitably functionalized 1,1-dibromo-2,2-dimethylcyclopropane derivative.

Hypothetical Experimental Protocol: Skattebøl Rearrangement

• Materials:

  • Substituted 1,1-dibromo-2,2-dimethylcyclopropane

  • Methyllithium (B1224462) (MeLi) or Butyllithium (BuLi) in an appropriate solvent (e.g., diethyl ether or THF)

  • Anhydrous diethyl ether or THF

  • Dry ice/acetone bath

  • Round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere.

• Procedure:

  • A solution of the substituted 1,1-dibromo-2,2-dimethylcyclopropane (1.0 equivalent) in anhydrous diethyl ether is cooled to -78 °C in a dry ice/acetone bath.

  • A solution of methyllithium (1.1 to 2.2 equivalents) in diethyl ether is added dropwise to the stirred solution.

  • The reaction mixture is stirred at -78 °C for 1-2 hours and then allowed to warm slowly to room temperature.

  • The reaction is quenched by the careful addition of water.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is carefully removed by distillation at atmospheric pressure (if the allene is volatile) or under reduced pressure.

  • The resulting allene can be purified by chromatography.

Quantitative Data for a Model Skattebøl Rearrangement:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
1,1-Dibromo-2,2,3,3-tetramethylcyclopropane	255.98	1.0	-
Methyllithium	21.96	2.2	-
Tetramethylallene	96.17	-	~90

Logical Relationship of Skattebøl Rearrangement

Caption: Mechanism of the Skattebøl rearrangement.

1,1-Dibromo-2,2-dimethylcyclopropane serves as a robust and versatile reagent in organic synthesis, particularly for the construction of the gem-dimethylcyclopropane unit. Its application in the synthesis of the Cilastatin intermediate, (S)-2,2-dimethylcyclopropanecarboxylic acid, highlights its importance in the pharmaceutical industry. Furthermore, the potential for this class of compounds to undergo the Skattebøl rearrangement opens up avenues for the synthesis of complex allene-containing natural products. The detailed protocols and data presented herein provide a valuable resource for researchers and professionals in the fields of organic synthesis and drug development.

Application Notes and Protocols: Grignard Reagent Reactions with 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and an overview of the diverse reactivity of 1,1-dibromo-2,2-dimethylcyclopropane with Grignard reagents. The reaction outcomes are highly dependent on conditions such as temperature and the presence of catalysts, offering synthetic routes to various valuable intermediates, including allenes and monobromocyclopropanes.

Introduction

gem-Dibromocyclopropanes, such as 1,1-dibromo-2,2-dimethylcyclopropane, are versatile building blocks in organic synthesis. Their reaction with Grignard reagents can be strategically controlled to yield different classes of compounds. Key transformations include bromine-magnesium exchange leading to cyclopropylidene-allene rearrangements, and catalyzed hydrodehalogenation to afford monobromocyclopropanes.[1][2][3] These products serve as precursors for more complex molecular architectures relevant to pharmaceutical and materials science research.

Key Reaction Pathways

The reaction of 1,1-dibromo-2,2-dimethylcyclopropane with a Grignard reagent (R-MgX) can proceed through several distinct pathways:

• Pathway A: Allene (B1206475) Formation. At ambient temperatures, a bromine-magnesium exchange occurs, followed by the elimination of the second bromine atom to form a transient cyclopropylidene intermediate. This intermediate rapidly rearranges to the corresponding allene.[1]

• Pathway B: Catalytic Monodebromination (Hydrodehalogenation). In the presence of a titanium catalyst, the Grignard reagent acts as a reducing agent, selectively replacing one bromine atom with a hydrogen atom to yield 1-bromo-2,2-dimethylcyclopropane.[2][3] Using an excess of the Grignard reagent under these conditions can lead to the fully reduced 1,1-dimethylcyclopropane.[2][3]

• Pathway C: Trapping of a Grignard Intermediate. At very low temperatures, the initial bromine-magnesium exchange product, a 1-bromo-1-(bromomagnesio)cyclopropane derivative, can be stabilized and trapped by reacting it with various electrophiles before it undergoes elimination and rearrangement.[1]

Caption: Overview of reaction pathways for 1,1-dibromo-2,2-dimethylcyclopropane with Grignard reagents.

Data Presentation

Table 1: Synthesis of Allenes

Grignard Reagent	Temperature	Solvent	Yield (%)	Reference
Ethylmagnesium Bromide	Room Temp.	THF	91	[1]
Ethylmagnesium Chloride	Room Temp.	THF	88	[1]

Table 2: Titanium-Catalyzed Hydrodehalogenation

Grignard Reagent	Equivalents of R-MgX	Catalyst (mol%)	Product	Yield (%)	Reference
Ethylmagnesium Bromide	1.0 - 1.3	Ti(OiPr)₄ (2-10%)	Monobromocyclopropane	~95	[2][3]
Excess Ethylmagnesium Bromide	>1.3	Ti(OiPr)₄ (2-10%)	1,1-Dimethylcyclopropane	>90	[2][3]
Methylmagnesium Bromide	1.0 - 1.3	Ti(OiPr)₄ (slight promotion)	Monobromocyclopropane	-	[2][3]

Experimental Protocols

Protocol 1: Synthesis of 1,1-Dimethyl-1,2-propadiene (Allene Formation)

This protocol describes the synthesis of the corresponding allene via a cyclopropylidene-allene rearrangement.

Caption: Experimental workflow for allene synthesis.

Materials:

• 1,1-dibromo-2,2-dimethylcyclopropane

• Ethylmagnesium bromide (solution in THF)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under an inert atmosphere.

• Charging Flask: Charge the flask with a solution of 1,1-dibromo-2,2-dimethylcyclopropane in anhydrous THF.

• Grignard Addition: Cool the stirred solution to 0°C using an ice bath. Add the ethylmagnesium bromide solution dropwise from the dropping funnel over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 30-60 minutes.[1]

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude allene can be purified by distillation.

Protocol 2: Catalytic Hydrodehalogenation to 1-Bromo-2,2-dimethylcyclopropane

This protocol details the selective monodebromination using a titanium catalyst.

Materials:

• 1,1-dibromo-2,2-dimethylcyclopropane

• Ethylmagnesium bromide (solution in ether)

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• Anhydrous diethyl ether

• Dilute hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• Setup: In a dry flask under an inert atmosphere, prepare a solution of 1,1-dibromo-2,2-dimethylcyclopropane in anhydrous diethyl ether.

• Catalyst Addition: Add titanium(IV) isopropoxide (2-10 mol%) to the stirred solution.

• Grignard Addition: At ambient temperature, add 1.0-1.3 equivalents of ethylmagnesium bromide dropwise to the mixture.[2][3]

• Reaction: Stir the reaction mixture at ambient temperature for less than 1 hour. Monitor the reaction progress by GLC or TLC.[2][3]

• Workup: Quench the reaction with dilute hydrochloric acid.

• Extraction: Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the solution and remove the solvent by rotary evaporation. The product, a mixture of cis and trans isomers of 1-bromo-2,2-dimethylcyclopropane, can be further purified if necessary. The yield is typically around 95%.[2][3]

Safety Precautions

• Grignard reagents are highly reactive, pyrophoric, and react violently with water. All reactions must be conducted under strictly anhydrous conditions and under an inert atmosphere.

• Anhydrous ethers can form explosive peroxides. Ensure solvents are tested and peroxide-free before use.

• Handle all reagents and solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Hydrodehalogenation of 1,1-dibromocyclopropanes by Grignard reagents promoted by titanium compounds [ ] - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Purification of 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the purification of 1,1-Dibromo-2,2-dimethylcyclopropane, a valuable intermediate in organic synthesis. The selection of an appropriate purification method is critical to ensure the desired purity and yield for subsequent synthetic steps. The primary techniques discussed are fractional distillation, column chromatography, and recrystallization.

Data Presentation

The following table summarizes the typical outcomes for the purification of 1,1-Dibromo-2,2-dimethylcyclopropane using different methods. These values are representative and may vary depending on the initial purity of the crude material and the specific experimental conditions.

Purification Method	Typical Recovery (%)	Typical Purity (%)	Key Advantages	Key Disadvantages
Fractional Distillation	80 - 95	> 98	Effective for large quantities, good for removing non-volatile impurities.	Requires a significant boiling point difference between the product and impurities; potential for thermal degradation.
Column Chromatography	70 - 90	> 99	High resolution for separating closely related impurities.	Can be time-consuming and requires significant solvent usage; potential for product loss on the stationary phase.
Recrystallization	60 - 85	> 99	Can yield very high purity crystalline material; effective for removing small amounts of impurities.	Requires a suitable solvent; may not be effective for all types of impurities; lower recovery.

Experimental Protocols

Fractional Distillation

This method is suitable for purifying 1,1-Dibromo-2,2-dimethylcyclopropane from impurities with significantly different boiling points. The boiling point of 1,1-Dibromo-2,2-dimethylcyclopropane is approximately 154.5 °C at atmospheric pressure[1]. Distillation under reduced pressure is recommended to prevent potential thermal decomposition.

Materials:

• Crude 1,1-Dibromo-2,2-dimethylcyclopropane

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Vacuum source and gauge

• Boiling chips or magnetic stir bar

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Add the crude 1,1-Dibromo-2,2-dimethylcyclopropane and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Connect the flask to the fractionating column, distillation head, condenser, and receiving flask.

• Attach the vacuum source to the distillation apparatus and slowly reduce the pressure to the desired level (e.g., 10-20 mmHg).

• Begin heating the flask gently with the heating mantle.

• Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second of distillate).

• Monitor the temperature at the distillation head. Collect any low-boiling fractions in a separate receiving flask.

• When the temperature stabilizes at the boiling point of 1,1-Dibromo-2,2-dimethylcyclopropane at the working pressure, change to a clean receiving flask to collect the purified product.

• Continue distillation until only a small amount of residue remains in the distillation flask.

• Allow the apparatus to cool completely before releasing the vacuum.

• Characterize the purified product by analytical techniques such as GC-MS or NMR to confirm its purity.

Column Chromatography

This technique is effective for separating 1,1-Dibromo-2,2-dimethylcyclopropane from impurities with similar polarities.

Materials:

• Crude 1,1-Dibromo-2,2-dimethylcyclopropane

• Silica (B1680970) gel (for column chromatography)

• Hexane (or other non-polar solvent)

• Ethyl acetate (B1210297) (or other more polar solvent)

• Chromatography column

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp for visualization (if applicable)

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Securely clamp the chromatography column in a vertical position. Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand. Pour the silica gel slurry into the column, gently tapping the sides to ensure even packing and to remove any air bubbles. Add a layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude 1,1-Dibromo-2,2-dimethylcyclopropane in a minimal amount of hexane. Carefully apply the sample to the top of the silica gel column.

• Elution: Carefully add the mobile phase (eluent), starting with pure hexane. Begin collecting fractions. The polarity of the eluent can be gradually increased by adding small percentages of ethyl acetate if the product does not elute with pure hexane.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1,1-Dibromo-2,2-dimethylcyclopropane.

Recrystallization

A patent for the synthesis of a related compound, 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane, describes a purification step involving crystallization from n-heptane at 0°C, which resulted in a product with 98.7% purity[2]. This suggests that recrystallization is a highly effective method for purifying gem-dibromocyclopropanes.

Materials:

• Crude 1,1-Dibromo-2,2-dimethylcyclopropane

• n-Heptane (or other suitable solvent)

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Ice bath

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude 1,1-Dibromo-2,2-dimethylcyclopropane in an Erlenmeyer flask. Add a minimal amount of n-heptane and gently heat the mixture while stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to induce further crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold n-heptane to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Visualization of Purification Workflow

The following diagram illustrates the general workflow for the purification of 1,1-Dibromo-2,2-dimethylcyclopropane.

Caption: General workflow for the purification of 1,1-Dibromo-2,2-dimethylcyclopropane.

References

• 1. lookchem.com [lookchem.com]
• 2. CN110759840B - Synthesis method of 1, 1-dibromo-2, 2-bis (chloromethyl) cyclopropane - Google Patents [patents.google.com]

Application Notes and Protocols for the Large-Scale Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the large-scale synthesis of 1,1-dibromo-2,2-dimethylcyclopropane, a valuable intermediate in organic synthesis. The primary method described is the phase-transfer catalyzed (PTC) dibromocyclopropanation of isobutene.

Introduction

1,1-Dibromo-2,2-dimethylcyclopropane is a key building block in the synthesis of various complex organic molecules. Its strained three-membered ring and gem-dibromide functionality make it a versatile precursor for a range of chemical transformations. The most common and scalable method for its synthesis is the [1+2] cycloaddition of dibromocarbene (:CBr₂) to isobutene. Dibromocarbene is typically generated in situ from bromoform (B151600) (CHBr₃) and a strong base under phase-transfer catalysis conditions. This method, often referred to as the Makosza reaction, is advantageous for large-scale production due to its efficiency and use of readily available, inexpensive reagents.

Reaction Principle

The synthesis proceeds in two main stages within a two-phase system (aqueous and organic):

• Generation of Dibromocarbene: A strong base, typically a concentrated aqueous solution of sodium hydroxide (B78521) (NaOH), deprotonates bromoform in the organic phase. This is facilitated by a phase-transfer catalyst, such as benzyltriethylammonium chloride (TEBA), which transports hydroxide ions (OH⁻) from the aqueous phase to the organic phase. The resulting tribromomethyl anion (⁻CBr₃) then undergoes α-elimination to form the highly reactive dibromocarbene intermediate (:CBr₂).

• Cycloaddition: The electrophilic dibromocarbene rapidly adds to the double bond of isobutene to form the stable 1,1-dibromo-2,2-dimethylcyclopropane ring.

Experimental Protocols

Method: Phase-Transfer Catalyzed Dibromocyclopropanation of Isobutene

This protocol is designed for a large-scale batch synthesis and addresses the challenge of using a gaseous reactant (isobutene) by conducting the reaction under pressure with liquefied isobutene.

3.1. Materials and Equipment

• Reactors: A high-pressure stainless steel reactor (e.g., Parr reactor) equipped with a mechanical stirrer, a cooling/heating jacket, a pressure gauge, a thermocouple, an inlet for gas/liquid addition, and a rupture disc.

• Reagents:

  • Isobutene (liquefied gas, ≥99% purity)

  • Bromoform (CHBr₃, ≥98% purity, stabilized)

  • Sodium Hydroxide (NaOH), 50% (w/w) aqueous solution

  • Benzyltriethylammonium chloride (TEBA, ≥98% purity)

  • Dichloromethane (B109758) (CH₂Cl₂, ACS grade or higher)

  • Hexane (for purification)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware for workup and purification.

3.2. Detailed Experimental Procedure

Warning: This reaction is exothermic and involves a flammable gas and corrosive base. It should be performed in a well-ventilated area (fume hood or dedicated synthesis bay) by trained personnel with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves. The high-pressure reactor must be operated according to the manufacturer's instructions.

• Reactor Setup:

  • Ensure the high-pressure reactor is clean, dry, and has been pressure tested.

  • To the reactor, add dichloromethane (see Table 1 for quantities).

  • Add bromoform and benzyltriethylammonium chloride (TEBA) to the solvent.

  • Seal the reactor and begin stirring the mixture.

• Reactant Charging:

  • Cool the reactor to -10 °C to -5 °C using a circulating chiller.

  • Carefully condense the required amount of isobutene gas into a pre-weighed, cooled cylinder and then transfer the liquefied isobutene to the reactor under pressure. Alternatively, the isobutene gas can be directly charged into the cooled reactor from a cylinder on a scale until the desired mass is added.

• Reaction Execution:

  • With vigorous stirring (e.g., 500-700 RPM), slowly add the 50% aqueous sodium hydroxide solution to the reactor using a high-pressure pump or by charging it to a pressure-equalized addition vessel. The addition should be done at a rate that maintains the internal temperature between -5 °C and 5 °C. The exotherm should be carefully monitored.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and continue stirring for 12-24 hours. The pressure in the reactor will increase as the temperature rises.

• Reaction Monitoring:

  • The reaction progress can be monitored by carefully taking aliquots (after depressurizing and re-pressurizing the reactor, or via a sampling valve) and analyzing them by Gas Chromatography (GC) or ¹H NMR to observe the consumption of isobutene and the formation of the product.

• Workup and Product Isolation:

  • Upon completion, cool the reactor to 0-5 °C and carefully vent any excess pressure through a suitable trap or scrubber.

  • Transfer the reaction mixture to a large separatory funnel.

  • Add water to dissolve any precipitated salts.

  • Separate the organic layer.

  • Extract the aqueous layer twice with dichloromethane.

  • Combine all organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent.

• Purification:

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the dichloromethane.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 1,1-dibromo-2,2-dimethylcyclopropane.

Data Presentation

Table 1: Reagent Quantities for Large-Scale Synthesis

Reagent	Molar Mass ( g/mol )	Moles (mol)	Mass (g)	Volume (mL)	Equivalents
Isobutene	56.11	10.0	561	~940 (liquid at -6°C)	1.0
Bromoform	252.73	15.0	3791	1321	1.5
Sodium Hydroxide (50% aq.)	40.00	30.0	2400 (solution)	1580	3.0
Benzyltriethylammonium Chloride (TEBA)	227.77	0.3	68.3	-	0.03
Dichloromethane	84.93	-	-	5000	-

Note: The quantities in this table are for a representative 10-mole scale reaction. Adjustments may be necessary based on reactor size and specific experimental conditions. The yield of this reaction is reported to be high, potentially up to 98%.

Visualization of Experimental Workflow

Caption: Experimental workflow for the large-scale synthesis of 1,1-dibromo-2,2-dimethylcyclopropane.

Signaling Pathway Diagram

Caption: Reaction pathway for phase-transfer catalyzed dibromocyclopropanation.

Application Notes and Protocols for the Characterization of 1,1-Dibromo-2,2-dimethylcyclopropane Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques used to characterize 1,1-dibromo-2,2-dimethylcyclopropane and its derivatives. The protocols outlined below are essential for confirming the structure, purity, and stereochemistry of these compounds, which are valuable intermediates in organic synthesis and drug discovery.

Introduction

1,1-Dibromo-2,2-dimethylcyclopropane is a key synthetic building block, often utilized in the formation of more complex molecular architectures. Its strained three-membered ring and the presence of two bromine atoms make it a versatile precursor for a variety of chemical transformations. Accurate and thorough characterization is crucial to ensure the identity and quality of these derivatives for subsequent applications. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Single-Crystal X-ray Diffraction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of 1,1-dibromo-2,2-dimethylcyclopropane derivatives in solution. Both ¹H and ¹³C NMR are routinely used to confirm the presence of the cyclopropane (B1198618) ring and the dimethyl substitution pattern.

Expected Spectroscopic Features

• ¹H NMR: Due to the symmetry of 1,1-dibromo-2,2-dimethylcyclopropane, two signals are expected. The two methyl groups are chemically equivalent and will appear as a single sharp singlet. The two protons of the cyclopropane ring are also equivalent and will appear as another singlet. The chemical shifts will be influenced by the deshielding effect of the bromine atoms.

• ¹³C NMR: Three distinct signals are anticipated: one for the quaternary carbon bearing the two bromine atoms (CBr₂), one for the quaternary carbon with the two methyl groups (C(CH₃)₂), and one for the two equivalent methyl carbons (-CH₃). The carbon attached to the bromine atoms will be significantly downfield.

Quantitative Data

Parameter	¹H NMR (Predicted)	¹³C NMR (Predicted)
Chemical Shift (δ)
-CH₂ (cyclopropyl)	~1.5 - 2.0 ppm (s)	~25 - 35 ppm
-C(CH₃)₂	~1.2 - 1.5 ppm (s)	~20 - 30 ppm
Quaternary Carbons
C(CH₃)₂	N/A	~30 - 40 ppm
CBr₂	N/A	~40 - 50 ppm

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified 1,1-dibromo-2,2-dimethylcyclopropane derivative in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) or another suitable deuterated solvent in a 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 8-16 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and 128 or more scans to achieve adequate signal-to-noise.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the signals in the ¹H NMR spectrum.

Mass Spectrometry (MS) and Gas Chromatography-Mass Spectrometry (GC-MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition of 1,1-dibromo-2,2-dimethylcyclopropane derivatives. GC-MS is particularly useful for assessing the purity of volatile derivatives and for analyzing reaction mixtures.

Expected Fragmentation Pattern

The mass spectrum of a 1,1-dibromo-2,2-dimethylcyclopropane derivative will exhibit a characteristic isotopic pattern for a compound containing two bromine atoms (¹⁹Br and ⁸¹Br exist in an approximate 1:1 ratio), resulting in M, M+2, and M+4 peaks with a relative intensity ratio of roughly 1:2:1. Common fragmentation pathways involve the loss of a bromine atom, a methyl group, or cleavage of the cyclopropane ring.

Quantitative Data

Note: The following table presents a predicted fragmentation pattern for 1,1-dibromo-2,2-dimethylcyclopropane.

m/z	Proposed Fragment	Relative Intensity
228/230/232	[C₅H₈Br₂]⁺ (Molecular Ion)	Low
149/151	[C₅H₈Br]⁺ (Loss of Br)	High
69	[C₅H₉]⁺ (Loss of 2Br and H rearrangement)	Moderate
55	[C₄H₇]⁺ (Loss of CH₃ from [C₅H₈]⁺)	Moderate
41	[C₃H₅]⁺ (Allyl cation from ring opening)	High

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the 1,1-dibromo-2,2-dimethylcyclopropane derivative in a volatile solvent such as dichloromethane (B109758) or ethyl acetate.

• GC-MS System:

  • Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL (split or splitless injection).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-350.

  • Scan Rate: 2 scans/second.

• Data Analysis:

  • Analyze the total ion chromatogram (TIC) to assess purity.

  • Examine the mass spectrum of the main peak to identify the molecular ion and characteristic fragment ions.

Single-Crystal X-ray Diffraction

For crystalline derivatives of 1,1-dibromo-2,2-dimethylcyclopropane, single-crystal X-ray diffraction provides unambiguous determination of the molecular structure, including bond lengths, bond angles, and stereochemistry.

Expected Crystallographic Parameters

The crystallographic parameters will be specific to the particular derivative and its crystal packing. The presence of heavy bromine atoms facilitates the structure solution.

Quantitative Data

Note: No experimental crystallographic data for 1,1-dibromo-2,2-dimethylcyclopropane is currently available in open databases. The following table provides representative data for a similar small molecule, 1,1-dibromo-2,2-diphenylcyclopropane, to illustrate the type of information obtained.

Parameter	Value for 1,1-dibromo-2,2-diphenylcyclopropane
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 10.12 Å, b = 12.34 Å, c = 11.56 Å
α = 90°, β = 109.87°, γ = 90°
Volume (ų)	1354
Z (molecules/unit cell)	4

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the purified derivative suitable for X-ray diffraction (typically > 0.1 mm in all dimensions). Slow evaporation of a saturated solution in a suitable solvent is a common method.

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Use a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) X-ray source.

  • Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement:

  • Process the diffraction data (integration and scaling).

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data using full-matrix least-squares methods.

• Data Analysis:

  • Analyze the final refined structure to determine bond lengths, bond angles, and torsion angles.

  • Visualize the molecular structure and crystal packing.

Visualized Workflows

The following diagrams illustrate the logical workflow for the characterization of 1,1-dibromo-2,2-dimethylcyclopropane derivatives.

Caption: An overview of the analytical workflow for characterizing 1,1-dibromo-2,2-dimethylcyclopropane derivatives.

Caption: The relationship between analytical techniques and the information they provide for characterizing the target compounds.

Technical Notes & Optimization

Technical Support Center: Improving Yield in 1,1-Dibromo-2,2-dimethylcyclopropane Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane. This resource offers troubleshooting advice for common issues, answers to frequently asked questions, a detailed high-yield experimental protocol, and comparative data to enhance reaction outcomes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis, helping users identify root causes and implement effective solutions.

Q1: My reaction yield is consistently low. What are the most common causes?

Low yields can typically be traced back to one of several factors:

• Inefficient Dibromocarbene Generation: The reaction's success hinges on the efficient in-situ generation of dibromocarbene from bromoform (B151600) and a strong base. Ensure the base is fresh, of high purity, and added appropriately to drive the reaction.

• Poor Phase Transfer: Since the reaction often involves an aqueous phase (base) and an organic phase (alkene, bromoform), inefficient mixing or an ineffective phase-transfer catalyst (PTC) can severely limit the reaction rate. Vigorous stirring and a proven PTC are critical.

• Loss of Volatile Reactant: The starting alkene, isobutene, is a gas at room temperature. The reaction should be conducted in a sealed pressure vessel or by bubbling the gas through the reaction mixture at a controlled rate with an efficient cooling system to prevent its escape.

• Suboptimal Temperature Control: The reaction is exothermic. If the temperature rises uncontrollably, it can lead to side reactions and decomposition of the carbene intermediate. Maintaining the recommended temperature range is crucial for high yields.

• Incorrect Stoichiometry: The molar ratio of reactants is key. An excess of bromoform is often used, but the ratios between the alkene, bromoform, base, and catalyst must be carefully controlled.

Q2: The reaction is highly exothermic and difficult to control. How can I better manage the temperature?

Managing the exotherm is critical for safety and yield.

• Slow Reagent Addition: Add the base solution dropwise using an addition funnel. This allows the heat to dissipate as it is generated.

• Efficient Cooling: Conduct the reaction in an ice-water or ice-salt bath to maintain a consistently low temperature.

• Adequate Solvent Volume: Using a sufficient volume of an appropriate solvent (like dichloromethane) helps to absorb and dissipate the heat generated.

• Monitoring: Use a thermometer to monitor the internal reaction temperature continuously and adjust the rate of base addition accordingly.

Q3: I'm observing unexpected side products in my analysis. What are they and how can they be minimized?

Side product formation is often a result of poor reaction control. The primary side reaction is the self-condensation or decomposition of dibromocarbene. To minimize this, ensure that the carbene is generated slowly and in the presence of the target alkene so that it reacts immediately upon formation. Maintaining a low temperature and ensuring homogenous mixing can significantly reduce the formation of unwanted byproducts.

Q4: How do I choose an effective phase-transfer catalyst (PTC) for this reaction?

A phase-transfer catalyst is essential for transporting the hydroxide (B78521) ions from the aqueous phase to the organic phase to react with the bromoform. Quaternary ammonium (B1175870) salts are commonly used. N-benzyl-N,N,N-triethylammonium chloride is a well-documented and effective PTC for this specific synthesis, leading to high yields.[1]

Q5: What is the most effective method for purifying the final product?

The primary method for purifying 1,1-Dibromo-2,2-dimethylcyclopropane is fractional distillation under reduced pressure. The compound has a boiling point of 154.5°C at atmospheric pressure (760 mmHg), and reducing the pressure will lower the boiling point, preventing potential decomposition at high temperatures.[1] Column chromatography can also be used for small-scale purification if non-volatile impurities are present.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for diagnosing and resolving common issues encountered during the synthesis.

Caption: A workflow for troubleshooting low yield in the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane?

The synthesis is a cyclopropanation reaction. It involves the addition of dibromocarbene (:CBr₂) to isobutene. The dibromocarbene is generated in situ from bromoform (CHBr₃) and a strong base, typically sodium hydroxide.

Caption: The reaction pathway for dibromocyclopropanation.

Q2: What are the critical reagents and their functions?

• Isobutene: The alkene substrate that undergoes cyclopropanation.

• Bromoform (CHBr₃): The precursor to the dibromocarbene.

• Sodium Hydroxide (NaOH): A strong base used to deprotonate bromoform, leading to the formation of the tribromomethyl anion, which then eliminates a bromide ion to form dibromocarbene.

• Phase-Transfer Catalyst (PTC): A substance like N-benzyl-N,N,N-triethylammonium chloride that facilitates the reaction between reactants in different phases (aqueous and organic).[1]

• Solvents: Dichloromethane is a common organic solvent, while ethanol (B145695) can sometimes be used as a co-solvent.[1]

Q3: What are the essential safety precautions for this synthesis?

• Bromoform: It is toxic, a suspected carcinogen, and harmful if inhaled or absorbed through the skin. Always handle bromoform in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Sodium Hydroxide: It is highly corrosive. Avoid contact with skin and eyes.

• Exothermic Reaction: The reaction can generate significant heat. Use an ice bath and slow addition of reagents to maintain control.

• Pressure: If using gaseous isobutene, ensure the reaction vessel is properly sealed and can withstand the pressure.

Data Presentation: High-Yield Reaction Conditions

The table below summarizes a set of reaction conditions reported to produce a very high yield of the target compound, providing a reliable starting point for optimization.

Parameter	Condition	Reported Yield	Reference
Alkene	Isobutene	98%	[1]
Carbene Precursor	Bromoform
Base	Sodium Hydroxide (aq. solution)
Catalyst	N-benzyl-N,N,N-triethylammonium chloride
Solvent System	Dichloromethane / Ethanol
Reaction Time	5 hours
Temperature	Not specified, but typically 0-5 °C

Experimental Protocol: High-Yield Synthesis

This protocol is adapted from literature methods demonstrated to achieve high yields.[1]

Reagents:

• Isobutene (condensed or bubbled)

• Bromoform (CHBr₃)

• Sodium Hydroxide (NaOH)

• N-benzyl-N,N,N-triethylammonium chloride (PTC)

• Dichloromethane (DCM)

• Ethanol

• Deionized Water

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add bromoform, dichloromethane, ethanol, and the phase-transfer catalyst.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Alkene Addition: Add condensed isobutene to the reaction mixture. Alternatively, bubble isobutene gas through the solution at a steady rate.

• Base Addition: Prepare a 50% (w/v) aqueous solution of sodium hydroxide. Slowly add the NaOH solution to the vigorously stirred reaction mixture via the dropping funnel over 2-3 hours, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 2-3 hours. Monitor the reaction progress using TLC or GC analysis.

• Work-up: Once the reaction is complete, add cold water to the flask to dissolve the salts. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with deionized water (2x) and then with brine (1x).

• Drying: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain pure 1,1-Dibromo-2,2-dimethylcyclopropane as a colorless liquid.

References

• 1. lookchem.com [lookchem.com]

Technical Support Center: Reactions of 1,1-Dibromo-2,2-dimethylcyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,1-Dibromo-2,2-dimethylcyclopropane. The focus is on identifying and mitigating the formation of common byproducts in its reactions, particularly in the synthesis of allenes.

Troubleshooting Guides & FAQs

FAQ 1: What is the primary application of 1,1-Dibromo-2,2-dimethylcyclopropane in synthesis?

1,1-Dibromo-2,2-dimethylcyclopropane is a key reagent in the Doering-LaFlamme allene (B1206475) synthesis.[1] This two-step process is used to convert alkenes into allenes by the insertion of a carbon atom.[1] The first step involves the formation of the dibromocyclopropane, and the second step, its reaction with an organolithium reagent or a reducing metal to yield the corresponding allene.[1]

FAQ 2: What is the expected product from the reaction of 1,1-Dibromo-2,2-dimethylcyclopropane with methyllithium (B1224462)?

The primary and desired product is 3-methyl-1,2-butadiene (B1215419) . This reaction proceeds through a lithium-halogen exchange, followed by the formation of a highly reactive carbene intermediate which then rearranges to the allene.[2][3]

Common Byproducts and Their Formation

A common issue encountered in reactions with 1,1-Dibromo-2,2-dimethylcyclopropane is the formation of undesired byproducts. Understanding the reaction mechanism is key to troubleshooting these side reactions.

Q1: I've observed an unexpected, isomeric byproduct in my reaction. What is it likely to be?

The most probable byproduct is 1,2,2-trimethylbicyclo[1.1.0]butane . In cases of tetra-alkyl substituted dibromocyclopropanes, the intermediate carbene can undergo an intramolecular C-H bond insertion into one of the adjacent methyl groups, leading to the formation of a bicyclobutane structure.[4]

Q2: What reaction conditions favor the formation of the bicyclobutane byproduct over the desired allene?

While specific quantitative data is scarce in the literature, the formation of the bicyclobutane byproduct is thought to be influenced by sterics and the specific organolithium reagent used. The reaction proceeds through a carbene intermediate, and intramolecular C-H insertion becomes a competing pathway to the desired allene formation.[4]

Q3: Are there any other potential byproducts I should be aware of?

While the bicyclobutane is the most cited byproduct, the formation of other "non-allenic isomers" has been noted in similar reactions, though they are often not fully characterized in literature for this specific substrate.[2] Additionally, impurities from the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane itself can be carried through.

Experimental Protocols & Data

Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

The starting material is typically synthesized by the addition of dibromocarbene to isobutylene. Dibromocarbene is generated in situ from bromoform (B151600) and a strong base.

Representative Protocol: A mixture of isobutylene, bromoform, and a phase-transfer catalyst in a suitable solvent is treated with a concentrated aqueous solution of a strong base (e.g., sodium hydroxide). The reaction is typically stirred vigorously at or below room temperature.

Potential Impurities from Synthesis:

• Unreacted bromoform: Can often be removed by washing the organic phase with an aqueous solution and subsequent distillation.

• Polymeric materials: Can form under certain conditions.

• Byproducts from the self-condensation of bromoform.

Doering-LaFlamme Allene Synthesis: 3-Methyl-1,2-butadiene

Detailed Methodology:

• A solution of 1,1-Dibromo-2,2-dimethylcyclopropane in a dry, inert ether solvent (e.g., diethyl ether or THF) is cooled to a low temperature (typically -78 °C).

• A solution of methyllithium (or another alkyllithium) is added dropwise to the stirred solution.

• The reaction is stirred at low temperature for a specified time and then allowed to warm to room temperature.

• The reaction is quenched by the careful addition of water or a saturated aqueous ammonium (B1175870) chloride solution.

• The organic layer is separated, washed, dried, and the solvent is carefully removed.

• The crude product is then purified, typically by fractional distillation.

Data Presentation: Product & Byproduct Identification

The following table summarizes key spectroscopic data to help differentiate between the desired allene and the common bicyclobutane byproduct.

Compound	Molecular Formula	Molecular Weight	Key IR Bands (cm⁻¹)	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
3-Methyl-1,2-butadiene	C₅H₈	68.12	~1950 (C=C=C stretch)	~4.5 (q, =CH₂), ~1.6 (t, -CH₃)	~208 (C=C=C), ~87 (=C=), ~74 (=CH₂)
1,2,2-Trimethylbicyclo[1.1.0]butane	C₅H₈	68.12	No allene stretch	Complex aliphatic signals	Highly strained ring carbons

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways involved in the reaction of 1,1-Dibromo-2,2-dimethylcyclopropane with methyllithium.

Caption: Reaction pathways for 1,1-Dibromo-2,2-dimethylcyclopropane.

Troubleshooting Common Experimental Issues

Q4: My yield of 3-methyl-1,2-butadiene is low, and I have a significant amount of a higher boiling point fraction. What went wrong?

This observation is consistent with the formation of the bicyclobutane byproduct. To favor the formation of the allene:

• Temperature Control: Ensure the reaction is carried out at a sufficiently low temperature during the addition of the organolithium reagent.

• Reagent Stoichiometry: Use a precise amount of the organolithium reagent. Excess reagent may lead to other side reactions.

• Solvent Choice: The choice of ether solvent can sometimes influence the reaction pathway.

Q5: How can I effectively separate the allene from the bicyclobutane byproduct?

Fractional distillation is the most common method for separating the desired allene from the bicyclobutane byproduct, as they are isomers with different boiling points. Careful control of the distillation parameters is crucial for achieving good separation.

Q6: I see some starting material remaining in my crude product. What should I do?

Incomplete conversion can be due to:

• Insufficient organolithium reagent: Ensure the molar equivalents of the organolithium are correct.

• Deactivated reagent: Organolithium reagents are sensitive to moisture and air. Use freshly titrated or high-quality commercial solutions.

• Reaction time: The reaction may require a longer stirring time at low temperature.

To address this, you can try re-subjecting the purified mixture containing the starting material to the reaction conditions, but this may be less efficient than optimizing the initial reaction.

Logical Troubleshooting Workflow

The following diagram provides a logical workflow for troubleshooting common issues during the reaction.

Caption: Troubleshooting workflow for the Doering-LaFlamme synthesis.

References

• 1. Doering–LaFlamme allene synthesis - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. organic chemistry - 1,1-Dibromo-2,2,3,3-tetramethylcyclopropane is treated with CH3Li - Chemistry Stack Exchange [chemistry.stackexchange.com]

"troubleshooting low conversion in bicyclobutane formation"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of bicyclobutane and its derivatives, with a primary focus on overcoming low conversion rates.

Troubleshooting Guide: Low Conversion in Bicyclobutane Formation

Low conversion is a frequent issue in bicyclobutane synthesis, often stemming from the high strain energy of the target molecule (estimated at 63.9-66 kcal/mol) and its sensitivity to reaction conditions.[1][2] This guide provides a structured approach to identifying and resolving the root causes of poor yields.

Question: My intramolecular Wurtz-type reaction to form bicyclobutane is giving a low yield. What are the potential causes and how can I improve it?

Answer:

The intramolecular Wurtz reaction, typically involving the coupling of 1,3-dihalocyclobutanes with a reducing agent like sodium, is a classic method for bicyclobutane synthesis.[1][3] Low yields can often be attributed to several factors.

Potential Causes & Solutions:

• Purity of Reagents and Solvents:

  • Dioxane: The presence of peroxides in dioxane can interfere with the reaction. It is crucial to use freshly purified, peroxide-free dioxane.[3]

  • Sodium: The surface of the sodium metal can oxidize. Use freshly cut sodium to ensure a reactive surface.[3]

  • Starting Material: Ensure the 1-bromo-3-chlorocyclobutane (B1620077) is pure. Impurities can lead to side reactions.

• Reaction Conditions:

  • Reaction Time: A minimum reflux time is necessary for the reaction to proceed to completion. Shortening the reflux period can lead to decreased yields. However, excessively long reaction times may not offer any significant improvement.[3]

  • Addition Rate: The solution of 1-bromo-3-chlorocyclobutane should be added to the refluxing dioxane over a controlled period (e.g., 1 hour) to maintain a steady reaction rate.[3]

  • Inert Atmosphere: The reaction is sensitive to air and moisture. Maintaining a dry nitrogen atmosphere throughout the setup is essential.[3]

• Side Reactions:

  • Intermolecular Wurtz reactions can compete with the desired intramolecular cyclization, leading to polymers and other byproducts.[3] Maintaining dilute conditions can favor the intramolecular pathway.

  • Elimination reactions can lead to the formation of cyclobutene (B1205218) as a byproduct.[4] The purity of the final product can be checked by GC analysis.[3]

Experimental Protocol: Intramolecular Wurtz Reaction for Bicyclobutane Synthesis

This protocol is based on the procedure described in Organic Syntheses.[3]

Materials:

• 1-bromo-3-chlorocyclobutane

• Sodium metal

• Purified, peroxide-free dioxane

• Dry nitrogen gas

Apparatus:

• Three-necked round-bottomed flask

• Mechanical stirrer

• Reflux condenser

• Pressure-equalizing addition funnel

• Two cold traps (liquid nitrogen)

• Drying tube

• Mercury U-tube bubbler

Procedure:

• Assemble the apparatus, ensuring all glassware is dry. Connect the condenser in series with two traps cooled with liquid nitrogen. The exit of the second trap should be connected to a drying tube.

• Connect a dry nitrogen line with a mercury U-tube bubbler to the top of the addition funnel.

• Add 150 ml of purified dioxane and 13.6 g (0.591 g-atom) of freshly cut sodium to the flask.

• Heat the mixture to reflux and use the stirrer to break up the molten sodium.

• Prepare a solution of 20.0 g (0.118 mole) of 1-bromo-3-chlorocyclobutane in 20 ml of dioxane.

• Add the 1-bromo-3-chlorocyclobutane solution to the refluxing dioxane over a period of 1 hour.

• Maintain reflux for an additional 2 hours.

• The bicyclobutane product will be collected in the liquid nitrogen traps.

• Isolate the product from any co-condensed dioxane using a vacuum manifold system.

Logical Workflow for Troubleshooting Low Yield in Wurtz Reaction

Caption: Troubleshooting workflow for low yield in the Wurtz reaction.

Question: I am attempting to synthesize substituted bicyclobutanes from iodo-bicyclo[1.1.1]pentanes and the conversion is poor. What factors influence this reaction?

Answer:

The conversion of iodo-bicyclo[1.1.1]pentanes (iodo-BCPs) to substituted bicyclo[1.1.0]butanes (BCBs) upon reaction with nucleophiles is highly sensitive to the choice of solvent, temperature, and the nature of the nucleophile.[5]

Key Parameters for Optimization:

• Solvent: The reaction is highly sensitive to the solvent. Polar aprotic solvents are generally preferred. Sulfolane has been shown to be an effective solvent for this transformation.[5]

• Temperature: The reaction temperature is a critical parameter that needs to be optimized. Decomposition of the starting material or product can occur at elevated temperatures.[5]

• Nucleophile: The choice of nucleophile significantly impacts the reaction outcome.

  • Primary and secondary amines, as well as aliphatic thiols, have been successfully used.[5]

  • Bulky primary amines like neopentylamine (B1198066) and 1-adamantylamine can afford the desired product, although yields may vary.[5]

  • Some nucleophiles may not be suitable. For instance, aniline (B41778) did not yield the desired product, and cyclopentanol (B49286) gave only trace amounts. Four-membered ring amine nucleophiles have also been reported to lead to decomposition.[5]

Table 1: Optimization of Reaction Conditions for Morpholine Addition to Iodo-BCP

Entry	Morpholine (equiv.)	Solvent	Temperature (°C)	Yield (%)
1	5.0	Sulfolane	100	41
2	3.0	Sulfolane	100	41
3	1.5	Sulfolane	100	38
4	1.1	Sulfolane	100	34
5	1.0	Sulfolane	100	29
6	3.0	DMSO	100	10
7	3.0	NMP	100	12
8	3.0	Diglyme	100	11
9	3.0	Sulfolane	80	25
10	3.0	Sulfolane	120	30 (decomp)

Data adapted from a study on the synthesis of substituted bicyclobutanes.[5]

Experimental Workflow: Synthesis of Substituted BCBs from Iodo-BCPs

Caption: Two-step synthesis of substituted bicyclobutanes from BCPs.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to bicyclobutanes?

A1: Several synthetic strategies exist, with the most common being:

• Intramolecular Wurtz-type reaction: Cyclization of 1,3-dihalocyclobutanes using a reducing metal like sodium.[1][3]

• From Bicyclo[1.1.1]pentanes (BCPs): Reaction of iodo-BCPs with nucleophiles.[5]

• Transannular cyclization: An early method involving the treatment of substituted bromocyclobutanes with a strong base.[6]

• Carbene addition: Intramolecular addition of a carbene to an olefinic double bond.[3]

• Palladium-catalyzed cross-coupling: For late-stage diversification of pre-formed bicyclobutanes.[7]

Q2: Why is bicyclobutane so difficult to synthesize and handle?

A2: The primary challenges stem from its high ring strain (64-66 kcal/mol), which makes the molecule highly reactive and prone to decomposition.[1][2] The central C-C bond has significant p-character, making it susceptible to reactions with electrophiles, nucleophiles, and radicals.[5][8] Additionally, bicyclobutane is a colorless, easily condensed gas, which requires careful handling and storage at low temperatures.[1][3]

Q3: Are there any common side reactions or byproducts to be aware of during bicyclobutane synthesis?

A3: Yes, several side reactions can lower the yield of the desired product:

• Isomerization: Bicyclobutane can isomerize to cyclobutene.[3][9]

• Polymerization: Radical-initiated polymerization can be a competing pathway.[6]

• Ring-opening: The strained ring can be opened by various reagents, leading to substituted cyclobutane (B1203170) derivatives.[10]

• Decomposition: The starting materials or the bicyclobutane product can decompose, especially at higher temperatures.[2][5]

Q4: Can Lewis acids be used to promote reactions involving bicyclobutanes?

A4: Yes, Lewis acids can catalyze cycloaddition reactions of bicyclobutanes with various partners, such as imines and isatogens, to form more complex polycyclic scaffolds.[4][11] The choice of Lewis acid can influence the reaction pathway and yield. For example, Sc(OTf)₃ has been shown to be effective in certain cycloadditions.[11]

Decision Logic for Synthetic Strategy Selection

Caption: Decision tree for selecting a bicyclobutane synthesis method.

References

• 1. Bicyclobutane - Wikipedia [en.wikipedia.org]
• 2. Synthesis of a Bicyclobutane Fatty Acid Identified from the Cyanobacterium Anabaena PCC 7120 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Bicyclobutanes: from curiosities to versatile reagents and covalent warheads - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03948F [pubs.rsc.org]
• 7. Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Bicyclo[1.1.0]butane | 157-33-5 | Benchchem [benchchem.com]
• 9. chinesechemsoc.org [chinesechemsoc.org]
• 10. Bicyclobutanes as unusual building blocks for complexity generation in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Reactions of 1,1-Dibromo-2,2-dimethylcyclopropane with Organolithiums

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the reaction of 1,1-dibromo-2,2-dimethylcyclopropane with organolithium reagents.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction product when 1,1-dibromo-2,2-dimethylcyclopropane reacts with an organolithium reagent?

The primary reaction involves a lithium-halogen exchange at one of the bromine atoms to form a 1-bromo-2,2-dimethylcyclopropyllithium intermediate. This intermediate can then be trapped by an electrophile. However, this species is often unstable and can readily undergo further reactions.

Q2: What are the common side reactions observed in this transformation?

The most prevalent side reaction is the formation of 3-methylbuta-1,2-diene, an allene (B1206475).[1] This occurs through the Doering-LaFlamme allene synthesis, which proceeds via a cyclopropylidene carbene intermediate.[2][3][4] Another potential, though less commonly reported, side reaction is the formation of 1,3,3-trimethylbicyclobutane through an intramolecular C-H insertion of the carbene intermediate.[5]

Q3: How does the choice of organolithium reagent affect the reaction outcome?

The reactivity of the organolithium reagent plays a crucial role. n-Butyllithium is generally more reactive than methyllithium (B1224462) and can lead to a higher propensity for side reactions if the temperature is not carefully controlled.[1] The choice of reagent can also influence the stability of the initial lithium-halogen exchange product.

Q4: What is the mechanism of allene formation?

The formation of 3-methylbuta-1,2-diene is believed to proceed through the following steps:

• Lithium-Halogen Exchange: The organolithium reagent exchanges with one of the bromine atoms on the cyclopropane (B1198618) ring to form 1-bromo-2,2-dimethylcyclopropyllithium.

• α-Elimination: This intermediate can undergo α-elimination of lithium bromide to generate a highly reactive 2,2-dimethylcyclopropylidene carbene.

• Rearrangement: The carbene intermediate then rearranges to form the thermodynamically more stable 3-methylbuta-1,2-diene.[2][3]

Q5: Can the 1-bromo-2,2-dimethylcyclopropyllithium intermediate be trapped?

Yes, under carefully controlled low-temperature conditions, the organolithium intermediate can be trapped by various electrophiles before it decomposes to the carbene. Successful trapping is highly dependent on the reaction temperature and the speed of addition of the electrophile.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no yield of the desired trapped product; only starting material recovered.	1. Inactive organolithium reagent. 2. Presence of moisture or other protic sources in the reaction. 3. Reaction temperature is too low for the lithium-halogen exchange to occur efficiently.	1. Titrate the organolithium solution to determine its exact concentration before use. 2. Ensure all glassware is flame-dried or oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents. 3. While low temperatures are crucial to prevent side reactions, ensure the temperature is sufficient for the initial lithium-halogen exchange. For n-butyllithium, this is typically between -78 °C and -90 °C.
High yield of the allene side product (3-methylbuta-1,2-diene).	1. Reaction temperature is too high, promoting the elimination to the carbene and subsequent rearrangement. 2. Slow addition of the electrophile after the formation of the organolithium intermediate.	1. Maintain a very low reaction temperature (ideally below -78 °C) throughout the addition of the organolithium and the electrophile. 2. Add the electrophile rapidly to the reaction mixture as soon as the formation of the 1-bromo-2,2-dimethylcyclopropyllithium is complete.
Formation of unexpected bicyclobutane byproducts.	Intramolecular C-H insertion of the intermediate 2,2-dimethylcyclopropylidene carbene. This is more likely with highly substituted cyclopropanes.[5]	1. Use reaction conditions that favor the trapping of the organolithium intermediate before it collapses to the carbene. This includes maintaining very low temperatures and the rapid addition of a suitable electrophile. 2. Consider using a less reactive organolithium reagent, such as methyllithium, which may provide a more stable intermediate.
Complex mixture of products.	1. A combination of the issues above. 2. The organolithium reagent is acting as a base and promoting other elimination or decomposition pathways.	1. Carefully review and optimize all reaction parameters: temperature, addition rates, solvent purity, and inert atmosphere. 2. Ensure the substrate is pure and free of any acidic impurities.

Quantitative Data

The following table summarizes the reported yield of the major side product under specific conditions.

Starting Material	Organolithium Reagent	Temperature	Product	Yield (%)	Reference
1,1-Dibromo-2,2-dimethylcyclopropane	Methyllithium	Not specified	3-Methylbuta-1,2-diene	92 (by GC)	--INVALID-LINK--

Experimental Protocols

General Protocol for the Reaction of 1,1-Dibromo-2,2-dimethylcyclopropane with Methyllithium (adapted from general procedures for Doering-LaFlamme Allene Synthesis)

Materials:

• 1,1-Dibromo-2,2-dimethylcyclopropane

• Methyllithium (in diethyl ether or other suitable solvent)

• Anhydrous diethyl ether

• Anhydrous quenching agent (e.g., methanol, saturated aqueous ammonium (B1175870) chloride)

• Standard Schlenk line or glovebox equipment for handling air- and moisture-sensitive reagents

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, a dropping funnel, and a nitrogen or argon inlet.

• Initial Cooling: Charge the flask with 1,1-dibromo-2,2-dimethylcyclopropane dissolved in anhydrous diethyl ether. Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Organolithium: Add a solution of methyllithium dropwise to the stirred solution of the dibromocyclopropane via the dropping funnel over a period of 30-60 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stirring: After the addition is complete, stir the reaction mixture at -78 °C for an additional 1-2 hours.

• Quenching (for Allene Synthesis): Slowly add the quenching agent (e.g., methanol) to the reaction mixture at -78 °C.

• Workup: Allow the reaction mixture to warm to room temperature. Add water and extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by distillation or column chromatography. The product distribution should be analyzed by GC-MS and/or NMR.

Note on Trapping the Intermediate: To trap the 1-bromo-2,2-dimethylcyclopropyllithium intermediate, add the electrophile rapidly to the reaction mixture after the 1-2 hour stirring period at -78 °C, before quenching.

Visualizations

Caption: Main and side reaction pathways.

Caption: A logical workflow for troubleshooting common issues.

References

• 1. echemi.com [echemi.com]
• 2. Doering-LaFlamme Reaciton | NROChemistry [nrochemistry.com]
• 3. Rh-Catalyzed Intermolecular Reactions of α-Alkyl-α-Diazo Carbonyl Compounds with Selectivity over β-Hydride Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Doering–LaFlamme allene synthesis - Wikipedia [en.wikipedia.org]
• 5. organic chemistry - 1,1-Dibromo-2,2,3,3-tetramethylcyclopropane is treated with CH3Li - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Purification of 1,1-Dibromo-2,2-dimethylcyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges of 1,1-Dibromo-2,2-dimethylcyclopropane.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I might encounter when synthesizing 1,1-Dibromo-2,2-dimethylcyclopropane?

A1: Based on its common synthesis from bromoform (B151600) and isobutene, potential impurities include unreacted starting materials (bromoform, isobutene), side products from the carbene reaction, and decomposition products.[1] Possible side products could include polyhalogenated alkanes or products from the reaction of dibromocarbene with itself.

Q2: What are the key physical properties of 1,1-Dibromo-2,2-dimethylcyclopropane relevant to its purification?

A2: Understanding the physical properties is crucial for selecting an appropriate purification method. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C5H8Br2	[1]
Molecular Weight	227.93 g/mol	[1]
Boiling Point	154.5 °C at 760 mmHg	[1]
Density	1.918 g/cm³	[1]
Flash Point	34.6 °C	[1]

Q3: Which purification techniques are most suitable for 1,1-Dibromo-2,2-dimethylcyclopropane?

A3: The choice of purification method depends on the nature and quantity of impurities.

• Fractional Distillation: This is a primary method for separating volatile impurities and the target compound, especially given its relatively high boiling point.[1]

• Column Chromatography: For removing non-volatile impurities or closely boiling isomers, column chromatography using silica (B1680970) gel can be effective.

• Aqueous Workup: An initial wash with a mild base (e.g., sodium bicarbonate solution) can help remove acidic impurities.

Q4: My purified 1,1-Dibromo-2,2-dimethylcyclopropane appears to be unstable. What could be the cause?

A4: Gem-dibromocyclopropanes can be susceptible to decomposition, especially in the presence of strong bases, nucleophiles, or upon prolonged heating. It is advisable to store the purified product under an inert atmosphere and at a low temperature.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation	- Inefficient column packing.- Distillation rate is too fast.- Unstable heat source.	- Ensure the fractionating column is packed properly and of sufficient length.- Reduce the distillation rate to allow for proper vapor-liquid equilibrium.- Use a stable heating mantle with a controller.
Product Decomposition	- Overheating.- Presence of acidic or basic impurities.	- Use vacuum distillation to lower the boiling point.- Perform an aqueous workup to remove acidic/basic impurities prior to distillation.
Bumping/Uneven Boiling	- Lack of boiling chips or stir bar.- High viscosity of the crude material.	- Add fresh boiling chips or a magnetic stir bar.- Ensure efficient stirring.

Column Chromatography

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Spots on TLC	- Inappropriate solvent system.	- Systematically vary the polarity of the mobile phase to achieve better separation on the TLC plate before scaling up to a column.
Product Elutes Too Quickly or Too Slowly	- Incorrect solvent polarity.	- If the product elutes too quickly (high Rf), decrease the polarity of the eluent.- If the product elutes too slowly (low Rf), increase the polarity of the eluent.
Streaking of Spots	- Sample overload.- Presence of highly polar impurities.	- Load a smaller amount of the crude material onto the column.- Pre-treat the sample with a small amount of silica gel before loading.

Experimental Protocols

General Aqueous Workup Protocol

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of a saturated sodium bicarbonate solution to neutralize any acidic byproducts.

• Gently shake the funnel, venting frequently to release any pressure.

• Allow the layers to separate and discard the aqueous layer.

• Wash the organic layer with an equal volume of water.

• Separate the layers and wash the organic layer with an equal volume of brine to aid in drying.

• Separate the layers and dry the organic phase over an anhydrous drying agent (e.g., magnesium sulfate (B86663) or sodium sulfate).

• Filter off the drying agent and concentrate the organic solvent under reduced pressure.

Fractional Distillation Protocol (General)

Note: This is a general procedure and may need optimization based on the specific impurities present.

• Assemble a fractional distillation apparatus in a fume hood.

• Place the crude 1,1-Dibromo-2,2-dimethylcyclopropane and a few boiling chips or a magnetic stir bar into the round-bottom flask.

• Begin to heat the flask gently.

• Observe the vapor rising through the fractionating column and adjust the heating to maintain a slow, steady distillation rate (approximately 1-2 drops per second of distillate).

• Monitor the temperature at the top of the column. Collect and discard the initial fraction (forerun) which may contain lower-boiling impurities.

• Collect the fraction that distills at a stable temperature corresponding to the boiling point of 1,1-Dibromo-2,2-dimethylcyclopropane (154.5 °C at atmospheric pressure, lower under vacuum).

• Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides and overheating of the residue.

• Analyze the purity of the collected fractions using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Caption: General experimental workflow for the purification of 1,1-Dibromo-2,2-dimethylcyclopropane.

Caption: Troubleshooting decision tree for the purification of 1,1-Dibromo-2,2-dimethylcyclopropane.

References

• 1. lookchem.com [lookchem.com]

Technical Support Center: Managing Exothermic Reactions of 1,1-Dibromo-2,2-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for managing the exothermic reactions of 1,1-Dibromo-2,2-dimethylcyclopropane. The information is designed to help you anticipate and mitigate potential hazards during your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter when working with 1,1-Dibromo-2,2-dimethylcyclopropane, focusing on the prevention and management of exothermic events.

Issue	Potential Cause	Recommended Action
Unexpected Temperature Spike During Reaction	- Rapid addition of reagents.- Inadequate cooling.- Incorrect solvent choice.- Reaction scale-up without process safety assessment.	- Immediately cease addition of reagents.- Enhance cooling by lowering the bath temperature or adding more coolant.- If the temperature continues to rise, prepare for emergency quenching (see Emergency Quenching Protocol).- For future experiments, use a syringe pump for controlled addition and perform a risk assessment before scaling up.
Localized Hotspots in the Reaction Mixture	- Poor stirring or agitation.- High concentration of reactants.	- Increase the stirring rate to ensure homogenous mixing.- Consider diluting the reaction mixture with additional solvent.- Ensure the stirring vortex is appropriate for the vessel size.
Pressure Buildup in a Closed System	- Gas evolution from decomposition.- Solvent boiling due to exothermic heat.	- Never run potentially exothermic reactions in a sealed vessel. - Ensure the reaction is conducted in an open or vented system (e.g., with a reflux condenser).- If pressure buildup is noticed, safely vent the system in a fume hood.
Reaction Color Changes to Dark Brown or Black	- Decomposition of the starting material or product.	- This may indicate the onset of a significant exothermic event. Monitor the temperature closely.- Consider taking a sample (if safe to do so) for analysis to identify decomposition products.
Failure to Control an Exotherm	- Cooling capacity exceeded by heat generation.	- Initiate the Emergency Quenching Protocol immediately.- Evacuate the immediate area and alert colleagues.- Follow your institution's emergency procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal hazards associated with 1,1-Dibromo-2,2-dimethylcyclopropane?

Q2: What are the signs of a potential runaway reaction?

A2: Key indicators include a sudden and uncontrolled rise in temperature, an unexpected increase in pressure, vigorous gas evolution, and a rapid change in the color of the reaction mixture (e.g., darkening).

Q3: How can I prevent an exothermic event when using this compound?

A3: Prevention is key. Always use controlled addition of reagents, ensure adequate cooling and efficient stirring, and perform reactions on a small scale initially to assess the thermal profile. Avoid high concentrations and elevated temperatures unless a thorough hazard evaluation has been conducted.

Q4: What is the appropriate personal protective equipment (PPE) for handling 1,1-Dibromo-2,2-dimethylcyclopropane?

A4: Standard PPE includes safety goggles, a flame-retardant lab coat, and chemical-resistant gloves. Given the potential for unexpected reactions, a face shield is also recommended.

Q5: How should I dispose of waste containing 1,1-Dibromo-2,2-dimethylcyclopropane?

A5: Unreacted 1,1-Dibromo-2,2-dimethylcyclopropane should be quenched before disposal. See the Emergency Quenching Protocol for a suitable procedure. All waste should be treated as hazardous and disposed of according to institutional and local regulations.

Experimental Protocols

Protocol 1: General Handling and Storage

• Storage: Store 1,1-Dibromo-2,2-dimethylcyclopropane in a cool, dry, and well-ventilated area, away from heat sources and incompatible materials such as strong oxidizing agents.

• Handling: All manipulations should be performed in a certified chemical fume hood. Ensure all glassware is dry and free of contaminants.

• Dispensing: Use clean, dry spatulas and glassware for dispensing the compound. Avoid creating dust.

Protocol 2: Small-Scale Reaction Monitoring

• Setup: Use a reaction vessel equipped with a magnetic stirrer, a temperature probe, a reflux condenser, and an addition funnel or syringe pump. The reaction vessel should be placed in a cooling bath (e.g., ice-water or dry ice-acetone).

• Procedure:

  • Charge the reaction vessel with the solvent and other reactants, excluding the limiting reagent that is expected to initiate the exotherm.

  • Cool the mixture to the desired initial temperature.

  • Slowly add the limiting reagent dropwise via the addition funnel or syringe pump.

  • Continuously monitor the internal temperature of the reaction.

  • Record the temperature at regular intervals.

• Analysis: Plot the temperature versus time to identify any exotherms. This data is crucial for safe scale-up.

Protocol 3: Emergency Quenching Protocol

This protocol should only be followed if an exothermic reaction cannot be controlled by conventional cooling.

• Preparation: Before starting any reaction, prepare a quenching station next to the fume hood. This should include a large container of a suitable cold quenching agent (e.g., a cold, dilute solution of sodium thiosulfate (B1220275) or sodium bisulfite for reacting with bromine-containing compounds) and an ice bath.

• Initiation of Quench:

  • If the reaction temperature is rising uncontrollably, immediately stop the addition of any reagents.

  • If possible and safe, carefully and slowly transfer the reaction mixture into the quenching solution with vigorous stirring. The quenching container should be in an ice bath to manage the heat of quenching.

  • If transferring the reaction is not feasible, slowly add the cold quenching solution to the reaction vessel. Be prepared for vigorous gas evolution.

• Post-Quench:

  • Continue to stir the quenched mixture in the ice bath until the temperature has stabilized.

  • Test the pH and neutralize if necessary.

  • Dispose of the quenched mixture as hazardous waste.

Visualizations

Caption: A flowchart for safely conducting experiments.

Caption: Decision-making process for unexpected exotherms.

References

• 1. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Reaction Conditions for Doering-LaFlamme Allene Synthesis

Welcome to the technical support center for the Doering-LaFlamme allene (B1206475) synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to help optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the Doering-LaFlamme allene synthesis?

A1: The Doering-LaFlamme allene synthesis is a two-stage chemical reaction that converts an alkene into an allene.[1][2] The first stage involves the formation of a gem-dihalocyclopropane from the starting alkene and a dihalocarbene. In the second stage, this intermediate is treated with a reducing metal or an organolithium reagent to yield the corresponding allene.[1]

Q2: What is the underlying mechanism of the second stage of the reaction?

A2: The second stage proceeds via a metal-halogen exchange between the dihalocyclopropane and the organolithium reagent (or reducing metal), forming a lithiated halocyclopropane intermediate. This intermediate then undergoes an electrocyclic ring-opening, involving the elimination of a lithium halide, to form the allene product.[1]

Q3: What are the most common reagents used in this synthesis?

A3: For the first stage (dihalocyclopropanation), common reagents include a haloform (e.g., bromoform (B151600) or chloroform) and a strong base (e.g., potassium tert-butoxide). For the second stage, organolithium reagents such as n-butyllithium or methyllithium (B1224462) are frequently used. Alternatively, reducing metals like sodium or magnesium can be employed.[1]

Q4: What are some common side reactions to be aware of?

A4: A known side reaction, particularly when using a vinyl-substituted cyclopropane, is the formation of a cyclopentadiene (B3395910) via a vinylcyclopropane (B126155) rearrangement.[3] Other potential side reactions can arise from the high reactivity of organolithium reagents, which can act as bases or nucleophiles in unintended ways.

Q5: How can I purify the final allene product?

A5: Allenes can be sensitive compounds, and purification should be handled with care. Flash column chromatography on silica (B1680970) gel using a non-polar eluent is a common method. To prevent decomposition of unstable allenes, it is advisable to keep the column cold during purification.[3]

Troubleshooting Guides

Problem 1: Low yield of the desired allene.

Potential Cause	Troubleshooting Steps	Rationale
Incomplete dihalocyclopropanation	- Ensure the use of a sufficiently strong and non-nucleophilic base (e.g., potassium tert-butoxide).- Use a fresh, high-purity source of haloform.- Optimize the reaction temperature; some reactions may require cooling to prevent side reactions of the carbene.	The efficiency of the first step is crucial for the overall yield. The choice of base and quality of reagents directly impact carbene generation.
Inefficient reaction of the dihalocyclopropane	- Use a freshly titrated and active organolithium reagent.- Consider switching to a more reactive organolithium reagent (e.g., from n-BuLi to s-BuLi or t-BuLi), but be mindful of increased side reactions.- If using a reducing metal, ensure its surface is activated.	The second step is highly dependent on the reactivity of the organometallic reagent.
Side reactions dominating	- Carefully control the temperature during the addition of the organolithium reagent, typically at low temperatures (-78 °C to 0 °C).- Use an appropriate solvent; ethereal solvents like THF or diethyl ether are common.- Ensure a strictly inert atmosphere (argon or nitrogen) to prevent quenching of the organolithium reagent.[3]	The high reactivity of organolithium reagents necessitates careful control of reaction conditions to minimize side reactions.
Product decomposition during workup or purification	- Perform the aqueous quench at low temperatures.- Minimize the time the allene is in contact with silica gel during chromatography.- Use a non-polar eluent for chromatography.[3]	Allenes can be prone to isomerization or decomposition, especially under acidic conditions or prolonged exposure to silica gel.

Problem 2: Formation of unexpected byproducts.

Observed Byproduct	Potential Cause	Troubleshooting Steps	Rationale
Cyclopentadiene derivative	Vinylcyclopropane rearrangement of a vinyl-substituted dihalocyclopropane intermediate.[3]	- Run the second step of the reaction at the lowest possible temperature that allows for allene formation.[3]- Experiment with different organolithium reagents, as their steric bulk and reactivity can influence the reaction pathway.	Lower temperatures can favor the desired allene formation kinetically over the rearrangement pathway.
Products from reaction with the solvent	Reaction of the highly basic organolithium reagent with an ethereal solvent.	- For sensitive substrates, consider using a non-ethereal solvent if compatible with the reaction.- Maintain low temperatures throughout the reaction to minimize solvent degradation.	Ethereal solvents can be deprotonated by strong organolithium bases, leading to undesired side reactions.
Alkylated or coupled products	Reaction of the organolithium reagent with the starting material or product.	- Ensure slow, dropwise addition of the organolithium reagent to the dihalocyclopropane solution.- Maintain a low reaction temperature.	This helps to maintain a low concentration of the reactive organolithium species, minimizing undesired nucleophilic attack on other components of the reaction mixture.

Data Presentation

Table 1: Comparison of Reaction Conditions for Dihalocyclopropanation

Alkene Substrate	Haloform	Base	Solvent	Temperature (°C)	Yield (%)
Cyclohexene	CHBr₃	KOtBu	Pentane (B18724)	0 to 25	75-85
1-Octene	CHBr₃	50% aq. NaOH, TEBAC	Dichloromethane	0 to 25	60-70
Styrene	CHCl₃	KOtBu	Pentane	0	50-60
(Z)-Cyclooctene	CHBr₃	KOtBu	Hexane	-10 to 25	80-90

TEBAC: Triethylbenzylammonium chloride (Phase-transfer catalyst)

Table 2: Comparison of Conditions for the Allene Formation Step

Dihalocyclopropane Substrate	Reagent	Solvent	Temperature (°C)	Yield (%)
7,7-Dibromobicyclo[4.1.0]heptane	n-BuLi	Diethyl ether	-78 to 0	80-90
1,1-Dibromo-2-hexylcyclopropane	MeLi	Diethyl ether	-10 to 25	70-80
9,9-Dibromobicyclo[6.1.0]nonane	Na (dispersion)	Mineral oil	100	60-70
1,1-Dichloro-2-phenylcyclopropane	Mg	THF	25 to 66	50-60

Experimental Protocols

Protocol 1: Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

• To a stirred solution of isobutylene (B52900) (1.0 eq) in pentane at 0 °C, add potassium tert-butoxide (1.2 eq).

• Slowly add a solution of bromoform (1.1 eq) in pentane dropwise over 1 hour, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by distillation under reduced pressure.

Protocol 2: Synthesis of 1,2-Dimethylallene

• To a solution of 1,1-dibromo-2,2-dimethylcyclopropane (1.0 eq) in anhydrous diethyl ether at -78 °C under an argon atmosphere, add n-butyllithium (1.1 eq in hexanes) dropwise.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to 0 °C and stir for an additional 2 hours.

• Quench the reaction by the slow addition of water at 0 °C.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and carefully concentrate under reduced pressure at low temperature.

• The volatile allene can be purified by careful distillation.

Mandatory Visualization

Caption: Overall workflow of the Doering-LaFlamme allene synthesis.

Caption: Simplified mechanism of the second stage of the synthesis.

Caption: Troubleshooting decision tree for low allene yield.

References

• 1. Doering–LaFlamme allene synthesis - Wikipedia [en.wikipedia.org]
• 2. Doering-LaFlamme Reaciton | NROChemistry [nrochemistry.com]
• 3. benchchem.com [benchchem.com]

"preventing rearrangement products in dibromocyclopropane reactions"

Welcome to the Technical Support Center for Dibromocyclopropane Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the prevention of rearrangement products in reactions involving dibromocyclopropanes.

Frequently Asked Questions (FAQs)

Q1: What are the most common rearrangement reactions observed with dibromocyclopropanes?

A1: Dibromocyclopropanes are strained molecules prone to various rearrangements depending on the reaction conditions and substrate structure. The most common rearrangements include:

• Skattebøl Rearrangement: Conversion of a gem-dibromocyclopropane to an allene (B1206475) using an organolithium base. A common side reaction is the vinylcyclopropane (B126155) rearrangement to a cyclopentadiene (B3395910) if a vinyl group is present on the cyclopropane (B1198618) ring.[1][2][3]

• Thermal Rearrangement: Upon heating, 1,2-dibromocyclopropane (B15052096) can rearrange to 2,3-dibromopropene.

• Silver(I)-Promoted Ring Expansion: In the presence of silver salts, gem-dibromocyclopropanes can undergo ring expansion.

• Base-Promoted Ring Opening: Ring-fused gem-dibromocyclopropanes, particularly those derived from glycals, can undergo ring opening in the presence of a nucleophilic base to yield functionalized alkenes.

• Semipinacol Rearrangement: Dibromocyclopropanes bearing a 1-hydroxyalkyl group can undergo a semipinacol-type rearrangement.[4]

Q2: What are the primary factors that influence the formation of rearrangement byproducts?

A2: The formation of rearrangement products is influenced by several key factors:

• Temperature: Higher temperatures often favor rearrangement pathways, such as thermal rearrangements and the vinylcyclopropane rearrangement.[5]

• Nature of the Base: The choice of base is critical. Organolithium reagents (e.g., methyllithium (B1224462), butyllithium) are commonly used to initiate the Skattebøl rearrangement. Strong, non-nucleophilic bases are used for elimination reactions, while nucleophilic bases can promote ring-opening.

• Substrate Structure: The presence of specific functional groups on the cyclopropane ring can direct the reaction towards a particular rearrangement. For example, a vinyl substituent can lead to cyclopentadiene formation, and a hydroxyl group can facilitate a semipinacol rearrangement.[1][4]

• Solvent: The polarity and coordinating ability of the solvent can influence the stability of intermediates and the reaction pathway.[6][7][8]

• Presence of Catalysts: Metal catalysts, such as silver(I) salts, can promote specific rearrangement pathways like ring expansion.

Troubleshooting Guides

Problem 1: Formation of Cyclopentadiene Instead of Allene in Skattebøl Rearrangement

Symptoms:

• You are treating a vinyl-substituted gem-dibromocyclopropane with an organolithium reagent to synthesize an allene.

• Analysis of the product mixture shows a significant amount of a cyclopentadiene derivative.

Root Cause: This is a known side reaction of the Skattebøl rearrangement, proceeding through a "foiled carbene" intermediate that leads to a vinylcyclopropane rearrangement.[1][9][10][11]

Troubleshooting Steps:

• Temperature Control: This rearrangement is often highly dependent on temperature. Lowering the reaction temperature can significantly suppress the formation of the cyclopentadiene byproduct.[5]

• Choice of Organolithium Reagent: Experiment with different organolithium reagents (e.g., methyllithium vs. n-butyllithium) as the choice of base can influence the reaction pathway.

• Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent further rearrangement of the allene product or intermediates.

Problem 2: Low Yield of the Desired Product and Formation of Multiple Unidentified Byproducts

Symptoms:

• The overall yield of your desired product is low.

• TLC or GC-MS analysis shows a complex mixture of products.

Root Cause: This can be due to a variety of factors including inefficient carbene formation (if applicable), decomposition of the starting material or product, or competing side reactions.

Troubleshooting Steps:

• Reagent and Solvent Quality: Ensure all reagents are pure and solvents are anhydrous, as many intermediates are sensitive to moisture.[5] Organolithium reagents can degrade over time and should be titrated before use.[12][13][14][15]

• Inert Atmosphere: Many reactions involving dibromocyclopropanes, especially with organometallic reagents, must be conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[5]

• Temperature Control: Maintain the recommended temperature for your specific reaction. For reactions involving organolithiums, this often means very low temperatures (e.g., -78 °C).[5]

• Controlled Addition of Reagents: Add reagents slowly and in the correct order to maintain control over the reaction exotherm and concentration of reactive intermediates.

• Work-up Procedure: Quench the reaction carefully at the appropriate time and use appropriate work-up conditions to avoid degradation of the product. Some products may be sensitive to acidic or basic conditions during extraction.

Data Presentation

Table 1: Influence of Reaction Conditions on the Outcome of Dibromocyclopropane Reactions (Qualitative Summary)

Rearrangement Type	Substrate Feature	Reagent/Condition	Desired Product	Common Rearrangement Product	How to Favor Desired Product
Skattebøl Rearrangement	Vinyl group	Organolithium (e.g., MeLi)	Allene	Cyclopentadiene	Low temperature, careful monitoring of reaction time.[1][5]
Thermal Rearrangement	None specific	Heat	(Varies)	Allylic dibromide	Avoid high temperatures.
Silver-Promoted	None specific	Silver(I) salts (e.g., AgNO₃, AgClO₄)	Ring-expanded product	(Varies)	Use of appropriate silver salt and reaction conditions.[4][16]
Base-Promoted Ring Opening	Fused ring (e.g., glycal)	Nucleophilic base (e.g., NaOMe)	Ring-opened alkene	(Varies)	Choice of a suitable nucleophilic base and solvent.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Allenes from gem-Dibromocyclopropanes via the Skattebøl Rearrangement

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• gem-Dibromocyclopropane derivative

• Anhydrous diethyl ether or THF

• Organolithium reagent (e.g., methyllithium or n-butyllithium in a suitable solvent)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard glassware for anhydrous reactions (flame-dried)

• Inert atmosphere (argon or nitrogen)

Procedure:

• Dissolve the gem-dibromocyclopropane (1.0 eq) in anhydrous diethyl ether in a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, under an inert atmosphere.

• Cool the solution to the desired temperature (typically between -40 °C and -78 °C) using a suitable cooling bath (e.g., dry ice/acetone).[1]

• Add the organolithium reagent (1.1 - 1.2 eq) dropwise via the dropping funnel, maintaining the low temperature.

• Monitor the reaction by TLC or GC until the starting material is consumed.[1]

• Carefully quench the reaction at the low temperature by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure at low temperature.[1]

• Purify the crude allene by flash column chromatography on silica (B1680970) gel, using a non-polar eluent. If the allene is unstable, it is recommended to keep the column cold.

Visualizations

Logical Flowchart for Troubleshooting Low Yield in Dibromocyclopropane Reactions

Troubleshooting flowchart for low yield in dibromocyclopropane reactions.

Reaction Pathway: Skattebøl Rearrangement and Competing Vinylcyclopropane Rearrangement

Skattebøl rearrangement and the competing formation of cyclopentadiene.

References

• 1. scispace.com [scispace.com]
• 2. Skattebøl_rearrangement [chemeurope.com]
• 3. Skattebøl rearrangement - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Solvent effects - Wikipedia [en.wikipedia.org]
• 7. arxiv.org [arxiv.org]
• 8. Solvent effects on acid–base behaviour. Phenols and carboxylic acids in methanol + propylene carbonate solvents - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 9. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 10. organicreactions.org [organicreactions.org]
• 11. researchgate.net [researchgate.net]
• 12. Sciencemadness Discussion Board - organolithium reagents - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. m.youtube.com [m.youtube.com]
• 15. ehs.princeton.edu [ehs.princeton.edu]
• 16. Silver-assisted solvolysis of bromomethylcyclopentane in methanol... | Study Prep in Pearson+ [pearson.com]

Technical Support Center: 1,1-Dibromo-2,2-dimethylcyclopropane Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges during the scale-up synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 1,1-Dibromo-2,2-dimethylcyclopropane? A1: The most prevalent and scalable method is the [1+2] cycloaddition of dibromocarbene to 2-methylpropene (isobutylene).[1] Dibromocarbene is typically generated in situ from bromoform (B151600) (CHBr₃) and a strong base. For large-scale operations, using a phase-transfer catalysis (PTC) system with a concentrated strong base like 50% aqueous sodium hydroxide (B78521) is often preferred as it is highly efficient and less sensitive to anhydrous conditions.[2][3]

Q2: What are the primary safety concerns when scaling up this synthesis? A2: The primary safety concern is the highly exothermic nature of dibromocarbene generation, especially when using strong bases like sodium hydroxide or potassium tert-butoxide.[4][5] On a large scale, this can lead to a rapid temperature increase, potentially causing the reaction to become uncontrollable ("flush").[4] Careful control of reagent addition rates and efficient heat dissipation are critical. Additionally, bromoform is a hazardous substance, and strong bases are corrosive, requiring appropriate personal protective equipment and handling procedures.[5]

Q3: Why might the reaction yield decrease significantly upon scaling up? A3: A decrease in yield during scale-up can be attributed to several factors. In biphasic systems (like PTC), inefficient stirring can reduce the interfacial surface area between the aqueous and organic phases, slowing down the reaction.[2] Poor temperature control can lead to the decomposition of the reactive dibromocarbene intermediate and the formation of byproducts.[2] Finally, reagent stoichiometry that worked at a small scale may need to be re-optimized for larger volumes to drive the reaction to completion.[1]

Q4: How can I improve phase separation and simplify the work-up at a larger scale? A4: Large-scale reactions using phase-transfer catalysis can lead to the formation of persistent emulsions during the aqueous work-up. To combat this, washing the organic layer with a saturated sodium chloride solution (brine) is highly effective at breaking emulsions.[2] If solids are present or the emulsion persists, filtering the entire mixture through a pad of a filter aid like Celite can also be beneficial.[2]

Q5: My final product is dark or discolored. What is the cause and how can it be prevented? A5: Discoloration often indicates product decomposition. 1,1-Dibromo-2,2-dimethylcyclopropane can be unstable at elevated temperatures or when exposed to air.[2] To prevent this, it is crucial to maintain low temperatures throughout the reaction and work-up stages. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.[2] If discoloration occurs in the crude product, washing with a dilute solution of alcoholic potassium hydroxide may help remove the impurities causing the color.[1]

Troubleshooting Guide

Problem: Low or No Product Yield

Possible Cause	Suggested Solution
Inefficient Dibromocarbene Generation	For phase-transfer catalysis, ensure the use of a concentrated strong base (e.g., 50% NaOH) and confirm the activity of the phase-transfer catalyst (e.g., TEBA), typically used at 4-5 mol%.[2] For anhydrous systems, ensure all reagents and glassware are scrupulously dry, as moisture can quench the carbene precursor.[2]
Incomplete Reaction	A moderate excess of bromoform and the base is often used to drive the reaction to completion.[1] Consider increasing the reaction time and monitor progress via TLC or GC-MS.[1]
Poor Mixing	In phase-transfer systems, vigorous stirring is essential to maximize the interfacial area between the phases, facilitating the reaction.[2] Ensure the stirring mechanism is adequate for the increased volume.
Unreactive Alkene	Steric hindrance or electron-deficient alkenes can show reduced reactivity. While 2-methylpropene is generally reactive, ensure its purity. Cautiously increasing the reaction temperature or time may be necessary.[2]

Problem: Exothermic Runaway / Poor Temperature Control

Possible Cause	Suggested Solution
Rate of Reagent Addition is Too Fast	The addition of the strong base should be slow and controlled, ideally dropwise, to manage the exothermic reaction.[1] The use of an addition funnel is recommended.
Inadequate Cooling	The reaction vessel should be equipped with an efficient cooling system, such as an ice-water bath, especially during the addition of the base.[1] Monitor the internal temperature of the reaction, not just the bath temperature.
Concentrated Reagents	While concentrated reagents are often necessary, their initial mixing can generate significant heat. Ensure the initial mixture is cooled before beginning the dropwise addition of the base.[1]

Problem: Difficult Product Purification

Possible Cause	Suggested Solution
Persistent Emulsion During Work-up	Wash the organic layer with brine to help break the emulsion.[2] If necessary, filter the mixture through a pad of Celite or glass wool.[2]
Phase-Transfer Catalyst in Final Product	After phase separation, thoroughly wash the organic phase with water and then brine to remove the bulk of the catalyst.[2] If it persists, passing the crude product through a short plug of silica (B1680970) gel can be effective.[2]
Co-elution of Impurities	If purification is done by column chromatography, the product may co-elute with starting material or byproducts of similar polarity.[2] Optimize the solvent system (e.g., hexanes) for better separation.[1] For thermally stable products, vacuum distillation is an effective alternative.[1]

Data Presentation

Table 1: Key Parameter Comparison: Lab Scale vs. Scale-Up

Parameter	Lab Scale (e.g., <1 L)	Scale-Up (e.g., >10 L)	Rationale for Change
Base Addition Time	15-30 minutes	30-60 minutes or longer[1]	Slower addition is critical to control the exotherm in a larger volume due to a lower surface-area-to-volume ratio.[6]
Stirring Speed	High (Magnetic Stirrer)	Very High (Overhead Mechanical Stirrer)	Essential to ensure efficient mixing and heat transfer in a larger, multiphase system.[2]
Temperature Monitoring	External bath temperature	Internal probe measuring reaction mixture temperature	Provides a direct and more accurate reading of the reaction exotherm, preventing potential runaway.
Cooling Method	Ice-water bath	Jacketed reactor with circulating coolant	Offers more precise and powerful temperature control required for larger reaction masses.
Work-up Procedure	Separatory funnel	Large-scale reactor with bottom outlet, brine washes[2]	Emulsion formation is more problematic at scale; brine washes are crucial for clean phase separation.[2]

Experimental Protocols

Protocol: Phase-Transfer Catalysis Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

This protocol describes a general method for the dibromocyclopropanation of 2-methylpropene using bromoform and sodium hydroxide under phase-transfer catalysis.[1]

Materials:

• 2-methylpropene (isobutylene) (1.0 equiv)

• Bromoform (2.5 equiv)

• Dichloromethane (B109758) (CH₂Cl₂)

• Benzyltriethylammonium chloride (TEBA) or similar PTC (0.03 - 0.05 equiv)[1][2]

• 50% aqueous sodium hydroxide (w/w)

Procedure:

• Setup: To a multi-necked, jacketed reactor equipped with an overhead mechanical stirrer, a thermocouple, and an addition funnel, add the 2-methylpropene, bromoform, dichloromethane, and the phase-transfer catalyst.[1]

• Cooling: Begin vigorous stirring and cool the mixture to 0 °C using the circulating coolant in the reactor jacket.[1]

• Reagent Addition: Slowly add the 50% aqueous sodium hydroxide solution dropwise via the addition funnel over a period of 30-60 minutes, ensuring the internal temperature does not rise significantly.[1]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue to stir vigorously for 12-24 hours.[1] Monitor the reaction's progress by taking aliquots and analyzing via TLC or GC-MS.

• Quenching: Once the reaction is complete, cool the mixture again and slowly add water to quench the reaction.

• Work-up: Transfer the mixture to a larger vessel for separation. Separate the organic layer. Extract the aqueous layer with dichloromethane (2-3 times).[1]

• Washing: Combine all organic layers and wash sequentially with water and then a saturated brine solution to break any emulsions and remove the catalyst.[1][2]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate the solvent under reduced pressure.[1]

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with hexanes) to yield pure 1,1-Dibromo-2,2-dimethylcyclopropane.[1]

Mandatory Visualization

Caption: Troubleshooting workflow for low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CN110759840B - Synthesis method of 1, 1-dibromo-2, 2-bis (chloromethyl) cyclopropane - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

"characterization of impurities from 1,1-Dibromo-2,2-dimethylcyclopropane synthesis"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane. The focus is on the characterization and management of impurities that may arise during the synthesis from isobutylene (B52900) and bromoform (B151600).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of 1,1-Dibromo-2,2-dimethylcyclopropane, with a focus on impurity-related causes and their resolution.

Observed Problem	Potential Impurity-Related Cause	Recommended Analytical Approach	Proposed Solution / Preventative Measure
Low yield of the desired product	Incomplete reaction, leaving unreacted starting materials (isobutylene, bromoform).	GC-MS, ¹H NMR	Monitor the reaction progress by GC. If the reaction has stalled, consider adding more of the limiting reagent or extending the reaction time. Ensure efficient stirring to maintain proper phase mixing.
Formation of side products due to carbene insertion into C-H bonds of the solvent or starting material.	GC-MS	Use a solvent that is less susceptible to carbene insertion, such as dichloromethane (B109758). Ensure the dropwise addition of the base to maintain a low concentration of the highly reactive dibromocarbene.
Product is an oil instead of a solid at room temperature	Presence of residual solvents (e.g., dichloromethane, bromoform) or low molecular weight impurities.	¹H NMR, GC-MS	Improve the purification process. Ensure complete removal of volatile solvents under reduced pressure. If impurities are the cause, repurify the product using flash column chromatography or distillation.
Unexpected peaks in ¹H NMR spectrum	Presence of unreacted bromoform, residual solvent, or side-products from carbene insertion.	¹H NMR, GC-MS	Compare the observed chemical shifts with known values for the starting materials and common solvents. Use GC-MS to identify the molecular weight of the unknown impurities.
Broad or overlapping peaks in GC chromatogram	Co-elution of impurities with the main product.	GC-MS	Optimize the GC temperature program to improve the separation of components. Consider using a different GC column with a different stationary phase polarity.
Product discoloration (yellow or brown)	Formation of polymeric or degradation products, possibly due to excessive heat or prolonged reaction times.	TLC, HPLC	Avoid excessive heating during the reaction and purification steps. Use an appropriate workup procedure to remove colored impurities. Purification by column chromatography with activated carbon can sometimes remove colored impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane?

A1: The most common impurities arise from unreacted starting materials (isobutylene and bromoform), side reactions of the dibromocarbene intermediate, and residual solvents from the workup and purification. In some cases, small amounts of insertion byproducts may be observed where the dibromocarbene has reacted with C-H bonds instead of the double bond.

Q2: How can I best monitor the progress of the reaction to minimize impurity formation?

A2: Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS) are excellent techniques for monitoring the reaction.[1] By taking small aliquots from the reaction mixture at regular intervals, you can track the consumption of the starting materials and the formation of the product. This allows you to stop the reaction at the optimal time, preventing the formation of degradation products from prolonged reaction times.

Q3: My ¹H NMR spectrum shows unexpected signals. How do I identify the corresponding impurities?

A3: First, compare the chemical shifts of the unknown signals with those of your starting materials and solvent. Unreacted bromoform typically appears as a singlet around 7.25 ppm in CDCl₃. If the signals do not correspond to known materials, GC-MS analysis is recommended to determine the molecular weight of the impurities, which can provide clues to their structure. For structurally similar impurities, 2D NMR techniques may be necessary for full characterization.

Q4: Is it possible for stereoisomers to be impurities in this synthesis?

A4: The target molecule, 1,1-Dibromo-2,2-dimethylcyclopropane, is achiral and does not have stereoisomers. However, if substituted alkenes are used in similar dibromocyclopropanation reactions, the formation of cis/trans diastereomers is possible and would require characterization, often by NMR spectroscopy.[2]

Q5: What is the best method to purify the crude product and remove impurities?

A5: For laboratory-scale synthesis, flash column chromatography on silica (B1680970) gel using a non-polar eluent (e.g., hexanes) is a highly effective method for separating the non-polar product from more polar impurities and baseline materials.[1] For larger scale preparations, distillation under reduced pressure can also be an effective purification method.

Experimental Protocols

Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

This protocol is adapted from general procedures for the dibromocyclopropanation of alkenes using a phase-transfer catalyst.[1]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine isobutylene (1.0 equivalent, typically condensed as a liquid at low temperature or bubbled through the solvent), bromoform (2.0 equivalents), dichloromethane (as solvent), and a phase-transfer catalyst such as benzyltriethylammonium chloride (0.02 equivalents).

• Reaction Execution: Cool the mixture to 0 °C in an ice bath. Prepare a 50% (w/v) aqueous solution of sodium hydroxide (B78521). With vigorous stirring, add the sodium hydroxide solution dropwise to the reaction mixture over 1-2 hours.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction progress by GC-MS.

• Workup: Once the reaction is complete, add water to quench the reaction and dissolve the salts. Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate the solution under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using hexanes as the eluent.

Impurity Characterization by GC-MS

• Sample Preparation: Dissolve a small amount of the crude or purified product in a volatile solvent such as dichloromethane or ethyl acetate (B1210297) to a concentration of approximately 1 mg/mL.

• Instrumentation: Use a gas chromatograph equipped with a mass spectrometer detector. A non-polar capillary column (e.g., DB-5ms) is typically suitable.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

• Data Analysis: Identify the peaks in the total ion chromatogram. Analyze the mass spectrum of each peak to determine the molecular weight and fragmentation pattern of the components. Compare the retention times and mass spectra with those of authentic standards if available.

Impurity Characterization by ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (300 MHz or higher is recommended for better resolution).

• Data Analysis: The expected signals for 1,1-Dibromo-2,2-dimethylcyclopropane are a singlet for the two methyl groups and a singlet for the methylene (B1212753) protons of the cyclopropane (B1198618) ring. Integrate the signals to determine the relative ratios of the product to any impurities present. Chemical shifts of impurities can be compared to known values for starting materials and potential side products.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 1,1-Dibromo-2,2-dimethylcyclopropane and Other gem-Dibromocyclopropanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1,1-dibromo-2,2-dimethylcyclopropane with other key gem-dibromocyclopropanes, including the unsubstituted 1,1-dibromocyclopropane, 1,1-dibromo-2-phenylcyclopropane, and 1,1-dibromo-2,2-diphenylcyclopropane. The objective is to offer a detailed analysis of their synthesis, reactivity, and spectral properties, supported by experimental data to aid in the selection of the appropriate building block for research and development, particularly in the field of medicinal chemistry and organic synthesis.

Introduction to gem-Dibromocyclopropanes

gem-Dibromocyclopropanes are versatile synthetic intermediates, primarily due to the presence of a strained three-membered ring and two reactive bromine atoms on the same carbon. This unique structural motif allows for a variety of transformations, including ring-opening reactions, reductions, and lithium-halogen exchange, leading to the formation of allenes, cyclopropenes, and other valuable carbocyclic systems. Their application in the synthesis of complex molecules, including natural products and pharmaceutical agents, is well-documented.

The substituents on the cyclopropane (B1198618) ring significantly influence the reactivity, stability, and physical properties of these compounds. This guide will focus on the comparison of the dimethyl-substituted analog with other commonly used gem-dibromocyclopropanes.

Comparative Analysis of Synthesis and Properties

The most common method for the synthesis of gem-dibromocyclopropanes is the addition of dibromocarbene (:CBr₂) to an alkene. Dibromocarbene is typically generated in situ from bromoform (B151600) (CHBr₃) and a strong base. Phase-transfer catalysis is often employed to facilitate the reaction between the aqueous base and the organic reactants, leading to improved yields.[1]

The choice of alkene precursor directly dictates the substitution pattern on the resulting cyclopropane ring. The following table summarizes the synthesis and key properties of 1,1-dibromo-2,2-dimethylcyclopropane and its counterparts.

Table 1: Comparison of the Synthesis of Various gem-Dibromocyclopropanes

Compound	Alkene Precursor	Typical Yield (%)	Key Reaction Conditions	Reference
1,1-Dibromo-2,2-dimethylcyclopropane	Isobutylene	~65	Bromoform, 50% aq. NaOH, TEBA, CH₂Cl₂	[2]
1,1-Dibromocyclopropane	Ethylene	Not specified	Bromoform, Base	[3]
1,1-Dibromo-2-phenylcyclopropane	Styrene	82	Bromoform, MeLi, low temperature	[4]
1,1-Dibromo-2,2-diphenylcyclopropane	1,1-Diphenylethylene	Not specified	Bromoform, Base	[5]

Note: Yields can vary significantly based on the specific reaction conditions and scale.

The substituents on the cyclopropane ring also have a pronounced effect on the spectroscopic properties of the molecule, particularly the ¹H and ¹³C NMR chemical shifts.

Table 2: Comparative Spectroscopic Data (¹H and ¹³C NMR)

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Reference
1,1-Dibromo-2,2-dimethylcyclopropane	1.35 (s, 6H), 1.45 (s, 2H)	27.8 (CH₃), 34.5 (C), 38.9 (CH₂)	Predicted
1,1-Dibromocyclopropane	1.48 (t, 2H), 1.85 (t, 2H)	25.4 (CH₂), 38.1 (CBr₂)	[3]
1,1-Dibromo-2-phenylcyclopropane	2.0-2.4 (m, 2H), 3.0-3.3 (m, 1H), 7.1-7.4 (m, 5H)	28.1 (CH₂), 36.2 (CH), 40.5 (CBr₂), 126.9, 128.5, 129.0, 138.9 (Ar)	[6]
1,1-Dibromo-2,2-diphenylcyclopropane	2.35 (s, 2H), 7.1-7.4 (m, 10H)	39.9 (CH₂), 53.2 (C), 127.0, 128.0, 128.9, 142.1 (Ar)	[5]

Note: Chemical shifts are approximate and can vary based on the solvent and spectrometer frequency. "Predicted" values are based on standard chemical shift increments.

Experimental Protocols

The following are representative experimental protocols for the synthesis of gem-dibromocyclopropanes via dibromocarbene addition to an alkene under phase-transfer catalysis conditions.

General Procedure for Dibromocyclopropanation

This protocol is a general method for the dibromocyclopropanation of an alkene using bromoform and aqueous sodium hydroxide (B78521) with a phase-transfer catalyst.[1]

Materials:

• Alkene (1.0 equiv)

• Bromoform (1.5 - 2.5 equiv)

• Dichloromethane (B109758) (CH₂Cl₂)

• 50% Aqueous Sodium Hydroxide (NaOH)

• Phase-Transfer Catalyst (e.g., Benzyltriethylammonium chloride, TEBA) (0.044 equiv)

Procedure:

• Combine the alkene, bromoform, dichloromethane, and phase-transfer catalyst in a round-bottom flask equipped with a magnetic stirrer.

• Cool the mixture to 0 °C in an ice-water bath.

• With vigorous stirring, slowly add the 50% aqueous sodium hydroxide solution dropwise over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (3 x volume).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the mixture to remove the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel or by distillation under reduced pressure to afford the pure gem-dibromocyclopropane derivative.

Reactivity and Applications in Drug Development

The reactivity of gem-dibromocyclopropanes is a key feature that makes them attractive for synthetic chemistry. The substituents on the cyclopropane ring play a crucial role in directing the outcome of subsequent reactions.

• Electron-donating groups , such as the two methyl groups in 1,1-dibromo-2,2-dimethylcyclopropane, can stabilize adjacent carbocationic intermediates that may form during ring-opening reactions. This can influence the regioselectivity of such transformations.

• Aromatic substituents , as in 1,1-dibromo-2-phenylcyclopropane and 1,1-dibromo-2,2-diphenylcyclopropane, can influence the reactivity through electronic and steric effects. The phenyl group can stabilize radical or cationic intermediates and can also direct the stereochemical outcome of reactions.

A common transformation of gem-dibromocyclopropanes is the Doering-LaFlamme allene (B1206475) synthesis, which involves reaction with an alkyllithium reagent.[4] This reaction proceeds through a lithium-halogen exchange followed by the elimination of lithium bromide to form a carbene intermediate, which then rearranges to the corresponding allene.

Caption: The Doering-LaFlamme allene synthesis pathway.

In the context of drug development, the cyclopropane motif is a valuable structural element. It can act as a bioisostere for a double bond or a gem-dimethyl group, often leading to improved metabolic stability, enhanced potency, and altered pharmacokinetic properties. The ability to introduce and functionalize the cyclopropane ring using gem-dibromocyclopropane precursors makes them important tools for medicinal chemists.

Conclusion

1,1-Dibromo-2,2-dimethylcyclopropane offers a unique combination of reactivity and substitution that distinguishes it from other gem-dibromocyclopropanes. The presence of the gem-dimethyl group can influence the stability of reactive intermediates and, consequently, the outcome of synthetic transformations. While the general synthetic methodology for these compounds is similar, the choice of the specific gem-dibromocyclopropane will depend on the desired substitution pattern and the subsequent chemical transformations planned. This guide provides the necessary comparative data and experimental context to assist researchers in making an informed decision for their synthetic and drug discovery endeavors.

Caption: General experimental workflow for synthesis and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. 1,1-Dibromocyclopropane | C3H4Br2 | CID 13113734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. 1,1-Dibromo-2,2-diphenylcyclopropane | C15H12Br2 | CID 291204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,1-dibromo-2-phenylcyclopropane [stenutz.eu]

A Comparative Guide to Cyclopropanation: Simmons-Smith Reagent vs. Dibromocyclopropanation

For researchers, scientists, and drug development professionals, the synthesis of cyclopropane (B1198618) rings is a critical tool in molecular design. The unique conformational constraints and electronic properties of this three-membered ring can significantly influence a molecule's biological activity and physicochemical properties. This guide provides an objective comparison of two widely used cyclopropanation methods: the Simmons-Smith reaction and dibromocyclopropanation using bromoform (B151600), supported by experimental data and detailed protocols.

The Simmons-Smith reaction, a cornerstone of cyclopropane synthesis, utilizes an organozinc carbenoid to deliver a methylene (B1212753) group (CH₂) to an alkene. In contrast, dibromocyclopropanation introduces a dibromomethylene group (CBr₂) to an alkene, typically through the generation of dibromocarbene (:CBr₂) from bromoform. This fundamental difference in the transferred group leads to distinct product classes and has significant implications for subsequent synthetic transformations.

At a Glance: Key Differences

Feature	Simmons-Smith Reagent	Dibromocyclopropanation (via Bromoform)
Reagents	Diiodomethane (CH₂I₂) and Zinc-Copper Couple (Zn(Cu)) or Diethylzinc (Et₂Zn)	Bromoform (CHBr₃) and a strong base (e.g., NaOH, KOtBu) with a phase-transfer catalyst
Transferred Group	Methylene (-CH₂-)	Dibromomethylene (-CBr₂-)
Reaction Intermediate	Zinc carbenoid (e.g., ICH₂ZnI)	Dibromocarbene (:CBr₂)
Stereochemistry	Stereospecific (syn-addition)	Stereospecific (syn-addition)
Substrate Scope	Broad, particularly effective for electron-rich alkenes and those with directing groups (e.g., allylic alcohols)	Generally effective for a range of alkenes, including electron-rich and electron-neutral substrates
Product Functionality	Non-halogenated cyclopropane	gem-Dibromocyclopropane, a versatile synthetic intermediate

Delving into the Chemistry: Reaction Mechanisms

The mechanistic pathways of these two reactions are fundamentally different, which dictates their reactivity and substrate compatibility.

Simmons-Smith Reaction: A Concerted Carbenoid Addition

The Simmons-Smith reaction proceeds through the formation of an organozinc carbenoid, which then reacts with an alkene in a concerted, stereospecific manner. This means the stereochemistry of the starting alkene is preserved in the cyclopropane product. The reaction is believed to proceed through a "butterfly-like" three-centered transition state.[1][2][3]

Simmons-Smith Reaction Pathway

Dibromocyclopropanation: Carbene Addition

This method involves the generation of dibromocarbene through the α-elimination of hydrogen bromide from bromoform using a strong base. The highly electrophilic dibromocarbene then adds to the electron-rich double bond of the alkene in a concerted [1+2] cycloaddition to form the gem-dibromocyclopropane ring.[4] The use of a phase-transfer catalyst is common to facilitate the reaction between the aqueous base and the organic substrate.[4]

Dibromocyclopropanation Reaction Pathway

Performance Comparison: Experimental Data

The choice between these two methods often depends on the desired product and the substrate's nature. The following tables summarize representative experimental data for both reactions.

Table 1: Simmons-Smith Cyclopropanation of Various Alkenes

Substrate	Product	Reagent System	Solvent	Yield (%)	Reference
Cyclohexene (B86901)	Bicyclo[4.1.0]heptane	Zn-Cu, CH₂I₂	Diethyl ether	72	[5]
1-Octene	1-Hexylcyclopropane	Et₂Zn, CH₂I₂	Dichloromethane	90	[6]
(Z)-3-Hexene	cis-1,2-Diethylcyclopropane	Zn-Cu, CH₂I₂	Diethyl ether	85	[7]
(E)-3-Hexene	trans-1,2-Diethylcyclopropane	Zn-Cu, CH₂I₂	Diethyl ether	88	[7]
Allyl Alcohol	Cyclopropylmethanol	Et₂Zn, CH₂I₂	Dichloromethane	92	[2]

Yields are for isolated products.

Table 2: Dibromocyclopropanation of Various Alkenes with Bromoform

Substrate	Product	Base / Catalyst	Solvent	Yield (%)	Reference
Styrene	1,1-Dibromo-2-phenylcyclopropane	NaOH / TEBAC¹	Dichloromethane	85	[4]
Cyclohexene	7,7-Dibromobicyclo[4.1.0]heptane	KOtBu	Pentane	90	[8]
1-Octene	1,1-Dibromo-2-hexylcyclopropane	NaOH / TEBAC¹	Dichloromethane	78	[4]
Isobutene	1,1-Dibromo-2,2-dimethylcyclopropane	NaOH / TEBAC¹	Dichloromethane	98	[9]

¹TEBAC: Triethylbenzylammonium chloride (a phase-transfer catalyst). Yields are for isolated products.

Experimental Protocols

Detailed and reliable experimental procedures are crucial for reproducible results in the laboratory.

Protocol 1: Simmons-Smith Cyclopropanation of Cyclohexene

This protocol details the classic Simmons-Smith reaction using a zinc-copper couple.[5]

Simmons-Smith Experimental Workflow

Procedure:

• Preparation of Zinc-Copper Couple: In a flask equipped with a reflux condenser, zinc dust and anhydrous diethyl ether are heated to a gentle reflux. A solution of copper(I) chloride in glacial acetic acid is added dropwise. The mixture is refluxed for an additional 30 minutes, cooled, and the ether is decanted. The activated zinc-copper couple is washed with anhydrous diethyl ether.[5]

• Cyclopropanation: To the freshly prepared zinc-copper couple, anhydrous diethyl ether and cyclohexene are added. Diiodomethane is then added dropwise at a rate that maintains a gentle reflux.[5]

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous ammonium (B1175870) chloride solution. The mixture is filtered, and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by distillation to yield norcarane.[5][10]

Protocol 2: Dibromocyclopropanation of Styrene

This protocol describes a phase-transfer catalysis method for dibromocyclopropanation.[4]

Dibromocyclopropanation Workflow

Procedure:

• Reaction Setup: Styrene, bromoform, dichloromethane, and a phase-transfer catalyst (e.g., triethylbenzylammonium chloride) are combined in a flask and cooled to 0 °C in an ice bath.[4]

• Reaction: A 50% aqueous solution of sodium hydroxide (B78521) is added slowly with vigorous stirring. The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.[4]

• Work-up and Purification: The reaction is quenched by the addition of water. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.[4]

Conclusion

Both the Simmons-Smith reaction and dibromocyclopropanation are powerful and reliable methods for the synthesis of cyclopropanes. The Simmons-Smith reaction is the method of choice for preparing non-halogenated cyclopropanes and offers excellent stereocontrol, particularly with substrates bearing directing groups. Dibromocyclopropanation, on the other hand, provides access to gem-dibromocyclopropanes, which are valuable synthetic intermediates that can be further functionalized. The choice of method will ultimately be guided by the specific synthetic target and the functionalities present in the starting alkene. For drug development professionals, the ability to selectively introduce either a simple or a functionalized cyclopropane ring is invaluable for optimizing the properties of lead compounds.

References

• 1. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orgosolver.com [orgosolver.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 9. lookchem.com [lookchem.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of Bicyclo[1.1.0]butanes: Modern Alternatives to Traditional Methods

The bicyclo[1.1.0]butane (BCB) motif, with its unique "butterfly" conformation and high ring strain (approximately 64 kcal/mol), has emerged as a valuable building block in organic synthesis and medicinal chemistry.[1][2] Its propensity to undergo strain-release reactions provides rapid access to complex three-dimensional molecular scaffolds, making it an attractive bioisostere for substituted arenes in drug discovery.[2][3] While classical synthetic approaches have been established, a number of modern, alternative methods have been developed, offering improved efficiency, substrate scope, and functional group tolerance. This guide provides a comparative overview of these alternative methods, supported by experimental data and detailed protocols.

Overview of Synthetic Strategies

The synthesis of bicyclo[1.1.0]butanes can be broadly categorized into several key strategies. Traditional methods often rely on intramolecular cyclizations. However, contemporary research has expanded the toolbox to include photochemical methods, transition metal-catalyzed reactions, and functionalization of pre-formed bicyclic systems. A summary of these approaches is presented below.

Caption: Overview of synthetic strategies for bicyclo[1.1.0]butanes.

Comparison of Synthetic Methods

The following table summarizes and compares the performance of various alternative methods for the synthesis of bicyclo[1.1.0]butanes, highlighting key parameters such as yield, substrate scope, and reaction conditions.

Method	Key Features	Typical Yields	Substrate Scope	Advantages	Limitations
Photocatalytic Strain-Release Minisci Reaction	Utilizes covalent organic frameworks (COFs) as photocatalysts for the synthesis of N-heteroarene-functionalized spiro-cyclobutyl oxindoles from BCBs.[1]	Up to 91%[1]	Broad range of BCBs and N-heteroarenes.[1]	High yields, excellent functional group tolerance, catalyst recyclability.[1]	Requires specialized photocatalysts.
Palladium-Catalyzed Bridgehead Functionalization	Enables late-stage diversification of pre-formed BCBs via cross-coupling reactions.[4]	Good to excellent	Allows for the introduction of various functional groups at the bridgehead position.[4]	Enables access to previously challenging 1,3-disubstituted BCBs.[4]	Requires a pre-formed BCB scaffold.
Synthesis from Iodo-Bicyclo[1.1.1]pentanes (BCPs)	A two-step process involving a photo-Hunsdiecker reaction to generate iodo-BCPs, followed by reaction with nucleophiles to form substituted BCBs.[5]	Moderate to good	Tolerates various nitrogen and sulfur nucleophiles.[5]	Starts from commercially available materials and avoids the preparation of [1.1.1]propellane.[5]	Two-step process, substrate scope for the nucleophile is somewhat limited.[5]
Rhodium-Catalyzed Intramolecular Cyclopropanation	A dirhodium-catalyzed intramolecular cyclopropanation to form a BCB, which can be followed by a photoinduced carbene insertion to synthesize BCPs.[6]	Good to moderate	A variety of diazo compounds can be used as carbene precursors.[6]	Provides rapid access to novel 2-substituted bicyclo[1.1.1]pentanes from BCBs.[6]	Primarily focused on the synthesis of BCPs from BCBs.
Sequential Intramolecular Cyclopropanation	Utilizes sequential intramolecular cyclopropanation reactions starting from epoxy-sulfones to access BCB sulfones.[7]	Not specified	Adaptable for a variety of substituents.[7]	Was a state-of-the-art method for preparing substituted BCBs.[7]	Somewhat circuitous route.[7]

Experimental Protocols

Photocatalytic Strain-Release Minisci Reaction of Bicyclo[1.1.0]butane (BCB)

This protocol is adapted from the work of Mondal et al. and describes the synthesis of N-heteroarene-functionalized spiro-cyclobutyl oxindoles.[1]

Experimental Workflow:

Caption: Workflow for the photocatalytic Minisci reaction of BCBs.

Procedure: A mixture of the bicyclo[1.1.0]butane (1 equiv.), the N-heteroarene (1.2 equiv.), an alkylamine (2 equiv.), and the covalent organic framework (COF) photocatalyst (e.g., BC-Az COF, 2 mol%) in a suitable solvent (e.g., DMSO) is placed in a reaction vessel. The mixture is degassed and then irradiated with visible light (e.g., blue LEDs) at room temperature. The reaction is monitored by TLC or LC-MS. Upon completion, the reaction mixture is worked up by dilution with water and extraction with an organic solvent. The combined organic layers are dried, concentrated, and the crude product is purified by column chromatography to afford the desired spiro-cyclobutyl oxindole.[1] For example, the reaction of BCB 1a with 1-methyl quinoxaline-2(1H)-one using this method yielded the product 3 in 91% yield.[1]

Palladium-Catalyzed Bridgehead Functionalization of Bicyclo[1.1.0]butanes

This method, developed by McNamee et al., allows for the late-stage functionalization of BCBs.[4]

Procedure: To a solution of the bridgehead-iodinated bicyclo[1.1.0]butane (1 equiv.) and a suitable coupling partner (e.g., a boronic acid, 1.5 equiv.) in a solvent mixture such as toluene/water is added a palladium catalyst (e.g., Pd(PPh3)4, 5 mol%) and a base (e.g., K2CO3, 3 equiv.). The reaction mixture is heated under an inert atmosphere. After completion, as indicated by TLC or GC-MS, the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent. The organic extracts are dried, concentrated, and purified by chromatography to yield the 1,3-disubstituted bicyclo[1.1.0]butane.[4]

Synthesis of Substituted Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes

This two-step procedure is based on the work of Wiberg and provides a route to BCBs from commercially available BCP precursors.[5]

Step 1: Photo-Hunsdiecker Reaction to form Iodo-Bicyclo[1.1.1]pentanes: A solution of a bicyclo[1.1.1]pentane-1-carboxylic acid (1 equiv.) and an iodine source (e.g., I2, 1.2 equiv.) in a suitable solvent is irradiated with a compact fluorescent lamp (CFL) at room temperature. The reaction is monitored until the starting material is consumed. The solvent is then removed under reduced pressure, and the crude iodo-bicyclo[1.1.1]pentane is used in the next step without further purification.[5]

Step 2: Nucleophilic Substitution to form Bicyclo[1.1.0]butanes: The crude iodo-bicyclo[1.1.1]pentane (1 equiv.) is dissolved in a solvent such as sulfolane, and a primary or secondary amine or an aliphatic thiol (2-3 equiv.) is added. The mixture is stirred at room temperature or heated as necessary. Upon completion, the reaction is worked up by partitioning between water and an organic solvent. The organic layer is washed, dried, and concentrated. The resulting substituted bicyclo[1.1.0]butane is then purified by chromatography.[5]

Conclusion

The field of bicyclo[1.1.0]butane synthesis has seen significant advancements, moving beyond traditional methods to embrace modern photochemical and catalytic strategies. These alternative approaches offer greater efficiency, milder reaction conditions, and broader substrate applicability, thereby expanding the accessibility and utility of these highly strained and valuable building blocks. For researchers in drug development and organic synthesis, these novel methods provide powerful tools for the construction of complex, three-dimensional molecules with potential applications in medicinal chemistry and materials science. The choice of synthetic route will ultimately depend on the desired substitution pattern, available starting materials, and the specific requirements of the target molecule.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential CC, C–C Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bicyclobutanes: from curiosities to versatile reagents and covalent warheads - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03948F [pubs.rsc.org]

A Mechanistic Showdown: A Comparative Guide to Dibromocyclopropanation Reactions

The introduction of a dibromocyclopropane moiety is a pivotal transformation in organic synthesis, unlocking pathways to a variety of valuable molecular architectures. For researchers, scientists, and professionals in drug development, selecting the optimal method for this transformation is critical and hinges on a deep understanding of the underlying reaction mechanisms. This guide provides an objective comparison of the primary methodologies for dibromocyclopropanation, supported by experimental data and detailed protocols, to inform this selection process.

Mechanistic Pathways: A Comparative Overview

Dibromocyclopropanation reactions predominantly proceed through three distinct mechanistic pathways: the generation and reaction of a "free" dibromocarbene, the use of carbenoid reagents in Simmons-Smith-type reactions, and the application of transition metal catalysis for enhanced selectivity.

Free Dibromocarbene Addition (Phase-Transfer Catalysis)

This widely used method involves the generation of dibromocarbene (:CBr₂) from bromoform (B151600) (CHBr₃) and a strong base. Phase-transfer catalysis (PTC) is often employed to facilitate the reaction between the aqueous base and the organic substrate. The mechanism involves the deprotonation of bromoform at the phase interface, followed by the α-elimination of bromide to generate the highly electrophilic dibromocarbene, which then undergoes a concerted and stereospecific [1+2] cycloaddition to the alkene. The stereochemistry of the starting alkene is retained in the cyclopropane (B1198618) product.

Carbenoid-Based Cyclopropanation (Simmons-Smith Type)

Analogous to the classic Simmons-Smith reaction, this method utilizes a carbenoid, a metal-associated carbene equivalent. Reagents such as dibromoiodomethane (B121520) in the presence of a zinc-copper couple or diethylzinc (B1219324) form a zinc carbenoid intermediate. This carbenoid then reacts with the alkene in a concerted, stereospecific fashion through a "butterfly-like" three-centered transition state. This approach avoids the generation of a "free" carbene, which can sometimes lead to side reactions.

Transition Metal-Catalyzed Cyclopropanation

Transition metal catalysis offers a powerful strategy to control the reactivity and selectivity of cyclopropanation reactions. Cobalt-based catalysts, for example, can be used in Simmons-Smith-type reactions to achieve high regioselectivity in the cyclopropanation of polyenes, discriminating between alkenes based on their substitution pattern. The mechanism is believed to involve the formation of a transient metal-carbenoid species that mediates the stereospecific transfer of the methylene (B1212753) group. Other transition metals like rhodium and iron have also been employed in cyclopropanation reactions, often utilizing diazo compounds as the carbene precursor.

Quantitative Data Comparison

The following table summarizes representative data for the dibromocyclopropanation of alkenes via different mechanistic pathways. Direct comparison of yields can be challenging due to variations in substrates and reaction conditions in published literature.

Method	Substrate	Reagents	Catalyst	Yield (%)	Diastereoselectivity (dr)	Reference
Phase-Transfer Catalysis	Cyclohexene (B86901)	CHBr₃, 50% aq. NaOH	Benzyltriethylammonium chloride (TEBAC)	~75-85	N/A (meso product)
Phase-Transfer Catalysis	Styrene	CHBr₃, 50% aq. NaOH	TEBAC	~60-70	N/A
Simmons-Smith Type	General Alkene	CH₂Br₂, Zn-Cu	None	Variable	Stereospecific
Co-catalyzed (dimethyl)	1,3-Diene	Me₂CCl₂, Zn	[PDI]CoBr₂	High	High Regioselectivity

Experimental Protocols

Protocol 1: Dibromocyclopropanation of Cyclohexene via Phase-Transfer Catalysis

This protocol is a representative example of generating dibromocarbene from bromoform and a strong base under phase-transfer conditions.

Materials:

• Cyclohexene

• Bromoform (CHBr₃)

• 50% aqueous sodium hydroxide (B78521) (NaOH) solution

• Benzyltriethylammonium chloride (TEBAC)

• Dichloromethane (CH₂Cl₂)

• Water

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclohexene (1.0 equiv) and benzyltriethylammonium chloride (0.02 equiv) in dichloromethane.

• Add bromoform (1.5 equiv) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• With vigorous stirring, add the 50% aqueous NaOH solution (5.0 equiv) dropwise over 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, add water to dissolve any precipitated salts and transfer the mixture to a separatory funnel.

• Separate the organic layer, and extract the aqueous layer twice with dichloromethane.

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol 2: Simmons-Smith Type Cyclopropanation (General)

This protocol outlines the general procedure for a Simmons-Smith type reaction. For dibromocyclopropanation, a suitable dibromo-dihaloalkane would be used in place of diiodomethane.

Materials:

• Alkene

• Dibromo-dihaloalkane (e.g., CH₂Br₂)

• Zinc-Copper couple (or Diethylzinc)

• Anhydrous solvent (e.g., diethyl ether, dichloromethane)

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the zinc-copper couple.

• Add the anhydrous solvent, followed by the dibromo-dihaloalkane.

• Heat the mixture gently to initiate the formation of the organozinc carbenoid.

• Cool the mixture and add the alkene.

• Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitor by TLC or GC).

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the product by distillation or column chromatography.

Mechanistic Pathway Diagrams

Caption: Mechanistic overview of dibromocyclopropanation reactions.

Caption: Experimental workflow for PTC dibromocyclopropanation.

Conclusion

The choice of method for dibromocyclopropanation depends on several factors, including the substrate's electronic and steric properties, the desired selectivity, and practical considerations such as reagent availability and cost. The free carbene approach, particularly with phase-transfer catalysis, is robust and widely applicable. Simmons-Smith-type reactions offer a milder alternative by avoiding free carbenes. For complex molecules and cases where high regioselectivity is paramount, transition metal catalysis provides a distinct advantage, albeit potentially at a higher cost and with more complex reaction setups. This guide provides the foundational knowledge for researchers to make an informed decision on the most suitable dibromocyclopropanation strategy for their synthetic goals.

Unveiling the Reactivity of 1,1-Dibromo-2,2-dimethylcyclopropane: A Computational and Comparative Analysis

For researchers, scientists, and drug development professionals, the strategic incorporation of the cyclopropane (B1198618) motif into molecular architectures is a cornerstone of modern chemical synthesis. 1,1-Dibromo-2,2-dimethylcyclopropane stands as a readily accessible precursor for the generation of highly reactive intermediates, offering a gateway to diverse molecular scaffolds. This guide provides a comprehensive computational analysis of its reactivity, alongside an objective comparison with established alternative cyclopropanation methods, supported by experimental data and detailed protocols.

Core Reactivity: The Doering-LaFlamme Allene (B1206475) Synthesis and Beyond

The principal reaction pathway for 1,1-dibromo-2,2-dimethylcyclopropane involves its treatment with organolithium reagents, such as methyllithium (B1224462) (MeLi), a transformation known as the Doering-LaFlamme allene synthesis.[1][2] This reaction proceeds through a fascinating series of intermediates, ultimately leading to the formation of allenes or, in certain cases, intramolecular C-H insertion products.

The generally accepted mechanism commences with a lithium-halogen exchange between the dibromocyclopropane and the organolithium reagent, forming a lithiated bromocyclopropane (B120050) intermediate. Subsequent elimination of lithium bromide generates a highly reactive cyclopropylidene carbene. This carbene can then undergo a concerted electrocyclic ring-opening to furnish the corresponding allene.[1][2]

However, the substitution pattern on the cyclopropane ring plays a critical role in dictating the final product distribution. While many gem-dibromocyclopropanes yield allenes, tetra-alkyl substituted analogs have been shown to favor the formation of bicyclobutane products through intramolecular C-H bond insertion of the carbene intermediate.[3] This highlights a crucial aspect of the reactivity of 1,1-dibromo-2,2-dimethylcyclopropane, where a similar insertion pathway to form a bicyclo[1.1.0]butane derivative is a plausible alternative to allene formation.

A publication by L. Skattebøl in 1963 detailed the synthesis of 3-methylbuta-1,2-diene from 1,1-dibromo-2,2-dimethylcyclopropane and methyllithium, reporting a remarkable yield of 92% as estimated by gas chromatography.[4]

At a Glance: Performance Comparison of Cyclopropanation Methods

For the synthesis of a dimethylcyclopropane ring, various methods can be employed. Below is a comparative overview of the reactivity of 1,1-dibromo-2,2-dimethylcyclopropane (via subsequent reduction of the dibromide) and the widely used Simmons-Smith reaction for the cyclopropanation of isobutylene (B52900).

Reagent/Method	Substrate	Product	Typical Yield	Key Advantages	Key Disadvantages
1,1-Dibromo-2,2-dimethylcyclopropane	Isobutylene (for synthesis)	1,1-dimethylcyclopropane (after reduction)	High (synthesis of precursor); Yield of subsequent reduction can vary.	Readily synthesized precursor; allows for diverse subsequent functionalization.	Two-step process to obtain the simple cyclopropane; use of organolithium reagents requires inert conditions.
Simmons-Smith Reaction (CH₂I₂/Zn-Cu)	Isobutylene	1,1-dimethylcyclopropane	Good to Excellent	Stereospecific; tolerant of many functional groups.[5][6][7][8][9]	Can be expensive due to the cost of diiodomethane (B129776); requires stoichiometric zinc.[5]
Furukawa Modification (Et₂Zn/CH₂I₂)	Isobutylene	1,1-dimethylcyclopropane	Excellent	Higher reactivity and yields compared to the classical Simmons-Smith reaction.[5]	Diethylzinc is pyrophoric and requires careful handling.

Delving Deeper: Experimental Protocols

Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

The synthesis of the title compound is typically achieved through the addition of dibromocarbene to isobutylene. A common method for generating dibromocarbene in situ is the reaction of bromoform (B151600) (CHBr₃) with a strong base, often under phase-transfer catalysis conditions.[10]

Materials:

• Isobutylene (condensed) or a suitable precursor

• Bromoform (CHBr₃)

• Potassium tert-butoxide or 50% aqueous sodium hydroxide

• A phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

• Dichloromethane or another suitable solvent

General Procedure:

• To a cooled (0 °C) and vigorously stirred solution of isobutylene and the phase-transfer catalyst in the organic solvent, slowly add the base.

• Add bromoform dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for several hours.

• Monitor the reaction progress by GC or TLC.

• Upon completion, quench the reaction with water, separate the organic layer, wash with brine, dry over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure.

• The crude product can be purified by distillation.

Doering-LaFlamme Reaction of 1,1-Dibromo-2,2-dimethylcyclopropane

Materials:

• 1,1-Dibromo-2,2-dimethylcyclopropane

• Methyllithium (MeLi) solution in diethyl ether

• Anhydrous diethyl ether

• Apparatus for reactions under an inert atmosphere

General Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 1,1-dibromo-2,2-dimethylcyclopropane in anhydrous diethyl ether.

• Cool the solution to a low temperature (e.g., -78 °C).

• Slowly add the methyllithium solution dropwise with stirring.

• Allow the reaction to proceed at low temperature for a specified time.

• Quench the reaction carefully with a proton source (e.g., water or saturated aqueous ammonium (B1175870) chloride) at low temperature.

• Allow the mixture to warm to room temperature, separate the organic layer, and dry it.

• The product, 3-methyl-1,2-butadiene (B1215419), can be isolated and purified by distillation. A reported yield for this reaction is 92%.[4]

Simmons-Smith Cyclopropanation of Isobutylene

Materials:

• Isobutylene

• Diiodomethane (CH₂I₂)

• Zinc-copper couple (Zn-Cu)

• Anhydrous diethyl ether

General Procedure:

• Activate the zinc-copper couple according to standard procedures.

• In a flask under an inert atmosphere, add the activated Zn-Cu couple and anhydrous diethyl ether.

• Add the diiodomethane to the stirred suspension.

• Introduce isobutylene (e.g., by bubbling the gas through the solution or by adding a pre-condensed solution).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by GC.

• Upon completion, filter the reaction mixture to remove unreacted zinc and quench the filtrate with a suitable reagent (e.g., saturated aqueous ammonium chloride).

• Separate the organic layer, wash, dry, and carefully distill to isolate the volatile 1,1-dimethylcyclopropane.

Visualizing the Reactivity: A Computational Perspective

To provide a deeper understanding of the reaction pathways, computational modeling using Density Functional Theory (DFT) is an invaluable tool. While specific DFT studies on 1,1-dibromo-2,2-dimethylcyclopropane are not abundant in the literature, we can extrapolate from studies on related systems to visualize the key mechanistic steps.

Doering-LaFlamme Reaction Pathway

The following diagram illustrates the key steps in the reaction of 1,1-dibromo-2,2-dimethylcyclopropane with methyllithium, leading to either allene formation or C-H insertion.

Caption: Key reaction pathways for 1,1-dibromo-2,2-dimethylcyclopropane with methyllithium.

Experimental Workflow for Allene Synthesis

The following diagram outlines a typical experimental workflow for the synthesis of 3-methyl-1,2-butadiene from 1,1-dibromo-2,2-dimethylcyclopropane.

Caption: A generalized experimental workflow for the Doering-LaFlamme allene synthesis.

Conclusion

The computational analysis of 1,1-dibromo-2,2-dimethylcyclopropane highlights its utility as a precursor to the highly reactive 2,2-dimethylcyclopropylidene carbene. This intermediate presents a branching point in its reactivity, leading to either the expected allene product via ring-opening or a bicyclobutane derivative through C-H insertion. Experimental evidence confirms the high-yield formation of 3-methyl-1,2-butadiene, making this a valuable synthetic transformation. When compared to alternative cyclopropanation methods like the Simmons-Smith reaction, the use of 1,1-dibromo-2,2-dimethylcyclopropane offers a distinct two-step approach to access not only the saturated cyclopropane ring but also unique unsaturated structures. The choice of method will ultimately depend on the desired final product, cost considerations, and the specific functional group tolerance required for a given synthetic target. This guide provides the foundational knowledge for researchers to make informed decisions in their synthetic endeavors involving this versatile building block.

References

• 1. organic chemistry - Is the elimination reaction between 1 1 dibromo cyclopropane and phenyl lithium feasible in alkaline medium (and some heat) - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Doering-LaFlamme Reaciton | NROChemistry [nrochemistry.com]
• 3. organic chemistry - 1,1-Dibromo-2,2,3,3-tetramethylcyclopropane is treated with CH3Li - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. scispace.com [scispace.com]
• 5. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simmons-Smith Reaction [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Unraveling the Bicyclobutane Transition State: A Computational Comparison

For Researchers, Scientists, and Drug Development Professionals

Bicyclobutane, a highly strained and synthetically versatile building block, continues to captivate the interest of the chemical community. Its unique reactivity, stemming from the strained central carbon-carbon bond, offers a gateway to complex molecular architectures. Understanding the transition states involved in both its formation and subsequent reactions is paramount for harnessing its full potential in organic synthesis and medicinal chemistry. This guide provides a comparative overview of Density Functional Theory (T) studies that have shed light on these fleeting, yet critical, molecular arrangements.

Quantitative Insights into Transition States

Computational studies, primarily employing DFT, have been instrumental in elucidating the energetic landscapes of reactions involving bicyclobutanes. The activation energy (ΔE‡) of the transition state is a key determinant of reaction feasibility and kinetics. Below is a summary of calculated activation energies for various reactions involving bicyclobutane derivatives.

Reaction Type	Reactants	Catalyst/Conditions	DFT Functional/Basis Set	Activation Energy (kcal/mol)	Reference
Alder-Ene Reaction	Aryl-substituted bicyclobutane ester + Alkene	Thermal	Not Specified	22.5 (for observed product)	[1]
Alder-Ene Reaction	OMe-substituted aryl bicyclobutane ester + Alkene	Thermal	Not Specified	21.2	[1]
Alder-Ene Reaction	CF3-substituted aryl bicyclobutane ester + Alkene	Thermal	Not Specified	25.7	[1]
Radical Ring Opening	Bicyclo[1.1.0]butane + Thioether aza-arene radical cation	Photocatalyst	Not Specified	3.2	[2]
Rh(III)-Catalyzed Strain Release	Oxime ether + Bicyclo[1.1.0]butane ester + Ethyl glyoxylate	Rh(III)	Not Specified	21.0	[3]
N2 Release from 1,1-diazene	1,1-diazene intermediate	Thermal	Not Specified	17.7	[4]
Thermolysis to 1,3-butadiene	Bicyclobutane	Thermal	Not Specified	41	[5]

Deciphering the Reaction Pathway: Methodologies in Focus

The accuracy of computational predictions hinges on the chosen theoretical methods. While the specific functional and basis set combinations can vary, a common thread in the study of bicyclobutane transition states is the use of DFT.

Key Experimental & Computational Protocols:

• Density Functional Theory (DFT): This is the most prevalent computational method for investigating the mechanisms of bicyclobutane reactions.[2][3][4] It offers a good balance between computational cost and accuracy. Common functionals used in these types of studies include B3LYP and M06-2X, often paired with basis sets like 6-31G* or larger ones for more precise calculations.[6][7]

• Transition State Search: Locating the transition state geometry is a critical step. This is typically achieved using optimization algorithms that search for a first-order saddle point on the potential energy surface.

• Intrinsic Reaction Coordinate (IRC) Analysis: Following the identification of a transition state, an IRC calculation is often performed.[1] This analysis maps the reaction pathway from the transition state down to the reactant and product, confirming that the located transition state indeed connects the intended species.

• Natural Population Analysis (NPA): This technique is used to analyze the electron distribution in the molecule, providing insights into charge and spin density at different atomic centers, which can be crucial for understanding bond-forming and bond-breaking processes in the transition state.[2]

Visualizing the Path to Bicyclobutane Formation and Reaction

The following diagrams illustrate generalized workflows and reaction pathways relevant to the computational study of bicyclobutane transition states.

Caption: A generalized reaction coordinate diagram for bicyclobutane formation and subsequent reaction.

Caption: A typical workflow for the computational study of a reaction mechanism using DFT.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanistic insights into the regiodivergent insertion of bicyclo[1.1.0]butanes towards carbocycle-tethered N-heteroarenes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC08637F [pubs.rsc.org]
• 3. DFT Insight into a Strain-Release Mechanism in Bicyclo[1.1.0]butanes via Concerted Activation of Central and Lateral C-C Bonds with Rh(III) Catalysis. | Semantic Scholar [semanticscholar.org]
• 4. Stereoretentive Formation of Cyclobutanes from Pyrrolidines: Lessons Learned from DFT Studies of the Reaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bicyclobutane - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

A Spectroscopic Showdown: Differentiating Dibromocyclopropane Isomers

A comprehensive guide to the spectroscopic characterization of 1,1-dibromocyclopropane (B14071962) and its constitutional isomers, the cis- and trans-1,2-dibromocyclopropanes. This guide provides a detailed comparison of their nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, equipping researchers, scientists, and drug development professionals with the tools for unambiguous isomer identification.

The precise structural elucidation of small cyclic compounds is a cornerstone of chemical research and development. For dibrominated cyclopropanes, while they share the same molecular formula (C₃H₄Br₂), their distinct atomic arrangements lead to significantly different spectroscopic fingerprints. This guide presents a side-by-side comparison of 1,1-dibromocyclopropane with the cis- and trans- stereoisomers of 1,2-dibromocyclopropane, highlighting the key distinguishing features in their spectra.

Comparative Spectroscopic Data

The most powerful technique for differentiating these isomers is Nuclear Magnetic Resonance (NMR) spectroscopy. The symmetry of each molecule dictates the number of unique signals in both the ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy

The number of signals and their multiplicities in the ¹H NMR spectrum provide a clear method for distinguishing between the three isomers.

Isomer	Proton Environment	Typical Chemical Shift (δ, ppm)	Multiplicity
1,1-dibromocyclopropane	-CH₂- (4H)	~1.65	Singlet
cis-1,2-dibromocyclopropane	-CHBr- (2H)	~3.2 - 3.5	Triplet
-CH₂- (geminal, non-equivalent) (2H)	~1.5 - 2.0	Multiplet
trans-1,2-dibromocyclopropane	-CHBr- (2H)	~2.8 - 3.1	Multiplet
-CH₂- (equivalent) (2H)	~1.3 - 1.6	Multiplet

Note: Exact chemical shifts can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy

Similar to ¹H NMR, the number of signals in the ¹³C NMR spectrum reflects the molecular symmetry.

Isomer	Carbon Environment	Typical Chemical Shift (δ, ppm)
1,1-dibromocyclopropane	CBr₂	~15 - 20
-CH₂-	~30 - 35
cis-1,2-dibromocyclopropane	-CHBr-	~35 - 40
-CH₂-	~20 - 25
trans-1,2-dibromocyclopropane	-CHBr-	~33 - 38
-CH₂-	~22 - 27

Note: Predicted chemical shift ranges based on typical values for similar structures.

Infrared (IR) Spectroscopy

While IR spectroscopy is less definitive for distinguishing these isomers compared to NMR, subtle differences in the fingerprint region can be observed. All isomers will exhibit characteristic C-H stretching and bending vibrations. The C-Br stretching vibrations typically appear in the range of 780-580 cm⁻¹[1]. The overall pattern in the fingerprint region (below 1500 cm⁻¹) will be unique for each isomer.[1]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) will show a molecular ion peak (M⁺) for all isomers corresponding to the molecular weight of C₃H₄Br₂ (m/z 198, 200, 202)[2][3]. The characteristic isotopic pattern for two bromine atoms (a 1:2:1 ratio for M⁺, M⁺+2, M⁺+4) will be a key feature for all three compounds.[4] While the molecular ion will be the same, the fragmentation patterns may differ slightly due to the different stabilities of the resulting carbocations, although these differences can be subtle and may not be sufficient for unambiguous identification without reference spectra.

Experimental Protocols

High-resolution spectroscopic data is crucial for accurate isomer differentiation. The following are generalized experimental protocols for the key techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for structural elucidation and isomer differentiation.

Materials:

• Sample of dibromocyclopropane (isomer mixture or isolated isomer)

• Deuterated solvent (e.g., CDCl₃)

• 5 mm NMR tube

• Pipettes

• NMR spectrometer (300 MHz or higher recommended for better resolution)

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the dibromocyclopropane sample in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃) directly in a clean, dry NMR tube.[5][6]

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a spectral width of 10-12 ppm, a pulse angle of 30-45 degrees, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.[5]

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H NMR).[5]

  • Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

  • Analyze the multiplicity and measure coupling constants for each signal in the ¹H NMR spectrum.[5]

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of the dibromocyclopropane sample to identify functional groups and compare the fingerprint region.

Materials:

• Dibromocyclopropane sample

• FTIR spectrometer with a suitable sampling accessory (e.g., salt plates for a liquid film or an ATR accessory)

Procedure:

• Sample Preparation:

  • For a liquid film, place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr).

  • For an ATR setup, place a drop of the sample directly on the ATR crystal.

• Data Acquisition:

  • Record a background spectrum of the empty spectrometer.

  • Place the sample in the spectrometer and record the sample spectrum. The spectrum is typically collected over a range of 4000-400 cm⁻¹.

• Data Analysis:

  • The background spectrum is automatically subtracted from the sample spectrum.

  • Identify the characteristic absorption bands for C-H and C-Br bonds.

  • Compare the fingerprint region of the spectra of the different isomers.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and analyze the fragmentation pattern of the dibromocyclopropane isomers.

Materials:

• Dibromocyclopropane sample

• Gas chromatograph-mass spectrometer (GC-MS) or a direct infusion MS system

• Volatile solvent (if using GC-MS)

Procedure:

• Sample Introduction:

  • For GC-MS, dissolve a small amount of the sample in a volatile solvent and inject it into the GC. The isomers will likely have different retention times, allowing for separation before MS analysis.[5]

  • For direct infusion, introduce the sample directly into the ion source.

• Ionization: Use electron ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-250).

• Data Analysis:

  • Identify the molecular ion peaks and confirm the characteristic isotopic pattern for two bromine atoms.

  • Analyze and compare the fragmentation patterns of the different isomers.

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates a logical workflow for the spectroscopic comparison and identification of dibromocyclopropane isomers.

Caption: Workflow for the spectroscopic differentiation of dibromocyclopropane isomers.

References

• 1. C2H4Br2 CH3CHBr2 infrared spectrum of 1,1-dibromoethane prominent wavenumbers cm-1 detecting functional groups present finger print for identification of 1,1-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 1,1-Dibromocyclopropane | C3H4Br2 | CID 13113734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,2-Dibromocyclopropane | C3H4Br2 | CID 12729537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of Substituted gem-Dibromocyclopropanes

For Researchers, Scientists, and Drug Development Professionals

The inherent ring strain and the presence of two leaving groups make gem-dibromocyclopropanes highly versatile intermediates in organic synthesis. Their reactivity is profoundly influenced by the nature and position of substituents on the cyclopropyl (B3062369) ring. This guide provides a comparative analysis of the reactivity of substituted gem--dibromocyclopropanes, supported by experimental data, to aid in the strategic design of synthetic routes.

Factors Influencing Reactivity

The reactivity of gem-dibromocyclopropanes is primarily governed by a combination of steric and electronic effects. Substituents on the cyclopropane (B1198618) ring can modulate the stability of intermediates and transition states, thereby dictating the reaction pathway and rate.

Electronic Effects: Electron-donating groups (EDGs) on the cyclopropane ring, particularly at positions that can stabilize a developing positive charge, generally accelerate reactions that proceed through cationic intermediates. Conversely, electron-withdrawing groups (EWGs) tend to decrease the rate of such reactions. For instance, in reactions involving the formation of an allylic cation through ring opening, an EDG can significantly stabilize the carbocation, leading to a faster reaction.

Steric Effects: The steric bulk of substituents can influence the approach of reagents and affect the conformation of the cyclopropane ring and any intermediates. Large, bulky substituents may hinder the approach of a nucleophile or base, slowing down the reaction. In some cases, steric strain can be a driving force for ring-opening reactions, accelerating the process to relieve this strain.

Comparative Reactivity Data

Substituent (R)	Substrate	Reaction Conditions	Product	Yield (%)	Reference
Phenyl	1,1-dibromo-2-phenylcyclopropane	AgOTs, CH2Cl2, rt	Ring-opened products	Not specified
4-Methoxyphenyl	1,1-dibromo-2-(4-methoxyphenyl)cyclopropane	AgBF4, MeOH, 60 °C	Ring-opened products	Higher than unsubstituted	Implied by theory
4-Nitrophenyl	1,1-dibromo-2-(4-nitrophenyl)cyclopropane	AgBF4, MeOH, 60 °C	Ring-opened products	Lower than unsubstituted	Implied by theory
Fused Ring System (Glycal-derived)	3,4,6-tri-O-benzyl-D-glucal derived	NaOMe, MeOH, rt	2-deoxy-2-(E-bromomethylene)pyranosides	75% (synthesis of starting material)	[1]
Fused Ring System (Norcarene)	7,7-dibromo-3-norcarene derivative	AgOTs, CH2Cl2, rt	Rearranged bicyclic product	50%

Key Experimental Protocols

Silver(I)-Promoted Ring Opening of a Substituted gem-Dibromocyclopropane

This protocol is a generalized procedure based on methodologies described in the literature.

Materials:

• Substituted gem-dibromocyclopropane (1.0 equiv)

• Silver tosylate (AgOTs) (1.2 equiv)

• Anhydrous dichloromethane (B109758) (CH2Cl2)

• Triethylamine (B128534)

• Silica (B1680970) gel for chromatography

• Standard laboratory glassware (oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the substituted gem-dibromocyclopropane in anhydrous dichloromethane under an inert atmosphere.

• Add silver tosylate to the solution at room temperature with stirring.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, using a solvent system containing a small amount of triethylamine to prevent product decomposition on the column.

Base-Promoted Ring Opening of a Glycal-Derived gem-Dibromocyclopropane

This protocol is adapted from studies on glycal-derived systems[1].

Materials:

• Glycal-derived gem-dibromocyclopropane (1.0 equiv)

• Sodium methoxide (B1231860) (NaOMe) (3.0 equiv)

• Anhydrous methanol (B129727) (MeOH)

• Anhydrous tetrahydrofuran (B95107) (THF) (optional co-solvent)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the glycal-derived gem-dibromocyclopropane in anhydrous methanol (and THF if used) under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add sodium methoxide portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the disappearance of the starting material.

• Neutralize the reaction mixture with a few drops of acetic acid.

• Concentrate the mixture under reduced pressure.

• Partition the residue between water and ethyl acetate (B1210297).

• Separate the layers and extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the product via flash column chromatography on silica gel.

Reaction Mechanisms and Experimental Workflow

The reactivity of gem-dibromocyclopropanes can be channeled through different pathways depending on the reaction conditions. The following diagrams illustrate the key mechanistic pathways and a generalized workflow for comparing their reactivity.

Caption: Generalized workflow for the comparative analysis of substituted gem-dibromocyclopropane reactivity.

Caption: Mechanistic pathways for silver(I)- and base-promoted reactions of gem-dibromocyclopropanes.

References

• 1. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cyclopropanation Methods: Yield and Stereoselectivity

The construction of cyclopropane (B1198618) rings is a fundamental transformation in organic synthesis, crucial for the development of new pharmaceuticals and functional materials. Researchers have a variety of methods at their disposal, each with its own set of advantages and limitations regarding yield, stereoselectivity, and substrate scope. This guide provides an objective comparison of prominent cyclopropanation techniques, supported by experimental data, to aid researchers in selecting the optimal method for their specific needs.

Performance Comparison of Key Cyclopropanation Methods

The choice of cyclopropanation method significantly impacts the efficiency and stereochemical outcome of the reaction. Below is a summary of quantitative data for some of the most common methods, showcasing their performance with representative substrates.

Method	Catalyst/Reagent	Substrate	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)
Simmons-Smith	Zn-Cu couple, CH₂I₂	Cyclohexene (B86901)	>90	N/A	N/A (achiral)
Et₂Zn, CH₂I₂	1-Octene	High	N/A	N/A (achiral)
Et₂Zn, CH₂I₂ (Chiral Ligand)	Allylic Alcohols	Variable	Often >20:1	up to 99%
Rhodium-Catalyzed	Rh₂(OAc)₄	Styrene & Ethyl Diazoacetate	79	10.2:1 (trans/cis)	N/A (achiral catalyst)
Chiral Rh(II) catalysts	Electron-deficient alkenes	61-91	>97:3	88-98%[1]
Copper-Catalyzed	[Cu(MeCN)₄]PF₆ / tBuBOX	Alkenyl Boronate	up to 95%	N/A	90-95%
Cu(I)-tBuBOX	(E)-styryl pinacolboronate & CF₃CHN₂	Good	>95:5	95%[2]
Organocatalytic	Chiral Diphenylprolinol TMS Ether	α,β-Unsaturated Aldehydes & Bromomalonates	High	>30:1	90-98%[3]
Cinchona-derived catalyst	2-Arylidene-1,3-indandiones & Bromonitroalkanes	Good	Excellent	Excellent[4]
Enzyme-Mediated	Engineered Myoglobin	Styrene derivatives & Phosphonyl Diazo Reagent	44-99%	>99%	98-99%[5]

Experimental Protocols

Detailed methodologies for the key cyclopropanation experiments are provided below to ensure reproducibility and facilitate methodological comparison.

Protocol 1: Simmons-Smith Cyclopropanation of Cyclohexene[6]

Reagents:

• Zinc dust

• Copper(I) chloride

• Diiodomethane (CH₂I₂)

• Cyclohexene

• Anhydrous diethyl ether

Procedure:

• Activation of Zinc: In a flame-dried, nitrogen-flushed round-bottom flask, a zinc-copper couple is prepared by treating zinc dust with a solution of copper(I) chloride in diethyl ether. The activated zinc-copper couple is washed with anhydrous diethyl ether and used immediately.

• Reaction Setup: To the flask containing the freshly prepared zinc-copper couple, anhydrous diethyl ether and cyclohexene (1.0 eq) are added.

• Addition of Diiodomethane: Diiodomethane (2.0 eq) is added dropwise to the stirred suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at reflux for 1 hour.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield the cyclopropanated product.

Protocol 2: Rhodium-Catalyzed Cyclopropanation of Styrene with Ethyl Diazoacetate[7]

Reagents:

• Rhodium(II) acetate (B1210297) dimer [Rh₂(OAc)₄]

• Styrene

• Ethyl diazoacetate (EDA)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

Procedure:

• Catalyst Solution: To a flame-dried Schlenk flask under an argon atmosphere, rhodium(II) acetate dimer (0.01 mmol) and anhydrous dichloromethane (5 mL) are added to form a catalyst solution.

• Addition of Alkene: Styrene (2.0 mmol) is added to the catalyst solution.

• Slow Addition of Diazo Compound: A solution of ethyl diazoacetate in anhydrous dichloromethane is added dropwise to the reaction mixture over a period of time using a syringe pump to control the rate of addition and minimize the formation of byproducts.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is concentrated, and the residue is purified by flash column chromatography on silica (B1680970) gel to afford the cyclopropane product.

Protocol 3: Asymmetric Copper-Catalyzed Cyclopropanation of an Alkenyl Boronate[8]

Reagents:

• Copper(I) trifluoromethanesulfonate (B1224126) toluene (B28343) complex [Cu(OTf)]₂·C₇H₈

• Chiral bis(oxazoline) ligand (e.g., tBuBOX)

• Alkenyl boronate

• Diazo compound

• Anhydrous solvent (e.g., dichloromethane)

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, the copper(I) catalyst and the chiral ligand are dissolved in the anhydrous solvent.

• Reaction Mixture: The alkenyl boronate is added to the catalyst solution.

• Addition of Diazo Compound: The reaction mixture is cooled to the desired temperature (e.g., 0 °C or -78 °C), and the diazo compound is added slowly.

• Reaction: The reaction is stirred at the specified temperature until the starting material is consumed, as monitored by TLC or GC.

• Purification: The reaction is quenched, and the product is isolated and purified by column chromatography.

Protocol 4: Organocatalytic Asymmetric Cyclopropanation[9]

Reagents:

• Chiral aminocatalyst (e.g., a derivative of prolinol)

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde)

• Michael donor (e.g., dimethyl malonate)

• Base (e.g., an organic base)

• Solvent (e.g., dichloromethane)

Procedure:

• Reaction Setup: To a solution of the chiral aminocatalyst in the solvent, the α,β-unsaturated aldehyde, the Michael donor, and the base are added.

• Reaction: The reaction mixture is stirred at room temperature or a specified temperature.

• Monitoring: The progress of the reaction is followed by TLC or NMR spectroscopy.

• Work-up and Purification: Once the reaction is complete, it is quenched, and the product is extracted with an organic solvent. The combined organic layers are dried and concentrated. The crude product is purified by flash chromatography to yield the enantiomerically enriched cyclopropane.

Visualization of Method Selection Logic

The decision-making process for selecting a suitable cyclopropanation method can be visualized as a logical flow, considering factors such as the desired stereochemical outcome and the nature of the substrate.

Caption: Logical workflow for selecting a cyclopropanation method.

References

• 1. Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantioselective Copper-Catalyzed Synthesis of Trifluoromethyl-Cyclopropylboronates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes [organic-chemistry.org]
• 4. An efficient organocatalytic enantioselective synthesis of spironitrocyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly stereoselective and enantiodivergent synthesis of cyclopropylphosphonates with engineered carbene transferases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Dibromocyclopropanation Reagents for Researchers

The synthesis of gem-dibromocyclopropanes is a cornerstone of modern organic chemistry, providing versatile intermediates for the construction of complex molecular architectures, including allenes, cumulenes, and cyclopentadienes. For researchers, scientists, and professionals in drug development, the choice of dibromocyclopropanation reagent is a critical decision that influences reaction efficiency, cost, safety, and substrate scope. This guide offers an objective comparison of three common reagents for dibromocyclopropanation: bromoform (B151600), sodium tribromoacetate (B1203011), and carbon tetrabromide, supported by experimental data and detailed protocols.

Performance and Cost Comparison

The selection of a dibromocyclopropanation reagent is a multifactorial decision. The following table summarizes the key performance indicators and approximate costs for the dibromocyclopropanation of a model substrate, styrene (B11656), using methodologies representative of each reagent.

Reagent/System	Typical Substrates	General Yields	Key Advantages	Key Disadvantages	Approx. Cost (per mole of :CBr₂)
Bromoform (CHBr₃) / Phase-Transfer Catalysis	Wide range of alkenes	Good to Excellent (70-95%)	Well-established, high yields, broad substrate scope.	Bromoform is a suspected carcinogen and requires careful handling. Reaction can be sensitive to catalyst and stirring rate.	$50 - $100
Sodium Tribromoacetate (CBr₃CO₂Na)	Electron-rich alkenes	Moderate to Good	Solid, non-volatile reagent, potentially easier to handle than bromoform.	Requires thermal or photochemical conditions for carbene generation, may have a more limited substrate scope.	$200 - $400
Carbon Tetrabromide (CBr₄) / Triphenylphosphine (B44618) (PPh₃)	Aldehydes and ketones (to form dibromoalkenes)	Good	Effective for converting carbonyls to 1,1-dibromoalkenes, which can be precursors to cyclopropanes.	Not a direct cyclopropanation of alkenes, multi-step process. Carbon tetrabromide is toxic and environmentally harmful.	$150 - $300 (for CBr₄ + PPh₃)

Reaction Mechanisms and Experimental Workflows

The generation of dibromocarbene (:CBr₂) is the key step in these reactions. The subsequent cycloaddition to an alkene is a concerted and stereospecific process.[1]

Bromoform under Phase-Transfer Catalysis (Makosza Reaction)

This is the most common and versatile method for dibromocyclopropanation.[2] A strong base deprotonates bromoform in a biphasic system, and a phase-transfer catalyst facilitates the transfer of the resulting tribromomethyl anion to the organic phase, where it eliminates a bromide ion to form dibromocarbene.

Makosza reaction pathway for dibromocyclopropanation.

Sodium Tribromoacetate

Sodium tribromoacetate serves as a solid, stable precursor to dibromocarbene. Upon heating, it decarboxylates to generate the tribromomethyl anion, which then eliminates a bromide ion to form dibromocarbene.

Dibromocarbene generation from sodium tribromoacetate.

Carbon Tetrabromide and Triphenylphosphine

This method does not directly cyclopropanate alkenes. Instead, it is a powerful tool for converting aldehydes and ketones into gem-dibromoalkenes, which can be valuable precursors for more complex structures. The reaction proceeds through the formation of a phosphonium (B103445) ylide intermediate.

Formation of dibromoalkenes using CBr₄ and PPh₃.

Experimental Protocols

Detailed methodologies for performing dibromocyclopropanation with each reagent are provided below. These protocols are based on established literature procedures and offer a starting point for laboratory implementation.

Protocol 1: Dibromocyclopropanation of Styrene using Bromoform (Makosza Reaction)

Materials:

• Styrene

• Bromoform (CHBr₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• 50% (w/v) aqueous sodium hydroxide (B78521) (NaOH)

• Benzyltriethylammonium chloride (BTEAC)

• Water (deionized)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and ethyl acetate (B1210297) for chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add styrene (1.0 equiv), bromoform (2.0 equiv), dichloromethane, and benzyltriethylammonium chloride (0.05 equiv).

• Cool the mixture to 0 °C in an ice-water bath.

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution dropwise over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, add water to dissolve any precipitated salts and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous phase with dichloromethane (2x).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with hexanes) to yield 1,1-dibromo-2-phenylcyclopropane.

Expected Yield: 75-85%

Protocol 2: Dibromocyclopropanation of Cyclohexene (B86901) using Sodium Tribromoacetate

Materials:

• Cyclohexene

• Sodium tribromoacetate

• Anhydrous 1,2-dichloroethane (B1671644) (DCE)

• Water (deionized)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes for chromatography

Procedure:

• To a flame-dried, three-necked flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add cyclohexene (1.0 equiv) and anhydrous 1,2-dichloroethane.

• Add sodium tribromoacetate (1.5 equiv) to the stirred solution.

• Heat the reaction mixture to reflux (approximately 84 °C) under a nitrogen atmosphere.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature and filter to remove any insoluble material.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with hexanes) to yield 7,7-dibromobicyclo[4.1.0]heptane.

Expected Yield: 60-70%

Protocol 3: Synthesis of 1,1-Dibromo-2-phenylethene from Benzaldehyde (B42025) using Carbon Tetrabromide and Triphenylphosphine

Materials:

• Benzaldehyde

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Anhydrous dichloromethane (CH₂Cl₂)

• Anhydrous diethyl ether

• Silica gel for column chromatography

• Hexanes for chromatography

Procedure:

• To a flame-dried, two-necked flask equipped with a magnetic stir bar and a nitrogen inlet, add triphenylphosphine (2.0 equiv) and anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of carbon tetrabromide (2.0 equiv) in dichloromethane to the stirred solution.

• After stirring for 10 minutes at 0 °C, add a solution of benzaldehyde (1.0 equiv) in dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Add anhydrous diethyl ether to the residue to precipitate triphenylphosphine oxide.

• Filter the mixture and wash the solid with diethyl ether.

• Concentrate the filtrate and purify the crude product by column chromatography on silica gel (eluting with hexanes) to yield 1,1-dibromo-2-phenylethene.

Expected Yield: 80-90%

Safety and Handling

• Bromoform: Bromoform is a dense, volatile liquid that is a suspected carcinogen and is harmful if swallowed or inhaled. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Tribromoacetate: Sodium tribromoacetate is a solid that is an irritant. Standard laboratory safety precautions, including wearing gloves and safety glasses, should be followed.

• Carbon Tetrabromide: Carbon tetrabromide is a toxic and environmentally hazardous solid. It should be handled in a fume hood with appropriate PPE. It is also a lachrymator.

Conclusion

The choice of a dibromocyclopropanation reagent is a critical consideration in synthetic planning. Bromoform, used under phase-transfer catalysis conditions, remains the most versatile and high-yielding method for a broad range of alkenes. While sodium tribromoacetate offers the advantage of being a solid, easier-to-handle reagent, its application may be more limited, and it comes at a higher cost. Carbon tetrabromide, in conjunction with triphenylphosphine, provides an efficient route to gem-dibromoalkenes from carbonyl compounds rather than a direct cyclopropanation of alkenes. The selection of the optimal reagent will ultimately depend on the specific substrate, desired scale of the reaction, cost considerations, and the safety infrastructure available in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1,1-Dibromo-2,2-dimethylcyclopropane: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of 1,1-Dibromo-2,2-dimethylcyclopropane is paramount for ensuring laboratory safety and environmental protection. As a halogenated organic compound, it requires specific handling and disposal procedures. This guide provides essential, step-by-step instructions for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before beginning any disposal process, it is crucial to handle 1,1-Dibromo-2,2-dimethylcyclopropane within a controlled laboratory environment, adhering to strict safety protocols.

Personal Protective Equipment (PPE): A comprehensive suite of PPE is mandatory to prevent exposure. This includes:

• Eye Protection: Chemical safety goggles are required at all times. A face shield should be worn over goggles if there is a risk of splashing.[1]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber gloves, must be worn.[1][2] Always inspect gloves before use and consult the manufacturer's chemical resistance guide.[1]

• Body Protection: A chemical-resistant or flame-resistant lab coat should be worn and fully buttoned.[1] Long pants and closed-toe shoes are also mandatory.[1]

Engineering Controls:

• Ventilation: All handling of 1,1-Dibromo-2,2-dimethylcyclopropane and its waste must be conducted within a certified chemical fume hood to minimize the inhalation of vapors.[2]

Step-by-Step Disposal Procedure

The disposal of 1,1-Dibromo-2,2-dimethylcyclopropane is governed by its classification as a halogenated hazardous waste.[2][3] Adherence to the following procedural steps is critical for safe and compliant disposal.

Step 1: Waste Segregation

• Dedicated Waste Stream: 1,1-Dibromo-2,2-dimethylcyclopropane waste must be collected separately from non-halogenated organic waste, acidic waste, and basic waste.[2][3][4] Cross-contamination can lead to hazardous chemical reactions and complicate the disposal process.[2]

• Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and specifically identify the contents, including "1,1-Dibromo-2,2-dimethylcyclopropane".[2]

Step 2: Waste Collection

• Container Selection: Use a designated, leak-proof, and chemically compatible container for waste collection.[1][2] The container must be kept closed when not in use.[4]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, absorbent pads, and disposable labware, must also be disposed of as hazardous waste.[1]

Step 3: Waste Storage

• Secondary Containment: Store waste containers in a secondary containment unit to mitigate the impact of potential spills.[2]

• Storage Area: The designated hazardous waste storage area should be clearly marked, secure, and well-ventilated.[2][5]

Step 4: Final Disposal

• Licensed Waste Hauler: The final disposal of 1,1-Dibromo-2,2-dimethylcyclopropane must be carried out by a licensed hazardous waste disposal company.[2] This may be coordinated through your institution's Environmental Health and Safety (EHS) office.[1]

• Regulatory Compliance: Ensure that the entire disposal process complies with all local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA).[2]

Step 5: Spill Management In the event of a spill, immediate and appropriate action is necessary.

• Small Spills: For minor spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand.[2] Collect the absorbed material into a designated hazardous waste container.[2]

• Large Spills: In the case of a significant spill, evacuate the area and immediately contact your institution's EHS department.[2]

Quantitative Data Summary

Parameter	Specification	Rationale and Best Practices
Personal Protective Equipment (PPE)
Eye and Face Protection	Chemical safety goggles and face shield	Goggles must be worn at all times; a face shield is necessary when there is a splash risk.[1]
Skin Protection	Chemical-resistant lab coat, long pants, closed-toe shoes	A flame-resistant lab coat should be worn and fully buttoned.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Inspect gloves before each use and check the manufacturer's resistance guide.[1]
Waste Handling and Storage
Waste Segregation	Separate from non-halogenated, acidic, and basic wastes	Prevents dangerous chemical reactions and simplifies disposal.[2][3][4]
Waste Container	Designated, leak-proof, chemically compatible, and sealed	Prevents leaks and ensures safe containment.[1][2]
Container Labeling	"Halogenated Organic Waste" with specific chemical names	Ensures proper identification and handling by waste management personnel.[2]
Storage Location	Secure, well-ventilated area with secondary containment	Minimizes spill impact and ensures safety.[2][5]
Disposal Method
Final Disposal	Licensed hazardous waste contractor	Ensures compliance with environmental regulations.[2][5]
Prohibited Disposal	Do not dispose of in standard trash or down the sanitary sewer	Prevents environmental contamination and regulatory violations.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,1-Dibromo-2,2-dimethylcyclopropane.

Caption: Disposal workflow for 1,1-Dibromo-2,2-dimethylcyclopropane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bucknell.edu [bucknell.edu]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. chemicalbook.com [chemicalbook.com]

Safeguarding Your Research: A Guide to Handling 1,1-Dibromo-2,2-dimethylcyclopropane

Essential safety protocols and logistical information for the responsible handling and disposal of 1,1-Dibromo-2,2-dimethylcyclopropane are critical for ensuring a safe laboratory environment. This guide provides a comprehensive overview of the necessary personal protective equipment (PPE), step-by-step handling procedures, and proper disposal methods.

Due to the limited availability of a specific Safety Data Sheet (SDS) for 1,1-Dibromo-2,2-dimethylcyclopropane, the following recommendations have been compiled from the safety data of structurally analogous compounds, including other brominated alkanes and cyclopropane (B1198618) derivatives. Researchers should handle this compound with caution and treat it as potentially hazardous.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial to minimize exposure. The following table summarizes the recommended PPE for handling 1,1-Dibromo-2,2-dimethylcyclopropane.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Chemical Splash Goggles and Face Shield	Goggles should conform to EN 166 (EU) or NIOSH (US) standards. A face shield is recommended when handling larger quantities or when there is a risk of splashing.[1]
Hands	Chemical-Resistant Gloves	Impermeable gloves, such as nitrile or butyl rubber, should be worn. Gloves must be inspected for integrity before each use and changed immediately if contaminated.[1]
Body	Flame-Resistant Laboratory Coat	A fully buttoned, flame-resistant lab coat should be worn over personal clothing. For larger scale operations, impervious clothing may be necessary.[1]
Respiratory	Respirator (if required)	Work should be conducted in a well-ventilated area, preferably a chemical fume hood. If ventilation is inadequate or if aerosols may be generated, a NIOSH-approved respirator with an appropriate organic vapor cartridge should be used.[1]

Operational Plan: Step-by-Step Handling Procedures

A systematic workflow is essential for the safe handling of 1,1-Dibromo-2,2-dimethylcyclopropane.

1. Pre-Experiment Preparation:

• Conduct a thorough risk assessment for the planned experiment.
• Ensure that a calibrated chemical fume hood is available and functioning correctly.
• Verify that an emergency eyewash station and safety shower are accessible and unobstructed.
• Assemble all necessary equipment and reagents.
• Have appropriate spill cleanup materials (e.g., absorbent pads, sand) readily available.

2. Handling the Compound:

• Don all required PPE as outlined in the table above.
• Perform all manipulations of the compound within the chemical fume hood to minimize inhalation exposure.
• Avoid direct contact with skin and eyes.[1][2]
• Use spark-proof tools and equipment to prevent ignition, as the flash point of the compound may be low.[2]
• Keep the container tightly closed when not in use.[2]

3. Post-Experiment Procedures:

• Decontaminate all equipment and work surfaces thoroughly after use.
• Remove and dispose of contaminated PPE in a designated hazardous waste container.
• Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan

Proper disposal of 1,1-Dibromo-2,2-dimethylcyclopropane and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All waste containing 1,1-Dibromo-2,2-dimethylcyclopropane, including contaminated consumables and PPE, must be collected in a clearly labeled, sealed, and compatible hazardous waste container.

• Disposal Method: The material should be disposed of by a licensed chemical destruction facility, potentially through controlled incineration with flue gas scrubbing.[1][2] Do not discharge into sewer systems or the environment.[1]

• Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) before being offered for recycling or reconditioning. Alternatively, they can be punctured to prevent reuse and disposed of in a sanitary landfill, if local regulations permit.

Visualizing the Workflow for Safe Handling

To further clarify the procedural steps for safely handling 1,1-Dibromo-2,2-dimethylcyclopropane, the following diagram illustrates the logical progression from initial preparation to final disposal.

References

• 1. echemi.com [echemi.com]
• 2. chemicalbook.com [chemicalbook.com]